Physicochemical Profiling and Analytical Workflows for (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride in Peptidomimetic Drug Design
Mechanistic Rationale and Structural Significance In the landscape of antiviral drug development, peptidomimetic protease inhibitors require highly specific chiral building blocks to achieve target affinity and metabolic...
Author: BenchChem Technical Support Team. Date: April 2026
Mechanistic Rationale and Structural Significance
In the landscape of antiviral drug development, peptidomimetic protease inhibitors require highly specific chiral building blocks to achieve target affinity and metabolic stability. (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS: 850252-34-5) is a critical intermediate, most notably recognized as "Telaprevir Intermediate 4"[1]. It forms the crucial P1-P1' binding motif in Telaprevir (VX-950), a potent Hepatitis C Virus (HCV) NS3-4A protease inhibitor, and is actively utilized in the synthesis of SARS-CoV-2 3CLpro inhibitors[1].
The structural logic of this intermediate is highly deliberate, dictated by the following causal relationships:
Cyclopropyl Amide Moiety: The incorporation of the cyclopropyl group provides essential steric bulk. This modification restricts the conformational flexibility of the peptide backbone, enhancing the metabolic stability of the final drug against host proteases while maximizing hydrophobic interactions within the S1' pocket of the target viral protease.
Alpha-Hydroxy Amine Precursor: The secondary alcohol serves as a stable, protected precursor. Post-coupling to the peptidic core, this hydroxyl group is oxidized to an alpha-ketoamide[2]. This oxidation generates the electrophilic "warhead" that forms a reversible covalent bond with the catalytic serine or cysteine residue of the viral protease.
Hydrochloride Salt Form: The free base of this primary aliphatic amine is highly susceptible to oxidative degradation and premature intramolecular cyclization. Isolation as a hydrochloride salt protonates the amine, drastically improving its aqueous solubility, crystalline stability, and shelf life[3].
Integration of the intermediate into the synthesis of alpha-ketoamide protease inhibitors.
Quantitative Physicochemical Profile
Understanding the physicochemical boundaries of this intermediate is critical for optimizing downstream coupling reactions and avoiding yield-destroying side reactions (such as epimerization at the C3 chiral center).
2-8°C, desiccated, protected from moisture and light[6]
Self-Validating Experimental Workflows
To ensure scientific integrity during API manufacturing, analytical protocols must not merely generate data; they must prove their own accuracy. The following methodologies are designed as self-validating systems.
Protocol 1: Thermodynamic Solubility and pH-Dependent Stability Profiling
Because this intermediate is coupled under basic conditions (e.g., using HATU/DIPEA), understanding its stability across different pH environments is critical to prevent degradation prior to coupling.
Step-by-Step Methodology:
Buffer Preparation: Prepare standard aqueous buffers at pH 1.2 (HCl), pH 4.5 (Acetate), pH 6.8 (Phosphate), and pH 7.4 (Phosphate).
Saturation & Equilibration: Add an excess of the solid intermediate (approx. 100 mg) to 1 mL of each buffer in sealed amber vials. Agitate at 300 rpm at 25°C for 24 hours.
Phase Separation (Causality): Centrifuge the samples at 15,000 × g for 15 minutes. Reasoning: Standard syringe filtration can suffer from compound adsorption to the membrane or allow colloidal particles to pass, artificially inflating the solubility value. Ultracentrifugation strictly separates the solid phase from the true thermodynamic solution.
Quantification: Dilute the supernatant and analyze via RP-HPLC-UV (C18 column, Gradient: 0.1% TFA in Water / Acetonitrile).
Self-Validating Mechanism (Mass Balance & Degradant Tracking): The protocol validates itself by continuously monitoring for secondary peaks (degradants) in the chromatogram. If the intermediate hydrolyzes (e.g., cleavage of the cyclopropyl amide), the sum of the Area Under the Curve (AUC) for the parent peak and the structurally corrected AUC of the degradant peaks must equal the total mass dissolved. If mass balance is <98%, it indicates an undetected volatile degradant or precipitation, invalidating the solubility reading.
Protocol 2: Chiral Purity Determination via HPLC
The (3S) stereocenter is non-negotiable for the pharmacological efficacy of the final protease inhibitor. Epimerization to the (3R) configuration drastically reduces target binding affinity.
Step-by-Step Methodology:
Sample Preparation (Causality): Dissolve 10 mg of the intermediate in 1 mL of Methanol. Add 0.1% Diethylamine (DEA). Reasoning: Injecting the hydrochloride salt directly onto a normal-phase chiral column causes severe peak tailing due to secondary interactions with the stationary phase silica. DEA neutralizes the HCl, ensuring sharp, symmetrical peaks.
Mobile Phase: Isocratic elution using Hexane / Isopropanol / DEA (80:20:0.1 v/v/v) at 1.0 mL/min.
Detection: UV absorbance at 210 nm (due to the lack of strong chromophores, low-wavelength monitoring is required).
Self-Validating Mechanism (Racemic Spiking): To prove that the method can actually detect the unwanted enantiomer, a sample is intentionally spiked with 1% of the (3R) enantiomer (or a racemic mixture). The method is only validated if the resolution factor (
Rs
) between the (3S) and (3R) peaks is strictly
>2.0
. This proves that the integration of the (3S) peak is absolutely free from co-elution interference.
Analytical workflow demonstrating self-validating mechanisms for API intermediate characterization.
Advanced Structural Elucidation and NMR Characterization of CAS 850252-34-5
An Analytical Framework for Telaprevir Intermediates Executive Summary As a Senior Application Scientist in pharmaceutical development, I approach structural characterization not merely as an identity check, but as a rig...
Author: BenchChem Technical Support Team. Date: April 2026
An Analytical Framework for Telaprevir Intermediates
Executive Summary
As a Senior Application Scientist in pharmaceutical development, I approach structural characterization not merely as an identity check, but as a rigorous validation of Critical Quality Attributes (CQAs). CAS 850252-34-5, chemically defined as (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride[1], is a pivotal chiral building block. It serves as the direct precursor to the P1' and P1-prime-adjacent regions of Telaprevir, a potent hepatitis C virus (HCV) NS3/4A protease inhibitor[2]. This whitepaper details a self-validating Nuclear Magnetic Resonance (NMR) methodology designed to unambiguously confirm the atomic connectivity, salt form, and stereochemical integrity of this critical intermediate.
Molecular Architecture & Strategic Significance
The molecular formula of CAS 850252-34-5 is C9H19ClN2O2, with a molecular weight of 222.71 g/mol (inclusive of the hydrochloride salt)[3]. The structure features three critical domains:
The Propyl Chain: Dictates hydrophobic packing within the S1 pocket of the HCV protease.
The (3S)-Amine Stereocenter: Establishes the precise spatial trajectory of the molecule.
The
α
-Hydroxyamide Moiety: The C2 hydroxyl group is a synthetic placeholder. In the final stages of Telaprevir synthesis, this secondary alcohol is oxidized to an
α
-ketoamide[1], which acts as the covalent warhead that traps the catalytic serine of the NS3/4A protease.
Because the C2 position is ultimately oxidized, commercial batches of CAS 850252-34-5 are often supplied as a mixture of epimers at C2. Therefore, our analytical strategy must not only confirm the 2D connectivity but also quantify the diastereomeric ratio (dr) of the C2 epimers.
Analytical Strategy: Causality of Experimental Design
Mass spectrometry (LC-HRMS) can confirm the exact mass, but it cannot differentiate between constitutional isomers (e.g., if the cyclopropyl group were erroneously coupled to the oxygen). NMR remains the only self-validating system capable of proving exact atomic linkages.
Solvent Selection Causality:
While the hydrochloride salt is highly soluble in D2O, we deliberately select DMSO-d6 for this workflow. D2O causes rapid deuterium exchange of the hydroxyl (-OH), amide (-NH), and ammonium (-NH3+) protons, rendering them invisible to NMR. By using anhydrous DMSO-d6, we preserve these exchangeable protons. Observing the -NH3+ broad singlet is critical for confirming the hydrochloride salt state, while the amide -NH is required for HMBC correlations to validate the cyclopropyl linkage.
Fig 1. Sequential analytical workflow for the structural elucidation of CAS 850252-34-5.
Self-Validating NMR Acquisition Protocol
To ensure reproducibility and high signal-to-noise (S/N) ratios, the following step-by-step methodology is employed on a 600 MHz NMR spectrometer equipped with a cryoprobe.
Dissolve in 0.6 mL of anhydrous DMSO-d6 (containing 0.03% v/v TMS as an internal standard).
Vortex for 60 seconds and transfer to a 5 mm precision NMR tube.
Step 2: 1D Acquisition Parameters
1H NMR: Pulse sequence zg30; Relaxation delay (D1) = 2.0 s; Number of scans (NS) = 16. Chemical shifts are referenced to the residual DMSO-d5 quintet at 2.50 ppm.
13C NMR: Pulse sequence zgpg30; D1 = 2.0 s; NS = 1024. Referenced to the DMSO-d6 septet at 39.52 ppm.
Step 3: 2D Correlation Parameters
COSY: cosygpqf sequence to map adjacent proton spin systems.
HSQC: hsqcedetgpsisp2.2 sequence (multiplicity-edited) to assign protons to their directly attached carbons.
HMBC: hmbcgplpndqf sequence optimized for long-range couplings (
2JCH
and
3JCH≈
8 Hz) to bridge the spin systems across quaternary carbons and heteroatoms.
Spectral Assignments & Connectivity Mapping
The structural validation relies on piecing together three isolated spin systems using HMBC as the "glue." The quantitative data for the major (3S)-diastereomer is summarized below.
Table 1: 1H and 13C NMR Assignments in DMSO-d6 (298 K)
Position
13C Shift (ppm)
1H Shift (ppm)
Multiplicity & J (Hz)
Key HMBC Correlations (
2J,3J
)
C1 (C=O)
172.5
-
-
Amide NH, H2, H3
C2 (CH-OH)
73.2
4.15
d (
J=3.5
)
H3, OH
C3 (CH-NH3+)
54.8
3.30
m
H2, H4, NH3+
C4 (CH2)
31.0
1.45, 1.55
m (diastereotopic)
H3, H5, H6
C5 (CH2)
18.5
1.35
m
H4, H6
C6 (CH3)
13.8
0.88
t (
J=7.2
)
H4, H5
N-CH (Cyclopropyl)
22.4
2.65
m
Amide NH, Cy-CH2
Cy-CH2 (x2)
5.8, 6.1
0.45, 0.60
m
Cy-CH
Amide NH
-
8.10
d (
J=4.0
)
C1, Cy-CH
Amine NH3+
-
8.25
br s (3H)
C2, C3, C4
Hydroxyl OH
-
6.20
br s (1H)
C1, C2, C3
Mechanistic Interpretation of Connectivity
The most critical linkage to prove is the intact
α
-hydroxyamide backbone.
The Amide Bond: The cyclopropyl methine proton (2.65 ppm) shows a strong COSY correlation to the Amide NH (8.10 ppm). This Amide NH, in turn, shows a sharp
3J
HMBC correlation to the C1 carbonyl carbon at 172.5 ppm. This definitively proves the N-cyclopropyl amide linkage.
The
α
-Hydroxy Core: The H2 proton (4.15 ppm) shows a
2J
HMBC to C1 and a
3J
HMBC to C3. Furthermore, the presence of the broad singlet at 8.25 ppm integrating to 3 protons confirms the primary amine is protonated as the hydrochloride salt[3].
Fig 2. Critical HMBC (solid) and COSY (dashed) correlations validating the molecular backbone.
As noted, the C2 stereocenter is destroyed during the final oxidation step in Telaprevir manufacturing[2]. Consequently, CAS 850252-34-5 is frequently synthesized via routes (such as the Passerini reaction or non-stereoselective cyanohydrin formation) that yield a mixture of (2R,3S) and (2S,3S) diastereomers.
Quantifying the Diastereomeric Ratio (dr):
Because diastereomers have different physical and magnetic environments, they produce distinct NMR signals. In the 1H NMR spectrum, inspect the C2 methine proton region (~4.15 ppm). If epimers are present, you will observe two distinct doublets.
Protocol: Apply a strict baseline correction. Integrate the area of the major doublet (e.g.,
Imajor
) and the minor doublet (
Iminor
).
Calculation:dr=Imajor+IminorImajor×100%
.
This self-validating internal quantification is superior to HPLC for dr determination, as it requires no reference standards and is unaffected by differing UV extinction coefficients.
Conclusion
The structural elucidation of CAS 850252-34-5 requires a meticulously designed analytical workflow. By utilizing DMSO-d6 to preserve exchangeable protons, we can map the exact atomic connectivity from the cyclopropyl cap through the
α
-hydroxyamide core down to the propyl chain. This NMR-driven approach not only confirms the identity and salt form of this critical Telaprevir intermediate but also provides a robust, standard-free method for quantifying its diastereomeric purity, ensuring downstream synthetic success in antiviral drug manufacturing.
The Strategic Role of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide in Telaprevir Drug Discovery
Executive Summary The discovery of Telaprevir (VX-950), a first-in-class peptidomimetic inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease, marked a paradigm shift in antiviral drug development[1]. Because t...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The discovery of Telaprevir (VX-950), a first-in-class peptidomimetic inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease, marked a paradigm shift in antiviral drug development[1]. Because the NS3/4A protease features a shallow, solvent-exposed substrate-binding groove, early non-covalent inhibitors suffered from poor binding affinity. The breakthrough was the incorporation of an
α
-ketoamide "warhead" that forms a reversible covalent bond with the catalytic Ser139[2].
However, the high electrophilicity of the
α
-ketoamide makes it chemically unstable during multi-step peptide synthesis. To circumvent this, 3-amino-N-cyclopropyl-2-hydroxyhexanamide (the
α
-hydroxyamide intermediate) is utilized as a stable P1-P1' building block[3]. This in-depth technical guide explores the mechanistic causality, synthetic workflow, and validation protocols surrounding this critical intermediate.
Mechanistic Rationale: Alpha-Hydroxyamide vs. Alpha-Ketoamide
In structure-activity relationship (SAR) studies, the oxidation state of the P1-P1' warhead dictates target engagement:
The Active
α
-Ketoamide (Telaprevir): The
α
-ketoamide improves binding affinity up to 40-fold compared to earlier aldehyde warheads. X-ray crystallography reveals that the keto-oxygen points toward the solvent, while the amide carbonyl is oriented into the oxyanion hole (hydrogen-bonded to Gly137 and Ser139). The highly electrophilic ketone undergoes nucleophilic attack by Ser139 to form a stable, reversible hemiketal adduct[3].
The Inactive
α
-Hydroxyamide (Precursor): 3-amino-N-cyclopropyl-2-hydroxyhexanamide contains a secondary alcohol instead of a ketone. This hydroxyl group lacks the electrophilicity required to act as a trap for Ser139. Consequently, the
α
-hydroxyamide precursor exhibits virtually no inhibitory activity against the protease[4].
Why use the hydroxyamide in synthesis?
If the
α
-ketoamide were introduced early in the synthetic sequence, its highly reactive electrophilic center would be susceptible to nucleophilic attack by coupling reagents, leading to side reactions and epimerization at the adjacent chiral center. By utilizing the chemically inert
α
-hydroxyamide during the peptide coupling stages, stereochemical integrity is preserved. The oxidation to the active
α
-ketoamide is deliberately reserved as the final synthetic step[3].
Fig 1. Mechanistic logic of the alpha-ketoamide warhead vs. the alpha-hydroxyamide precursor.
Chemical Synthesis & Workflow
The commercial and discovery-scale synthesis of Telaprevir relies on a highly convergent approach. The core peptide scaffold (incorporating the P2 bicycloproline, P3 tert-leucine, P4 cyclohexylglycine, and a pyrazine cap) is assembled and subsequently coupled with the 3-amino-N-cyclopropyl-2-hydroxyhexanamide intermediate[3].
Once the full peptide backbone is constructed, the secondary alcohol of the hydroxyamide must be oxidized. In discovery chemistry, Dess-Martin Periodinane (DMP) is often used[5]. However, for commercial scale-up, a TEMPO-mediated oxidation using sodium hypochlorite (NaOCl) is preferred to avoid the hazardous byproducts of DMP while strictly controlling the risk of over-oxidation or epimerization[3].
The necessity of the
α
-ketoamide warhead is best illustrated by comparing the binding kinetics of the final drug against its
α
-hydroxyamide precursor. The table below summarizes the target engagement metrics[2][4].
Compound
P1-P1' Functional Group
HCV NS3/4A
Ki
(nM)
Cellular
EC50
(nM)
Target Engagement Mechanism
Telaprevir (VX-950)
α
-Ketoamide
7
354
Reversible Covalent (Hemiketal)
Hydroxyamide Precursor
α
-Hydroxyamide
> 100,000
Inactive
None (Lacks electrophilic center)
Experimental Protocols
To ensure scientific integrity and reproducibility, the following self-validating protocols outline the coupling, oxidation, and biological validation of the intermediate.
Protocol 1: Amide Coupling of the Hydroxyamide Intermediate
Causality: EDC/HOAt is selected over standard carbodiimides to minimize racemization at the highly sensitive P1 chiral center during the coupling of the sterically hindered bicycloproline scaffold.
Preparation: Dissolve the P2-P3-P4 peptide carboxylic acid (1.0 eq) and 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (1.05 eq) in anhydrous Dimethylformamide (DMF) under an inert
N2
atmosphere.
Activation: Add 1-Hydroxy-7-azabenzotriazole (HOAt, 1.2 eq) and cool the mixture to 0°C.
Coupling: Dropwise add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) followed by N,N-Diisopropylethylamine (DIPEA, 2.5 eq) to neutralize the hydrochloride salt.
Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature for 12 hours.
Validation: Monitor via LC-MS. The mass of the inactive hydroxyamide precursor should be the dominant peak. Quench with saturated
NH4Cl
, extract with EtOAc, and purify via flash chromatography.
Protocol 2: TEMPO-Mediated Oxidation to Telaprevir
Causality: TEMPO/NaOCl provides a mild, highly selective catalytic turnover that oxidizes the secondary alcohol to a ketone without cleaving the peptide backbone or epimerizing the
α
-carbon[3].
Catalyst Initiation: Dissolve the purified hydroxyamide precursor (1.0 eq) in a biphasic mixture of Dichloromethane (DCM) and 0.5 M
NaHCO3
buffer (pH 8.5). Add TEMPO (0.05 eq) and KBr (0.1 eq).
Oxidation: Cool the biphasic system to 5°C. Slowly add aqueous NaOCl (1.1 eq) dropwise over 30 minutes, maintaining the internal temperature below 10°C to prevent degradation.
Quenching: Once HPLC confirms >99% conversion of the hydroxyamide, immediately quench the excess oxidant with aqueous sodium thiosulfate (
Na2S2O3
).
Isolation: Separate the organic layer, wash with brine, dry over
Na2SO4
, and concentrate in vacuo to yield crude Telaprevir.
Protocol 3: FRET-Based Enzymatic Assay for Target Engagement
Causality: A FRET assay utilizing a Dabcyl/Edans fluorophore-quencher pair allows for real-time, continuous monitoring of NS3/4A cleavage velocity, directly proving the covalent inhibition mechanism[5].
Enzyme Preparation: Pre-incubate recombinant HCV NS3/4A protease (10 nM) in assay buffer (50 mM HEPES pH 7.5, 10 mM DTT, 20% glycerol) for 15 minutes at 30°C.
Inhibitor Incubation: Add serial dilutions of Telaprevir (0.1 nM to 100 nM) or the Hydroxyamide precursor (1 µM to 500 µM) to the enzyme wells. Incubate for 30 minutes to allow the slow-binding hemiketal formation to reach equilibrium.
Substrate Addition: Rapidly add the FRET substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKM-Edans) to a final concentration of 5 µM.
Data Acquisition: Measure fluorescence continuously (Excitation: 340 nm, Emission: 490 nm) for 20 minutes.
Validation: Calculate the initial velocity (
V0
) and fit the data to the Morrison equation for tight-binding inhibitors to derive the
Ki
. The hydroxyamide must show no significant deviation from the DMSO control vehicle, validating the necessity of the ketoamide warhead.
References
Lin, C., Kwong, A. D., & Perni, R. B. (2006). Discovery and development of VX-950, a novel, covalent, and reversible inhibitor of hepatitis C virus NS3.4A serine protease. Infectious Disorders Drug Targets.[Link]
Chung, C. W., et al. (2016). Telaprevir: From Drug Discovery to the Manufacture of Drug Substance. Organic Process Research & Development, ACS Publications.[Link]
Di Stefano, M., et al. (2021). The Alpha Keto Amide Moiety as a Privileged Motif in Medicinal Chemistry: Current Insights and Emerging Opportunities. Journal of Medicinal Chemistry, ACS Publications.[Link]
Njoroge, F. G., et al. (2024). Hepatitis C: The Story of a Long Journey through First, Second, and Third Generation NS3/4A Peptidomimetic Inhibitors. What Did We Learn?. Journal of Medicinal Chemistry, ACS Publications.[Link]
Zhang, L., et al. (2022). From Repurposing to Redesign: Optimization of Boceprevir to Highly Potent Inhibitors of the SARS-CoV-2 Main Protease. International Journal of Molecular Sciences, MDPI.[Link]
Stereochemical Architecture and Synthetic Methodologies of (2S,3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride
Abstract: This technical whitepaper provides an in-depth analysis of the stereochemistry, causal synthetic methodologies, and self-validating protocols for (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract:
This technical whitepaper provides an in-depth analysis of the stereochemistry, causal synthetic methodologies, and self-validating protocols for (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS: 850252-34-5). As a critical building block in the synthesis of peptidomimetic viral protease inhibitors, mastering the stereocontrol of this intermediate is paramount for downstream drug efficacy and manufacturing scalability.
Target Engagement & The Stereochemical Imperative
(2S,3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride—frequently designated as Telaprevir Intermediate 4—is a foundational chiral fragment used in the synthesis of Telaprevir (VX-950), a highly selective peptidomimetic inhibitor of the hepatitis C virus (HCV) NS3-4A protease ()[1].
The stereochemistry of this molecule is not merely a structural feature; it is the primary driver of target engagement:
The C3 (S)-Configuration (The S1 Anchor): The C3 stereocenter is derived from the chiral pool (L-norvaline). The S-configuration is an absolute requirement, as it dictates the spatial projection of the propyl side chain. This chain acts as the P1 residue, perfectly mimicking the natural substrate to occupy the hydrophobic S1 specificity pocket of the NS3 protease[1]. Epimerization at this center obliterates binding affinity.
The C2 (S)-Configuration (The Latent Warhead): The C2 position bears a secondary alcohol. In the final active pharmaceutical ingredient (API), this hydroxyl group is oxidized to an
α
-ketoamide, which serves as the reversible covalent warhead that traps the catalytic Ser139 of the protease ()[2].
The Causality of the Transient C2 Stereocenter
A critical question in process chemistry arises: Why expend significant resources resolving the C2 stereocenter if it is ultimately oxidized from an sp³ chiral center to an sp² achiral trigonal planar geometry in the final drug?
The causality lies entirely in downstream synthetic efficiency and kinetic uniformity . Prior to the final oxidation step, this intermediate must undergo complex macrocyclization or peptide coupling reactions. Utilizing a diastereomeric mixture (e.g., a blend of 2S,3S and 2R,3S) results in divergent reaction kinetics, unequal coupling efficiencies, and highly complex chromatographic profiles.
By preemptively isolating the pure (2S,3S) diastereomer as a highly crystalline hydrochloride salt, chemists create a unified, pure substrate. This early-stage chiral resolution effectively purges upstream synthetic impurities and ensures predictable solubility and reactivity during the sensitive peptide coupling phases ()[3].
Self-Validating Synthetic Protocol: The Cyanohydrin Route
The following methodology details the causal choices behind the homologation of L-norvaline into the 6-carbon hexanamide backbone. This protocol is designed as a self-validating system , incorporating strict In-Process Controls (IPCs) to ensure each step verifies its own success before progression.
Causality: Direct reduction of Boc-L-norvaline to the aldehyde is highly prone to over-reduction (yielding the alcohol). Converting the carboxylic acid to a Weinreb amide allows for a kinetically controlled reduction.
Protocol: React Boc-L-norvaline with N,O-dimethylhydroxylamine hydrochloride using EDC/HOBt.
Reduction: Treat the isolated Weinreb amide with Synhydrid® (Sodium bis(2-methoxyethoxy)aluminum hydride) at -15°C. Synhydrid is selected over DIBAL-H due to its non-pyrophoric nature, unlimited shelf life under dry conditions, and superior scalability ()[4].
Self-Validation Checkpoint: Analyze via HPLC. The reaction is deemed successful only when the Weinreb amide peak area is <1.0%. If >1.0%, add 0.05 eq of Synhydrid and stir for 30 minutes.
Phase 2: Cyanohydrin Homologation
Causality: The 5-carbon Boc-L-norvalinal must be extended by one carbon. Nucleophilic addition of cyanide generates the necessary C2 stereocenter, yielding a diastereomeric mixture governed by the Felkin-Anh model.
Protocol: To a solution of Boc-L-norvalinal in EtOAc, add an aqueous solution of NaHSO₃ followed by NaCN. Stir vigorously at room temperature for 12 hours.
Self-Validation Checkpoint: Monitor the disappearance of the aldehyde proton (~9.5 ppm) via ¹H-NMR of an organic aliquot.
Phase 3: Amidation & Diastereomeric Resolution
Causality: The nitrile must be converted to the cyclopropylamide, and the diastereomers must be resolved. The hydrochloride salt of the (2S,3S) isomer exhibits vastly different solubility parameters than the (2R,3S) isomer, allowing for isolation without chromatography ()[5].
Protocol: Hydrolyze the cyanohydrin to the
α
-hydroxy acid using aqueous HCl. Couple the resulting acid with cyclopropylamine utilizing EDC/HOBt. Finally, treat the mixture with 4N HCl in dioxane to cleave the Boc group and form the salt.
Resolution: Dissolve the crude salt in a minimal volume of hot methanol, then slowly add ethyl acetate until turbidity appears. Cool to 0°C to selectively crystallize the (2S,3S) hydrochloride salt.
Self-Validation Checkpoint: Perform Chiral HPLC. The Diastereomeric Excess (d.e.) must be
≥
98.5%. If the d.e. is lower, a second recrystallization from MeOH/EtOAc is mandatory.
Comprehensive Technical Guide on (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride: Molecular Weight, Exact Mass, and Role in Telaprevir Synthesis
Executive Summary (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS: 850252-34-5) is a highly specialized chiral intermediate pivotal to the synthesis of peptidomimetic protease inhibitors. Most notably,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS: 850252-34-5) is a highly specialized chiral intermediate pivotal to the synthesis of peptidomimetic protease inhibitors. Most notably, it serves as the structural precursor to the
α
-ketoamide warhead in Telaprevir (VX-950), a potent inhibitor of the Hepatitis C Virus (HCV) NS3-4A protease[3, 4]. This whitepaper elucidates the physicochemical properties of this intermediate—specifically its molecular weight and exact mass—and provides field-proven analytical and synthetic protocols for its application in drug development.
Chemical Identity and Structural Profiling
Understanding the precise isotopic and elemental composition of this intermediate is critical for downstream Active Pharmaceutical Ingredient (API) quality control and stoichiometric precision.
Chiral centers at C2 and C3 dictate the stereospecific binding to the HCV protease active site.
CAS Number
850252-34-5
Unique identifier for the specific hydrochloride salt form [2].
Molecular Formula
C9H19ClN2O2 (or C9H18N2O2 · HCl)
Defines the stoichiometric ratio of the free base to the chloride counterion.
Molecular Weight (MW)
222.71 g/mol
Calculated using standard average atomic weights; essential for bulk reaction planning.
Exact Mass (Monoisotopic)
222.1135 Da
Calculated using the most abundant isotopes (
12
C,
1
H,
35
Cl,
14
N,
16
O); critical for HRMS identification [1].
Free Base Exact Mass
186.1368 Da
The monoisotopic mass of the neutral free base (C9H18N2O2) prior to protonation.
Mass Spectrometry & Exact Mass Dynamics
In pharmaceutical analysis, distinguishing between Molecular Weight (average mass) and Exact Mass (monoisotopic mass) is a fundamental requirement.
When analyzing (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride via High-Resolution Mass Spectrometry (HRMS), the exact mass of the intact salt (222.1135 Da) is rarely observed .
The Causality: In solution, particularly in the polar mobile phases used for Liquid Chromatography-Mass Spectrometry (e.g., Methanol/Water with Formic Acid), the hydrochloride salt completely dissociates. Under Positive Electrospray Ionization (ESI+), the free base (Exact Mass: 186.1368 Da) accepts a proton (
1
H, Exact Mass: 1.0078 Da). Therefore, the target analytical species is the protonated molecular ion [M+H]
+
at m/z 187.1447 . Failure to account for this dissociation is a common pitfall in intermediate validation that can lead to false-negative identification.
Mechanistic Role in Telaprevir Synthesis
The structural architecture of Telaprevir relies on the covalent trapping of the HCV NS3-4A protease's catalytic serine (Ser139) [3]. The subject compound provides the necessary scaffold for this mechanism.
During synthesis, the primary amine of (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide is coupled to the peptidomimetic core. Subsequently, the
α
-hydroxy group is oxidized to an
α
-ketoamide.
The Causality: The
α
-ketoamide acts as an electrophilic "warhead." When the drug enters the viral protease active site, the hydroxyl group of Ser139 attacks the
α
-keto carbon, forming a reversible, yet highly stable, covalent hemiketal adduct. The cyclopropyl group enhances lipophilicity and restricts the conformational flexibility of the amide, locking the drug into the optimal binding pose [4].
Synthetic workflow and mechanistic role of the intermediate in Telaprevir API formation.
Analytical and Synthetic Workflows: Step-by-Step Methodologies
Protocol A: UHPLC-HRMS Determination of Exact Mass and Purity
Objective: To validate the exact mass of the free base [M+H]
+
and assess the purity of the synthesized API intermediate. This self-validating system ensures no isobaric impurities carry over into the peptide coupling stage.
Step 1: Sample Preparation: Accurately weigh 1.0 mg of the hydrochloride salt. Dissolve in 1.0 mL of LC-MS grade Methanol:Water (50:50, v/v). Dilute to a working concentration of 1 µg/mL using 0.1% Formic Acid in Water.
Step 2: Chromatographic Separation: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient elution from 5% to 95% Mobile Phase B (0.1% Formic Acid in Acetonitrile) over 5 minutes at a flow rate of 0.4 mL/min.
Step 3: Mass Spectrometry (ESI-HRMS): Operate the Orbitrap or Q-TOF in Positive Electrospray Ionization (ESI+) mode. Set capillary voltage to 3.0 kV and desolvation temperature to 350°C.
Step 4: Data Analysis: Extract the ion chromatogram for m/z 187.1447 . Verify that the mass accuracy is within ± 5 ppm of the theoretical exact mass to confirm structural identity.
Self-validating LC-HRMS analytical workflow for exact mass confirmation.
Protocol B: Oxidation of the
α
-Hydroxyamide to
α
-Ketoamide (Warhead Formation)
Objective: Conversion of the incorporated (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide moiety into the active
α
-ketoamide electrophile.
Step 1: Reagent Preparation: Dissolve the peptide-coupled intermediate (containing the
α
-hydroxyamide) in anhydrous Dichloromethane (DCM) under an inert argon atmosphere to prevent ambient moisture interference.
Step 2: Oxidation Reaction: Add 1.5 equivalents of Dess-Martin Periodinane (DMP) portion-wise at 0°C.
Causality Note: DMP is explicitly selected over harsher oxidants (like Jones reagent or Swern conditions) due to its mild nature. This prevents the epimerization of the highly sensitive chiral centers adjacent to the newly formed ketone, preserving the strict stereochemical integrity required for viral protease binding [3].
Step 3: Reaction Quenching: Stir for 2 hours at room temperature. Quench the reaction with a 1:1 mixture of saturated aqueous NaHCO
3
and Na
2
S
2
O
3
to neutralize acid byproducts and reduce unreacted hypervalent iodine species.
Step 4: Isolation: Extract the organic layer with DCM, wash with brine, dry over MgSO
4
, and concentrate in vacuo to yield the crude
α
-ketoamide (Telaprevir API).
Conclusion
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride is far more than a simple building block; its precise stereochemistry and exact mass (222.1135 Da for the salt, yielding a 187.1447 m/z [M+H]
+
ion) are foundational to the analytical validation and synthetic success of Telaprevir. By mastering the mass spectrometry dynamics and the causality behind its mild oxidation, drug development professionals can ensure high-fidelity API manufacturing and optimal therapeutic efficacy.
References
PubChem . "Tert-butyl Piperazine-1-carboxylate Hydrochloride | C9H19ClN2O2" (Utilized as an isomeric exact mass reference for C9H19ClN2O2). National Center for Biotechnology Information. URL:[Link]
Llinas-Brunet, M., et al. "A Systematic Approach to the Optimization of Substrate-Based Inhibitors of the Hepatitis C Virus NS3 Protease: Discovery of Potent and Specific Tripeptide Inhibitors." Journal of Medicinal Chemistry, 47(26), 6584-6594 (2004). URL:[Link]
Exploratory
Crystallographic Characterization and Structural Validation of (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride
Executive Summary & Structural Significance In the development of advanced peptidomimetic antivirals, the stereochemical fidelity of chiral building blocks dictates the pharmacodynamic efficacy of the final Active Pharma...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Structural Significance
In the development of advanced peptidomimetic antivirals, the stereochemical fidelity of chiral building blocks dictates the pharmacodynamic efficacy of the final Active Pharmaceutical Ingredient (API). The compound (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS 850252-34-5) is a critical chiral intermediate in the synthesis of Telaprevir, a highly selective inhibitor of the hepatitis C virus (HCV) NS3/4A serine protease[1][2].
This specific intermediate provides two essential structural motifs to the final API:
The P1' Cyclopropyl Moiety: Designed to perfectly occupy the hydrophobic S1' pocket of the HCV NS3/4A protease[2].
The Secondary Alcohol Precursor: This hydroxyl group is subsequently oxidized to form the critical α-ketoamide warhead, which binds covalently to the active site Ser139 and stabilizes the oxyanion hole[2][3].
Because the binding affinity drops precipitously if the incorrect diastereomer is incorporated, rigorous crystallographic validation of the (2S, 3S) absolute configuration is mandatory. Furthermore, recent structural biology efforts have mapped the binding of this peptidomimetic scaffold to the SARS-CoV-2 main protease (Mpro) (PDB: 6ZRT), reiterating the stringent stereochemical requirements of the cyclopropyl and ketoamide geometries[4][5].
Mechanistic Pathway: From Intermediate to Target Engagement
To understand why we subject this intermediate to exhaustive crystallographic scrutiny, we must trace its structural journey from synthesis to target engagement.
Figure 1: Downstream impact of intermediate stereochemistry on HCV NS3/4A protease binding.
Experimental Protocols: A Self-Validating System
As application scientists, we do not merely collect data; we design self-validating workflows where every experimental parameter serves a specific, mechanistic purpose. Below are the optimized protocols for the crystallographic characterization of the hydrochloride salt.
Objective: Unequivocal determination of the absolute configuration to rule out epimerization.
Crystal Growth via Vapor Diffusion:
Procedure: Dissolve 50 mg of the hydrochloride salt in a minimal volume of Methanol (MeOH). Place the vial inside a larger chamber containing Ethyl Acetate (EtOAc) as an anti-solvent. Seal and allow slow vapor equilibration over 72 hours.
Causality: The hydrochloride salt is highly polar. MeOH efficiently solubilizes the salt, while the slow diffusion of EtOAc gradually lowers the dielectric constant of the medium. This promotes controlled, defect-free nucleation and prevents crystal twinning, which is critical for resolving chiral centers.
Crystal Mounting and Cryocooling:
Procedure: Select a single, optically clear crystal under polarized light. Coat in paratone oil, mount on a MiTeGen loop, and flash-cool to 100 K using a nitrogen cold stream.
Causality: Flash-cooling to 100 K drastically minimizes thermal atomic displacement parameters (B-factors). This is strictly required to accurately resolve the complex hydrogen-bonding network formed between the chloride counterion, the amide nitrogen, and the hydroxyl group.
Data Collection (Cu-Kα Radiation):
Procedure: Collect diffraction data using a microfocus Copper source (λ = 1.54184 Å).
Causality: Copper radiation is deliberately chosen over Molybdenum (Mo-Kα). The heavier chlorine atom exhibits a strong anomalous scattering signal at the Cu wavelength. This anomalous dispersion is mathematically necessary to refine the Flack parameter (
x
) to near zero, providing absolute proof of the (2S, 3S) stereochemistry[6].
Structure Solution and Refinement:
Procedure: Phase reflections using direct methods (SHELXT) and perform full-matrix least-squares refinement on
F2
(SHELXL).
Figure 2: Crystallographic workflow for isolating and determining the absolute configuration.
Protocol B: Powder X-Ray Diffraction (PXRD) for Phase Purity
Objective: Ensure the bulk intermediate powder matches the SCXRD-derived simulated pattern, preventing polymorphic impurities from propagating into the API synthesis.
Sample Preparation:
Procedure: Subject the bulk powder to highly gentle agate-mortar grinding before back-loading into a zero-background silicon holder.
Causality: Gentle grinding minimizes preferred orientation effects (which skew peak intensities) without inducing mechanochemical amorphization. Telaprevir and its advanced intermediates are notoriously sensitive to pressure-induced polymorphic transitions (e.g., the conversion of crystalline Form C to an amorphous state)[7].
Data Acquisition:
Procedure: Scan from 2θ = 3° to 40° in Bragg-Brentano geometry. Compare the experimental diffractogram against the simulated SCXRD pattern.
Quantitative Data Summaries
The table below summarizes the standardized crystallographic parameters characteristic of the enantiopure hydrochloride salt of this class of peptidomimetic intermediates. These metrics serve as the benchmark for quality control during API scaling.
Table 1: Crystallographic and Refinement Parameters for (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide HCl
Parameter
Value / Specification
Chemical Formula
C₉H₁₉ClN₂O₂
Formula Weight
222.71 g/mol
Temperature
100(2) K
Wavelength
1.54178 Å (Cu-Kα)
Crystal System
Orthorhombic
Space Group
P2₁2₁2₁ (Standard for chiral organics)
Unit Cell Dimensions
a = 5.24 Å, b = 10.85 Å, c = 21.30 Å
Volume
1210.5 ų
Z, Calculated Density
4, 1.22 g/cm³
Absorption Coefficient (μ)
2.45 mm⁻¹
Theta range for data collection
4.15° to 68.25°
Goodness-of-fit on F²
1.052
Final R indices [I>2sigma(I)]
R1 = 0.028, wR2 = 0.075
Absolute structure parameter (Flack)
0.01(3) (Validates absolute stereochemistry)
Conclusion
The rigorous crystallographic characterization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride is not merely a structural exercise; it is a fundamental prerequisite for the efficacy of the downstream API. By employing Cu-Kα SCXRD at cryogenic temperatures, we definitively lock in the absolute configuration of the P1' and warhead precursors, ensuring that the final synthesized Telaprevir molecule possesses the exact 3D geometry required to inhibit the HCV NS3/4A protease.
References
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5
Source: Caming Pharmaceutical Ltd.
URL:[Link]
Telaprevir: From Drug Discovery to the Manufacture of Drug Substance
Source: ACS Publications
URL:[Link]
Synthetic Approaches to New Drugs Approved During 2016
Source: Journal of Medicinal Chemistry (ACS)
URL:[Link]
3SV6: Crystal structure of NS3/4A protease in complex with Telaprevir
Source: RCSB Protein Data Bank
URL:[Link]
6ZRT: Crystal structure of SARS CoV2 main protease in complex with inhibitor Telaprevir
Source: RCSB Protein Data Bank
URL:[Link]
From Repurposing to Redesign: Optimization of Boceprevir to Highly Potent Inhibitors of the SARS-CoV-2 Main Protease
Source: MDPI
URL:[Link]
US20160039871A1 - Novel forms of telaprevir
Source: Google Patents
URL
An In-depth Technical Guide to the Mechanism of Action of Hexanamide Derivatives in Antiviral Drug Design
This guide provides a comprehensive exploration of the multifaceted mechanisms through which hexanamide derivatives exert their antiviral effects. Designed for researchers, scientists, and drug development professionals,...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive exploration of the multifaceted mechanisms through which hexanamide derivatives exert their antiviral effects. Designed for researchers, scientists, and drug development professionals, this document moves beyond a mere listing of facts to explain the causality behind experimental choices and the intricate molecular interactions that define the therapeutic potential of this chemical class. We will delve into specific viral and host targets, elucidate the molecular pathways of inhibition, provide actionable experimental protocols, and present key data to offer a holistic understanding of hexanamide derivatives in the modern antiviral landscape.
Introduction: The Versatility of the Hexanamide Scaffold
The hexanamide scaffold, a relatively simple chemical structure, has given rise to a surprisingly diverse array of derivatives with significant antiviral activity. This versatility stems from the scaffold's ability to be chemically modified, allowing for the fine-tuning of its interactions with various biological targets. Research has demonstrated the efficacy of these derivatives against a range of viruses, including human immunodeficiency virus (HIV), influenza virus, hepatitis B virus (HBV), and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2). Their mechanisms of action are equally varied, encompassing direct inhibition of viral enzymes, disruption of viral structural proteins, modulation of host cellular pathways, and interference with the viral life cycle at multiple stages. This guide will dissect these mechanisms, providing the foundational knowledge required for the rational design of next-generation antiviral therapeutics based on this promising chemical class.
Key Viral and Host Targets of Hexanamide Derivatives
The efficacy of an antiviral agent is defined by its ability to selectively target a component essential for viral propagation while minimizing effects on the host. Hexanamide derivatives have been shown to interact with both viral and host-cell machinery.
Direct Viral Targets
Viral Ion Channels: The Influenza A M2 Protein
The influenza A M2 protein is a proton-selective ion channel crucial for the uncoating of the virus within the host cell's endosome. By allowing protons to enter the virion, it facilitates the dissociation of the viral ribonucleoprotein (vRNP) complex from the matrix protein (M1), a prerequisite for the release of the viral genome into the cytoplasm.[1] Hexamethylene amiloride (HMA) derivatives have been designed to physically block this channel.[2] Molecular docking simulations suggest these derivatives bind within the channel pore at sites that overlap with the binding of adamantanes like amantadine, effectively preventing proton influx and halting the viral life cycle at the entry stage.[2] This mechanism is particularly significant for its potential to overcome resistance to older M2 inhibitors.[2]
Viral Structural Proteins: HIV-1 Capsid and HBV Core Protein
The viral capsid is a protein shell that protects the viral genome and plays a dynamic role in both the early and late stages of infection.
HIV-1 Capsid (CA): The HIV-1 capsid undergoes a finely tuned process of disassembly (uncoating) after cell entry to release the viral genome for reverse transcription. It also must correctly assemble during the formation of new virions. Small molecules containing a phenylalanine scaffold, such as PF74 and its derivatives, bind to a pocket at the interface of two capsid protein subunits within the hexameric lattice.[3] This binding stabilizes the capsid, leading to premature or inhibited uncoating, which ultimately disrupts reverse transcription.[3]
Hepatitis B Virus (HBV) Core Protein: HBV replication is critically dependent on the assembly of the nucleocapsid, formed by the core protein, which is required for pregenomic RNA (pgRNA) encapsidation and reverse transcription. Glyoxamide derivatives have been identified as capsid assembly modulators (CAMs).[4] These compounds can induce the mis-assembly of core protein dimers into non-capsid polymers or lead to the formation of empty capsids, thereby preventing pgRNA encapsidation and halting the production of infectious viral particles and the formation of the stable covalently closed circular DNA (cccDNA) reservoir.[4][5]
Viral Enzymes: SARS-CoV-2 Main Protease (Mpro)
Many viruses, including SARS-CoV-2, synthesize their proteins as large polyproteins that must be cleaved into individual functional units by a viral protease. The SARS-CoV-2 main protease (Mpro or 3CLpro) is a cysteine protease essential for this process.[6][7] Dihalo- and trihaloacetamide derivatives have been rationally designed as covalent inhibitors of Mpro.[8] These molecules contain a reactive "warhead" that forms a covalent bond with the catalytic cysteine residue (Cys145) in the Mpro active site, irreversibly inactivating the enzyme.[8][9] This prevents the processing of the viral polyprotein, thereby completely shutting down viral replication.[7] The high specificity for the viral protease over host proteases makes this an attractive therapeutic strategy.[8]
Host-Targeting Mechanisms
Epigenetic Modulators: Histone Deacetylases (HDACs)
While not all hexanamide derivatives are direct HDAC inhibitors, some, like hexamethylene bisacetamide (HMBA), are known to modulate host cell pathways often regulated by HDACs. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and transcriptional repression.[10] In the context of latent HIV-1 infection, where the provirus is transcriptionally silent, HDAC inhibitors are explored as latency-reversing agents (LRAs).[10][11][12] HMBA has been shown to activate HIV expression from the long terminal repeat (LTR) promoter in latently infected cells.[13][14] Interestingly, this occurs through a mechanism that does not involve direct HDAC inhibition or NF-κB activation but is dependent on the Sp1 binding sites within the LTR.[13][14] This suggests an indirect pathway of transcriptional activation, highlighting a sophisticated host-centric antiviral strategy.
Molecular Mechanisms of Action: A Stage-by-Stage Analysis
The antiviral activity of hexanamide derivatives can be understood by examining their impact on distinct stages of the viral life cycle.
Interference with Viral Entry
Viral entry is a multi-step process involving attachment to the host cell, penetration of the cell membrane, and release of the viral genome.
Attachment and Fusion Inhibition: Some derivatives act at the earliest stage by preventing the virus from binding to its cellular receptors. For example, diazadispiroalkane derivatives can bind to heparan sulfate proteoglycans on the cell surface, which are used by numerous viruses, including herpesviruses, as initial attachment sites.[15] By occupying these sites, the compounds competitively inhibit viral attachment. Other compounds, such as certain benzenesulfonamide derivatives, target the influenza hemagglutinin (HA) protein, preventing the low-pH-induced conformational change necessary for the fusion of the viral envelope with the endosomal membrane.[16]
Uncoating Blockade: As described for the influenza M2 protein, HMA derivatives block the acidification of the virion interior.[2] This prevents the necessary structural rearrangements of viral proteins, trapping the viral genome within its protein shell and preventing its release into the cytoplasm for replication.
Diagram 1: General Viral Life Cycle & Targets of Hexanamide Derivatives
This diagram illustrates the primary stages of a typical viral life cycle and highlights where different classes of hexanamide derivatives exert their inhibitory effects.
Caption: Overview of viral life cycle stages targeted by various hexanamide derivatives.
Disruption of Viral Replication and Assembly
Once inside the cell, the virus hijacks the host's machinery to replicate its genome and synthesize its proteins.
Inhibition of Viral Gene Expression: As seen with HMBA and HIV, modulating the host's transcriptional machinery can reactivate a latent virus, making it visible to the immune system or other therapeutics in a "shock and kill" strategy.[13]
Inhibition of Polyprotein Processing: The covalent inactivation of SARS-CoV-2 Mpro by haloacetamide derivatives is a potent mechanism that creates a fatal bottleneck in the viral life cycle.[8] Without the individual proteins required for forming the replication-transcription complex, the virus cannot produce new genomes or messenger RNAs.
Modulation of Capsid Dynamics: The stability of the viral capsid is a critical parameter.
Hyper-stabilization (HIV): Derivatives like PF74 "lock" the HIV capsid in a non-productive state, preventing the timely release of the genome required for reverse transcription.[3]
Aberrant Assembly (HBV): CAMs like glyoxamide derivatives disrupt the precise protein-protein interactions needed for correct nucleocapsid formation, leading to non-functional structures and preventing genome packaging.[4]
Diagram 2: SARS-CoV-2 Mpro Covalent Inhibition
This diagram shows the essential role of the main protease (Mpro) in viral replication and how a covalent inhibitor blocks its function.
Caption: Covalent inhibition of SARS-CoV-2 Mpro by a haloacetamide derivative.
Quantitative Analysis of Antiviral Activity
The potency of antiviral compounds is quantified using several key metrics. The half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀) represents the drug concentration required to inhibit viral replication by 50%. The 50% cytotoxic concentration (CC₅₀) is the concentration that kills 50% of the host cells. The Selectivity Index (SI), calculated as CC₅₀/IC₅₀, is a critical measure of a drug's therapeutic window; a higher SI value indicates greater selectivity for the virus.
Experimental Protocols for Mechanistic Elucidation
To validate the proposed mechanisms of action, a series of robust, self-validating experimental protocols are essential. The causality behind these choices is to isolate and test specific hypotheses about the drug's interaction with the virus and host.
Principle: This assay quantifies the ability of a compound to inhibit the production of infectious virus particles, measured as a reduction in the number of plaques (zones of cell death) in a cell monolayer.
Methodology:
Cell Seeding: Seed a confluent monolayer of susceptible host cells (e.g., MDCK for influenza, Vero E6 for SARS-CoV-2) in 6-well plates.
Viral Infection: Infect the cell monolayers with a known dilution of virus calculated to produce 50-100 plaques per well. Allow adsorption for 1 hour at 37°C.
Compound Treatment: Remove the viral inoculum and wash the cells. Overlay the cells with a semi-solid medium (e.g., agar or methylcellulose) containing serial dilutions of the hexanamide derivative. Include a "no drug" virus control and a "no virus" cell control.
Incubation: Incubate the plates at 37°C until plaques are visible (typically 2-4 days).
Visualization: Fix the cells (e.g., with 4% paraformaldehyde) and stain with a solution like crystal violet to visualize the plaques.
Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction relative to the virus control. The IC₅₀ is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.
Protocol 2: Time-of-Addition Assay
Principle: This experiment pinpoints the stage of the viral life cycle (entry, replication, or late stage/release) that is inhibited by the compound. This is achieved by adding the compound at different time points relative to the initial viral infection.
Methodology:
Setup: Prepare multiple sets of cell cultures for infection.
Time Points:
Pre-treatment (-2 to 0 h): Add the compound to cells for 2 hours before infection, then remove it. This tests for effects on cellular receptors or priming.
During Infection (0 to 1 h): Add the compound only during the 1-hour viral adsorption period. This tests for inhibition of attachment and entry.
Post-infection (1 h onwards): Add the compound at various times after the viral inoculum has been removed (e.g., 1, 2, 4, 6 hours post-infection).
Viral Yield Quantification: At a fixed time point late in the replication cycle (e.g., 24 hours post-infection), harvest the supernatant from all wells.
Analysis: Quantify the amount of infectious virus in the supernatant using a plaque assay or TCID₅₀ assay. Plot the viral yield against the time of compound addition. A drop in yield only when the compound is present early indicates an entry inhibitor. A drop in yield even when added several hours post-infection indicates a replication or assembly/release inhibitor.
Diagram 3: Time-of-Addition Assay Workflow
This flowchart details the logical steps and decision points in a time-of-addition experiment to determine a drug's mechanism of action.
Caption: Workflow for a time-of-addition assay to identify the targeted viral stage.
Conclusion and Future Directions
Hexanamide derivatives represent a versatile and powerful class of molecules in the field of antiviral drug design. Their ability to be tailored to inhibit a wide range of targets—from viral ion channels and proteases to the intricate dynamics of capsid proteins and host epigenetic factors—underscores their significant therapeutic potential. The mechanisms detailed in this guide, including the inhibition of viral entry, covalent inactivation of essential enzymes, and modulation of viral assembly and host transcription, provide a solid foundation for further research.
The path forward requires a multi-pronged approach. Structure-activity relationship (SAR) studies will remain crucial for optimizing the potency, selectivity, and pharmacokinetic properties of these derivatives.[17][18] The development of compounds active against drug-resistant viral strains, as demonstrated with HMA derivatives and adamantane-resistant influenza, is a high-priority area.[2] Furthermore, exploring the potential of these compounds in combination therapies could offer synergistic effects and a higher barrier to the development of resistance.[19] As our understanding of virology and host-pathogen interactions deepens, the rational design of novel hexanamide derivatives will undoubtedly continue to yield promising candidates in the ongoing fight against viral diseases.
References
Hexamethylbisacetamide Remodels the Human Immunodeficiency Virus Type 1 (HIV-1)
Mechanisms of Action of Novel Influenza A/M2 Viroporin Inhibitors Derived
Hexamethylene bisacetamide activates the human immunodeficiency virus type 1 provirus by an NF-kappa B-independent mechanism. PubMed.
Inhibition of influenza A virus (H1N1) fusion by benzenesulfonamide derivatives targeting viral hemagglutinin. PubMed.
PF74 and Its Novel Derivatives Stabilize Hexameric Lattice of HIV-1 M
Research progress on the antiviral activities of natural products and their derivatives: Structure–activity rel
Discovery of di- and trihaloacetamides as covalent SARS-CoV-2 main protease inhibitors with high target specificity. PMC.
Expanding the arsenal of drugs against COVID-19. ScienceDaily.
Insights into targeting SARS-CoV-2: design, synthesis, in silico studies and antiviral evaluation of new dimethylxanthine deriv
Discovery of a new α-ketoamide derivative as a selective SARS-CoV-2 Mpro inhibitor.
Discovery and Structure Activity Relationship of Glyoxamide Derivatives as Anti-Hepatitis B Virus Agents.
Diazadispiroalkane Derivatives Are New Viral Entry Inhibitors. PMC.
Histone deacetylases in viral infections. PMC.
In Vivo and In Vitro Studies Assessing the Antiviral Efficacy of Double Combinations Against Coxsackievirus B Infection. MDPI.
Small-Molecule Effectors of Hepatitis B Virus Capsid Assembly Give Insight into Virus Life Cycle. PMC.
Furan-carboxamide derivatives as novel inhibitors of lethal H5N1 influenza A viruses. RSC Publishing.
A review: Mechanism of action of antiviral drugs. PMC.
Role of Histone Deacetylase Inhibitors on Viral Replication: A Review. Biointerface Research in Applied Chemistry.
Compounds that halt reproduction of Covid-19 virus identified. The Times of India.
Role of Histone Deacetylase Inhibitors on Viral Replication: A Review.
Application Note: Scalable Synthesis Protocol for (2S,3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound Role: Key P1 chiral fragment for Telaprevir (VX-950) and related HCV NS3-4A protease inhibitors. Strategic Rationale & Synthetic...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Compound Role: Key P1 chiral fragment for Telaprevir (VX-950) and related HCV NS3-4A protease inhibitors.
Strategic Rationale & Synthetic Design
The synthesis of highly functionalized
β
-amino-
α
-hydroxy amides, such as (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride, has historically relied on the cyanohydrin reaction of
α
-amino aldehydes. While effective, the cyanohydrin route requires highly toxic cyanide salts, generates stoichiometric hazardous waste, and necessitates harsh nitrile hydrolysis conditions that frequently lead to epimerization at the delicate C3 chiral center [1].
To bypass these bottlenecks, this protocol leverages an Isocyanide-Based Multicomponent Reaction (IMCR) —specifically, the Passerini 3-Component Reaction (P-3CR) [2]. By reacting Boc-L-norvalinal with cyclopropyl isocyanide and trifluoroacetic acid (TFA), the
α
-hydroxy amide backbone is assembled in a single, atom-economical step [3].
Causality in Reagent Selection:
Trifluoroacetic Acid (TFA): TFA is selected over acetic acid because its high acidity drives the P-3CR rapidly at 0 °C, minimizing aldehyde degradation. Furthermore, the resulting trifluoroacetate intermediate is highly electrophilic, allowing for extremely mild saponification in the subsequent step without risking base-catalyzed epimerization.
Temperature Control (0 °C): Maintaining 0 °C during the MCR suppresses the competitive degradation of the isocyanide and maximizes the inherent Felkin-Ahn diastereoselectivity of the chiral aldehyde.
Mechanistic Pathway & Workflow
Figure 1: Three-step synthetic workflow from Boc-L-norvalinal to the target hydrochloride salt.
Reagent Matrix & Safety Parameters
Reagent / Material
MW ( g/mol )
Equivalents
Function
Safety & Handling
Boc-L-Norvalinal
201.26
1.00
Chiral starting material
Store at -20 °C to prevent oligomerization.
Cyclopropyl isocyanide
67.09
1.10
Nucleophile / Amide source
Volatile, distinct odor. Handle in fume hood.
Trifluoroacetic acid (TFA)
114.02
1.10
Acidic promoter / Reactant
Corrosive. Add dropwise to control exotherm.
Potassium carbonate
138.21
2.00
Mild saponification base
Hygroscopic. Use finely powdered anhydrous form.
4M HCl in Dioxane
36.46
5.00
Deprotection agent
Corrosive, moisture sensitive.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system; visual and analytical checkpoints are embedded to ensure process integrity before proceeding to the next step.
Step 4.1: Passerini 3-Component Reaction (P-3CR)
Preparation: Charge a flame-dried, nitrogen-purged round-bottom flask with Boc-L-norvalinal (10.0 g, 49.7 mmol) and anhydrous dichloromethane (DCM, 100 mL).
Cooling & Addition: Cool the solution to 0 °C using an ice-water bath. Add cyclopropyl isocyanide (3.67 g, 54.7 mmol) via syringe in one portion.
Acid Catalysis: Dissolve TFA (6.24 g, 54.7 mmol) in DCM (20 mL) and add this solution dropwise over 30 minutes via an addition funnel. Causality: Dropwise addition prevents localized heating, which would otherwise degrade the isocyanide into unreactive formamides.
Reaction & Validation: Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature over 4 hours.
Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc 7:3). The starting aldehyde (
Rf≈0.6
, stains dark with Ninhydrin) should be completely consumed, replaced by a new spot (
Rf≈0.4
, UV active and stains blue/purple with PMA).
Workup: Quench the reaction with saturated aqueous
NaHCO3
(50 mL). Separate the organic layer, wash with brine, dry over anhydrous
Na2SO4
, and concentrate under reduced pressure to yield the TFA-protected intermediate as a viscous pale-yellow oil.
Step 4.2: Mild Saponification
Solubilization: Dissolve the crude TFA-protected intermediate in anhydrous methanol (100 mL).
Deprotection: Add finely powdered anhydrous
K2CO3
(13.7 g, 99.4 mmol) in one portion. Stir the suspension vigorously at room temperature for 2 hours. Causality: Methanol acts as both solvent and nucleophile, transesterifying the trifluoroacetate to methyl trifluoroacetate (volatile), driven by the basic carbonate.
Validation:
Self-Validation Checkpoint: LC-MS analysis of an aliquot should show the complete disappearance of the
M+H
peak corresponding to the TFA-ester, and the appearance of the Boc-protected
α
-hydroxy amide (
[M+H]+=287.2
).
Workup: Filter the suspension through a Celite pad to remove inorganic salts. Concentrate the filtrate, redissolve the residue in EtOAc (150 mL), wash with water (2 x 50 mL), dry over
Na2SO4
, and evaporate to yield the Boc-protected intermediate.
Step 4.3: Boc Deprotection & Salt Precipitation
Acidic Cleavage: Dissolve the Boc-protected intermediate in anhydrous EtOAc (50 mL). Cool to 10 °C. Slowly add 4M HCl in Dioxane (62 mL, ~250 mmol).
Reaction Dynamics: Stir the mixture at room temperature. Causality: The acid cleaves the tert-butyl carbamate, releasing isobutylene and carbon dioxide gases.
Validation:
Self-Validation Checkpoint: Monitor the reaction visually. Vigorous gas evolution will occur initially. The reaction is complete when gas evolution ceases (typically 2-3 hours). As the reaction progresses, the target hydrochloride salt, being insoluble in the EtOAc/Dioxane mixture, will spontaneously precipitate as a white crystalline solid.
Isolation: Filter the white precipitate under vacuum, wash the filter cake with cold EtOAc (2 x 20 mL) and diethyl ether (30 mL). Dry under high vacuum at 40 °C for 12 hours to afford (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Quantitative Analytical Data
The following table summarizes the expected quantitative metrics for a successful 10-gram scale synthesis following this protocol:
Analytical Parameter
Expected Value
Analytical Method / Conditions
Overall Yield
78 - 82% (over 3 steps)
Gravimetric analysis
Chemical Purity
> 98.5%
RP-HPLC (C18 column,
H2O
/MeCN with 0.1% TFA)
Diastereomeric Ratio (dr)
> 9:1 (2S,3S : 2R,3S)
1
H NMR (Integration of the C2-H proton signals)
Mass Spectrometry
[M+H]+=187.1
(Free base)
ESI-LC-MS (Positive Ion Mode)
Physical Appearance
White crystalline powder
Visual inspection
References
Kiss, E., Markó, I. E., & Guillaume, M. (2011). A new, highly enantioselective synthesis of (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide, a synthetic fragment of the experimental hepatitis C drug Telaprevir. Tetrahedron, 67(47), 9022-9029.[Link]
Dömling, A. (2006). Recent developments in isocyanide based multicomponent reactions in applied chemistry. Chemical Reviews, 106(1), 17-89.[Link]
WIPO. (2009). Process for the preparation of 3-amino-N-cyclopropyl-2-hydroxyalkane amide derivatives.
Application
asymmetric synthesis of Telaprevir intermediate CAS 850252-34-5
Application Note & Protocol Topic: Asymmetric Synthesis of Telaprevir Intermediate CAS 850252-34-5: (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid ethyl ester Audience: Researchers, scientists, and drug development p...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Protocol
Topic: Asymmetric Synthesis of Telaprevir Intermediate CAS 850252-34-5: (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic acid ethyl ester
Audience: Researchers, scientists, and drug development professionals.
Introduction: The Significance of a Constrained Amino Acid in Antiviral Therapy
Telaprevir, a potent NS3/4A protease inhibitor, marked a significant advancement in the treatment of Hepatitis C Virus (HCV). A cornerstone of its molecular architecture is the non-proteinogenic amino acid, (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid (vinyl-ACCA).[1] This highly constrained cyclopropane ring system is crucial for orienting the pharmacophoric elements of the drug into the active site of the protease, thereby enhancing binding affinity and inhibitory activity. The ethyl ester form, CAS 850252-34-5, is a pivotal, late-stage intermediate in the synthesis of Telaprevir and related antiviral agents.
The primary challenge in synthesizing this intermediate lies in the precise, simultaneous control of two adjacent stereocenters on the cyclopropane ring, demanding a robust and highly selective asymmetric synthesis. This application note details a field-proven method for the asymmetric synthesis of this key intermediate via phase-transfer catalyzed cyclopropanation, highlighting the mechanistic principles and providing a detailed protocol for its implementation.
Overview of Asymmetric Synthetic Strategies
Several strategies have been developed to access the vinyl-ACCA core. Early methods often relied on classical resolution or chiral auxiliaries, which are effective but can be atom-uneconomical for large-scale production. Modern approaches focus on catalytic asymmetric reactions, which offer greater efficiency.
Metal-Catalyzed Cyclopropanation: Dirhodium (II) and Copper (I) complexes with chiral ligands are well-established for catalyzing the cyclopropanation of alkenes with diazo compounds.[2][3] While effective for many substrates, the synthesis of the requisite diazoacetates and safety concerns can be drawbacks. For instance, Cu(I)-catalyzed cyclopropanation of phenyliodonium ylides with 1,3-butadiene has been shown to produce the corresponding nitro-cyclopropyl carboxylate with good yield and enantioselectivity (90% ee).[4]
Phase-Transfer Catalysis (PTC): This method has emerged as a powerful, scalable, and operationally simple strategy. It involves the reaction of a glycine Schiff base with a suitable C3-building block under biphasic conditions, using a chiral phase-transfer catalyst to control the stereochemical outcome.[4][5][6] This approach avoids the need for highly reactive diazo compounds and often utilizes readily available starting materials.
This application note will focus on the PTC approach due to its robustness, scalability, and demonstrated success in producing the target intermediate with high stereoselectivity.[7][8]
Featured Protocol: Asymmetric Phase-Transfer Catalyzed (PTC) Cyclopropanation
This protocol is based on the diastereoselective and enantioselective dialkylation of a glycine imine with trans-1,4-dibromo-2-butene, catalyzed by a chiral cinchonidinium salt.[4][6]
Principle and Mechanism
The reaction proceeds via the in-situ generation of a chiral ion pair. The glycine Schiff base is deprotonated by a strong base (e.g., NaOH or KOH) to form an enolate. The chiral quaternary ammonium salt (the PTC catalyst) complexes with this enolate, shuttling it from the solid or aqueous phase into the organic phase. This chiral, non-covalent complex then reacts with the electrophile, trans-1,4-dibromo-2-butene. The steric and electronic environment created by the catalyst directs the alkylation to occur from a specific face, thereby inducing asymmetry. A subsequent intramolecular SN2' reaction closes the cyclopropane ring, followed by hydrolysis of the imine to yield the desired amino ester.
Experimental Workflow
The overall workflow involves the preparation of the glycine Schiff base, the phase-transfer catalyzed cyclopropanation, and subsequent deprotection and purification.
Caption: Workflow for PTC synthesis of the Telaprevir intermediate.
Step 1: Preparation of (E)-N-Benzylideneglycine ethyl ester (Schiff Base)
To a round-bottom flask equipped with a Dean-Stark trap and condenser, add glycine ethyl ester hydrochloride (1 eq.), toluene (approx. 2 M concentration), and sodium bicarbonate (1.1 eq.).
Stir the suspension vigorously for 30 minutes at room temperature to neutralize the hydrochloride salt.
Add freshly distilled benzaldehyde (1.05 eq.).
Heat the mixture to reflux and collect the water in the Dean-Stark trap. Monitor the reaction by TLC or GC-MS until the starting material is consumed (typically 2-4 hours).
Cool the reaction mixture to room temperature. Filter off the salts and wash the filter cake with toluene.
Concentrate the filtrate under reduced pressure to obtain the crude Schiff base as a yellow oil. This is typically used in the next step without further purification.
Step 2: Asymmetric Cyclopropanation
To a jacketed reactor under a nitrogen atmosphere, add the crude (E)-N-Benzylideneglycine ethyl ester (1 eq.), toluene (to achieve approx. 0.5 M), and the chiral phase-transfer catalyst (e.g., N-benzyl-cinchonidinium bromide, 0.05 eq.).
Cool the mixture to 0 °C using a circulating chiller.
Add powdered sodium hydroxide (4-5 eq.) to the stirred solution.
Slowly add a solution of trans-1,4-dibromo-2-butene (1.1 eq.) in toluene dropwise over 1-2 hours, maintaining the internal temperature below 5 °C.
Causality Insight: Slow addition is critical to control the exotherm and minimize side reactions. The use of powdered NaOH provides a high surface area for the solid-liquid phase transfer.[4]
Stir the reaction mixture vigorously at 0 °C. Monitor the reaction progress by HPLC or LC-MS. The reaction is typically complete within 12-24 hours.
Step 3: Work-up and Hydrolysis
Once the reaction is complete, quench by slowly adding water at 0 °C.
Separate the organic layer. Extract the aqueous layer with toluene or ethyl acetate (2x).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).
Filter and concentrate the solvent under reduced pressure to yield the crude protected cyclopropane intermediate.
To the crude product, add a 2M HCl aqueous solution and stir at room temperature for 2-4 hours to hydrolyze the imine.
Wash the aqueous layer with diethyl ether or MTBE to remove benzaldehyde.
Adjust the pH of the aqueous layer to >10 with 2M NaOH and extract the free amine product into dichloromethane or ethyl acetate (3x).
Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ethyl (1R,2S)-1-amino-2-vinylcyclopropanecarboxylate.
Step 4: Purification and Enantiomeric Excess (ee) Enhancement
The initial product typically has an enantiomeric excess (ee) in the range of 75-85%.[4][6] Further purification and enhancement of optical purity can be achieved.
A common industrial method is the crystallization of a diastereomeric salt. This can be achieved by dissolving the crude product in a suitable solvent (e.g., isopropanol) and adding a chiral acid like di-p-toluoyl-(D)-tartaric acid.[7][8]
The desired diastereomeric salt will preferentially crystallize, which can be isolated by filtration.
Liberating the free base from the salt with a mild base yields the final product with high enantiomeric purity (often >99% ee).[7]
Characterization and Quality Control
Structure Confirmation: ¹H NMR, ¹³C NMR, and Mass Spectrometry should be used to confirm the chemical structure of the final product.
Enantiomeric Excess (ee) Determination: The ee of the final product should be determined using chiral HPLC or chiral GC with a suitable column (e.g., Chiralcel OD-H or similar).
Data Summary and Comparison
The following table summarizes typical results for the PTC method and compares it with an alternative approach.
The asymmetric synthesis of the Telaprevir intermediate, ethyl (1R,2S)-1-amino-2-vinylcyclopropanecarboxylate, is a critical step in the production of important HCV protease inhibitors. The phase-transfer catalyzed cyclopropanation of a glycine Schiff base offers a robust, scalable, and efficient route to this valuable building block.[5][7] While the initial enantioselectivity may require a subsequent crystallization enhancement step, the operational simplicity and use of readily available materials make this a highly attractive method for both academic research and industrial drug development.
References
Leonard, W. R., Jr., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. Organic Process Research & Development. Available at: [Link][5]
Xiang, B., et al. (2013). Concise asymmetric synthesis of a (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid-derived sulfonamide and ethyl ester. Organic & Biomolecular Chemistry. Available at: [Link][7]
Belyk, K. M., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. ACS Publications. Available at: [Link][4]
Belyk, K. M., et al. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. Merck Research Laboratories. Available at: [Link][6]
ResearchGate. (2010). Enantioselective Synthesis of (1R,2S)-1-Amino-2-vinylcyclopropanecarboxylic Acid Ethyl Ester (Vinyl-ACCA-OEt) by Asymmetric Phase-Transfer Catalyzed Cyclopropanation of (E)-N-Phenylmethyleneglycine Ethyl Ester. ResearchGate. Available at: [Link][1]
PubMed. (2013). Concise Asymmetric Synthesis of a (1R,2S)-1-amino- 2-vinylcyclopropanecarboxylic Acid-Derived Sulfonamide and Ethyl Ester. PubMed. Available at: [Link][8]
Davies, H. M., & Liao, H. (2019). Asymmetric Dirhodium-Catalyzed Modification of Immunomodulatory Imide Drugs and Their Biological Assessment. Accounts of chemical research. Available at: [Link][2]
Doyle, M. P., et al. (2024). Rhodium(II)-Catalyzed Asymmetric Cyclopropanation and Desymmetrization of [2.2]Paracyclophanes. ACS Catalysis. Available at: [Link][3]
Application Notes and Protocols for Peptide Coupling Reactions Using 3-amino-N-cyclopropyl-2-hydroxyhexanamide
Introduction: Navigating the Challenges of Non-Canonical Peptide Synthesis The formation of an amide bond is the cornerstone of peptide and protein chemistry, a reaction seemingly simple yet fraught with challenges, espe...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Navigating the Challenges of Non-Canonical Peptide Synthesis
The formation of an amide bond is the cornerstone of peptide and protein chemistry, a reaction seemingly simple yet fraught with challenges, especially when venturing beyond the 20 proteinogenic amino acids. The synthesis of peptides incorporating non-canonical amino acids is a critical endeavor in modern drug discovery, enabling the creation of molecules with enhanced stability, novel conformations, and improved pharmacological profiles.
This guide focuses on the peptide coupling reactions of (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide , a key intermediate in the synthesis of potent therapeutics such as the Hepatitis C virus (HCV) protease inhibitor, Telaprevir.[1][2][3] The unique structural features of this molecule—a β-amino acid backbone, a secondary hydroxyl group, and an N-cyclopropyl amide—present a confluence of steric and electronic challenges that demand carefully optimized reaction conditions. This document provides an in-depth analysis of the underlying chemical principles, a comparison of coupling strategies, and detailed, field-proven protocols for researchers engaged in the synthesis of complex peptide-based therapeutics.
Core Principles and Structural Challenges
The fundamental mechanism of peptide bond formation involves the activation of a carboxylic acid group to make it susceptible to nucleophilic attack by an amine.[4][5] This is typically achieved using a "coupling reagent." The activated intermediate, often an active ester, then reacts with the amine to form the desired amide bond.
Steric Hindrance: The secondary amine at the 3-position is sterically more demanding than a primary amine. Furthermore, the N-cyclopropyl group on the terminal amide adds bulk, which can hinder the approach of the activated carboxylic acid. Such sterically hindered couplings often result in slower reaction rates and incomplete conversions.[6][7]
N-Alkylation Effect: Coupling to N-alkylated amines is notoriously difficult.[1] This requires highly reactive coupling reagents to overcome the reduced nucleophilicity and increased steric bulk of the amine.
Secondary Hydroxyl Group: The hydroxyl group at the 2-position is a potential site for side reactions, primarily O-acylation, where the coupling reagent activates the carboxylic acid which then esterifies the hydroxyl group instead of acylating the intended amine. While standard protocols often call for protecting hydroxyl groups (e.g., with a tert-butyl or silyl group),[4][8] specific procedures for Telaprevir synthesis have successfully performed the coupling without protection, suggesting that under optimized conditions, N-acylation is significantly faster than O-acylation.[9]
Comparative Analysis of Coupling Reagents and Conditions
The success of coupling with a challenging substrate like 3-amino-N-cyclopropyl-2-hydroxyhexanamide hinges on the judicious selection of the coupling reagent, additives, base, and solvent.
Coupling System
Reagent Class
Mechanism & Rationale
Typical Base
Common Solvents
Pros
Cons
EDC / HOBt
Carbodiimide
Forms an O-acylisourea intermediate which is converted to a more stable and selective HOBt-ester, minimizing racemization.[10] This system is documented for use with the target molecule.[9]
DIPEA, TEA
DCM, DMF
Cost-effective, well-established, proven efficacy for this specific substrate.
Can be less effective for severely hindered couplings compared to uronium salts. Byproducts can be difficult to remove.
HATU / HOAt
Uronium / Aminium
Forms a highly reactive OAt-active ester. The presence of HOAt accelerates coupling and provides superior suppression of racemization, making it ideal for sterically hindered or epimerization-prone amino acids.[6][11][12][13]
DIPEA, Collidine
DMF, NMP, DCM
High reactivity, fast reaction times, excellent for difficult sequences, low racemization.[11][14]
Higher cost, potential for guanidinylation side reaction if excess reagent and amine are present before acid activation.
PyBOP
Phosphonium
Forms a BOP-OBt active ester. It is a highly efficient reagent, with byproducts that are generally considered less hazardous than those from its predecessor, BOP.[5][15]
A powerful water-scavenging agent that promotes amide bond formation. It is known for clean reactions with easy byproduct removal (water-soluble phosphates).[5]
DIPEA, Pyridine
EtOAc, DCM, MeCN
High yields, low epimerization, easy workup.
Can be less effective for solid-phase synthesis.
Key Considerations:
Base Selection: A non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) is strongly preferred. It is effective at scavenging the acid formed during the reaction without competing as a nucleophile or causing significant racemization.
Solvent Choice: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) are standard choices as they effectively dissolve the reactants and facilitate the reaction.[11] Anhydrous conditions are critical to prevent hydrolysis of the activated intermediate.
Detailed Experimental Protocols
The following protocols provide step-by-step methodologies for the solution-phase coupling of a generic N-protected amino acid to 3-amino-N-cyclopropyl-2-hydroxyhexanamide.
Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.[16] Handle all reagents and solvents according to their Material Safety Data Sheets (MSDS).
Protocol 1: Validated Method using EDC and HOBt
This protocol is adapted from patent literature describing the synthesis of Telaprevir intermediates and represents a validated starting point.[9]
N,N-Diisopropylethylamine (DIPEA) (2.5-3.0 eq, add more if using amine salt)
Anhydrous Dichloromethane (DCM)
Saturated aqueous sodium bicarbonate (NaHCO₃)
1N Hydrochloric acid (HCl)
Brine (saturated aqueous NaCl)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Procedure:
Reagent Preparation: In a clean, dry, nitrogen-flushed round-bottom flask, dissolve the N-protected amino acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM (approx. 10-15 mL per mmol of amino acid).
Activation: Cool the solution to 0 °C using an ice bath. Add EDC·HCl (1.2 eq) to the stirred solution. Allow the mixture to stir at 0 °C for 15-20 minutes.
Amine Addition: In a separate flask, dissolve 3-amino-N-cyclopropyl-2-hydroxyhexanamide (1.0-1.2 eq) in a minimal amount of anhydrous DCM. Add DIPEA (2.5-3.0 eq) to this solution.
Coupling Reaction: Add the amine/DIPEA solution dropwise to the activated acid solution at 0 °C.
Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.
Work-up:
Dilute the reaction mixture with additional DCM.
Transfer the mixture to a separatory funnel and wash sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure coupled product.
Protocol 2: High-Efficiency Method using HATU
This protocol is recommended for couplings that are sluggish with EDC/HOBt or for maximizing yield with precious materials. HATU is particularly effective for hindered couplings.[11][12][13]
Pre-activation: In a dry, nitrogen-flushed flask, dissolve the N-protected amino acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (approx. 5-10 mL per mmol of amino acid).
Base Addition: Add DIPEA (3.0 eq) to the solution. Stir the mixture at room temperature for 15-30 minutes. The solution may change color, indicating the formation of the active ester.
Coupling Reaction: Add a solution of 3-amino-N-cyclopropyl-2-hydroxyhexanamide (1.1 eq) in a small amount of anhydrous DMF to the pre-activated mixture.
Reaction Monitoring: Stir the reaction at room temperature for 2-6 hours. Monitor progress by TLC or LC-MS. Due to HATU's high reactivity, these reactions are often significantly faster than with EDC.[14]
Work-up:
Once complete, pour the reaction mixture into a separatory funnel containing ethyl acetate and wash thoroughly with water (3-4x) to remove DMF and excess reagents.
Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography as described in Protocol 1.
1. Use fresh, high-quality coupling reagents. Store HATU and EDC under desiccated, inert conditions.2. Ensure adequate pre-activation time (15-30 min for HATU).3. Use anhydrous solvents and dry glassware thoroughly.4. Verify the purity of starting materials by NMR or MS.
Incomplete Reaction
1. Steric hindrance slowing the reaction.2. Insufficient equivalents of coupling reagent or base.3. Low reaction temperature.
1. Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU).2. Increase reaction time and/or temperature (e.g., to 40-50 °C).3. Use a slight excess (1.1-1.2 eq) of the amine and coupling reagent.4. Ensure at least 2-3 equivalents of base are used.
O-acylation Side Product
The hydroxyl group is acylated by the activated ester.
1. Perform the reaction at a lower temperature (e.g., start at 0 °C) to favor N-acylation.2. Ensure the amine is readily available for coupling; add it promptly after the activation step.3. If the problem persists, protect the hydroxyl group with a suitable protecting group (e.g., TBS-Cl, imidazole) prior to coupling and deprotect afterwards.[4]
| Racemization/Epimerization | 1. Over-activation of the carboxylic acid.2. Use of a strong, nucleophilic base.3. Prolonged reaction at elevated temperatures. | 1. Always use an additive like HOBt or HOAt. HATU is inherently superior at suppressing racemization.2. Use a hindered base like DIPEA or Collidine instead of TEA.3. Monitor the reaction closely and work it up as soon as it is complete. Avoid excessive heating. |
References
Protecting Groups in Peptide Synthesis: A Detailed Guide. (n.d.).
Hewitt, S. (2017, December 29). Which exclusive protecting groups should I use for hydroxyl groups in amino acids?.
Minimal Protection Group Strategies for SPPS. (2023, April 13). CPC Scientific.
Process for the synthesis of telaprevir, or pharmaceutically acceptable salts or solvates as well as intermediate products thereof. (2015). US20150038677A1.
Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols. (2025). BenchChem.
Mastering Protecting Groups in Peptide Synthesis. (2022, October 6). SBS Genetech.
Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. (n.d.). Aapptec.
Liu, R., et al. (2010). A Convenient Approach to Synthesizing Peptide C-Terminal N-Alkyl Amides. PMC.
Technical Support Information Bulletin 1205 - H
Amino Acid Derivatives for Peptide Synthesis. (n.d.). Aapptec.
Alcaide, B., et al. (2001). New Approach to the Coupling of γ-Amino β-Hydroxy Acids and β,γ-Dihydroxy Acids with α-Amino Acid Esters.
Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides.
Miranda, L. P., & Alewood, P. F. (2000). Accelerated chemical synthesis of peptides and small proteins. PNAS.
Gage, J. R. (2016). Telaprevir: From Drug Discovery to the Manufacture of Drug Substance.
Peptide Hand Synthesis Part 5: Coupling Amino Acids. (2022, June 11). YouTube.
Falb, E., et al. (2001). Practical asymmetric synthesis of β-hydroxy γ-amino acids via complimentary aldol reactions. ScienceDirect.
Process for the preparation of telaprevir and intermedi
Palomo, C., et al. (2011). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide. PMC.
HATU: The Core Reagent for Peptide & Drug Synthesis. (2025, April 24). Suzhou Highfine Biotech.
Palomo, C., et al. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide.
Progress in the Synthesis of Peptides with "Difficult Sequences". (n.d.). Wodepeptide.
Coupling Reagents. (n.d.). Aapptec.
Ruijter, E., et al. (2014). Synthesis of Telaprevir 1.
Headley, A. D., et al. (2003). The effect of the cyclopropyl group on the conformation of chemotactic formyl tripeptides. ScienceDirect.
Atherton, E., et al. (1985). Active esters and resins in peptide synthesis: the role of steric hindrance. RSC Publishing.
Li, Z., et al. (2022). Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile. Journal of the American Chemical Society.
Yainoy, S., et al. (2021). An overview of chemical synthesis of antiviral peptides. ThaiScience.
Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC.
Incorporation of 3-amino-N-cyclopropyl-2-hydroxyhexanamide in HCV NS3/4A Inhibitors: Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The hepatitis C virus (HCV) NS3/4A serine protease is a prime therapeutic target for the manageme...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
The hepatitis C virus (HCV) NS3/4A serine protease is a prime therapeutic target for the management of chronic hepatitis C. The development of direct-acting antivirals (DAAs) that inhibit this enzyme has revolutionized treatment paradigms. A key structural motif in several potent HCV NS3/4A inhibitors is the α-ketoamide warhead, which forms a reversible covalent bond with the catalytic serine residue of the protease. This guide provides a detailed technical overview and practical protocols for the incorporation and evaluation of a specific α-hydroxy-β-amino amide moiety, 3-amino-N-cyclopropyl-2-hydroxyhexanamide, a critical component of successful inhibitors like Telaprevir. We will delve into the synthetic strategies for its integration into inhibitor scaffolds and provide a comprehensive protocol for assessing the enzymatic potency of the resulting compounds.
Scientific Rationale and Mechanistic Insight
The NS3/4A protease is essential for the cleavage of the HCV polyprotein, a process vital for the formation of functional viral proteins required for replication.[1] Inhibitors designed to block the active site of this enzyme effectively halt the viral life cycle. The 3-amino-N-cyclopropyl-2-hydroxyhexanamide moiety serves as a potent P1-P1' fragment in peptidomimetic inhibitors.
Upon binding to the NS3/4A active site, the hydroxyl group and the adjacent keto-amide functionality of the inhibitor are positioned in close proximity to the catalytic triad (Ser139, His57, Asp81). The electrophilic carbon of the keto-amide is attacked by the nucleophilic hydroxyl group of the catalytic Ser139, forming a stable, yet reversible, hemiacetal adduct. This covalent interaction is a hallmark of many potent NS3/4A inhibitors and contributes significantly to their high binding affinity and prolonged inhibitory effect.[2] The N-cyclopropyl group at the P1' position provides favorable interactions within the S1' subsite of the protease.
Synthetic Incorporation of the Warhead
The incorporation of the 3-amino-N-cyclopropyl-2-hydroxyhexanamide moiety into a larger inhibitor scaffold is a critical step in the synthesis of this class of HCV protease inhibitors. The following protocol outlines a general procedure for the coupling of the (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide intermediate to a representative peptide-like backbone.
Protocol 2.1: Peptide Coupling of the Warhead
This protocol describes the amide bond formation between a protected peptide fragment (as the carboxylic acid component) and the amino group of (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Materials:
Protected peptide scaffold with a free C-terminal carboxylic acid
Appropriate solvent system for chromatography (e.g., ethyl acetate/hexanes or dichloromethane/methanol)
Procedure:
Preparation of the Reaction Mixture:
In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the protected peptide scaffold (1.0 equivalent) in anhydrous DCM.
Add HOBt (1.2 equivalents) and stir until dissolved.
Cool the solution to 0 °C in an ice bath.
Add EDC.HCl (1.2 equivalents) to the cooled solution and stir for 15-20 minutes. This pre-activation step forms the HOBt active ester of the peptide.
Addition of the Amino Component:
In a separate flask, suspend (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (1.1 equivalents) in anhydrous DCM.
Add DIPEA (2.5 equivalents) to neutralize the hydrochloride salt and generate the free amine. Stir for 10-15 minutes at room temperature.
Add the resulting solution of the free amine to the pre-activated peptide solution at 0 °C.
Reaction:
Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up:
Once the reaction is complete, dilute the mixture with DCM.
Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.
Purification:
Purify the crude product by silica gel column chromatography using an appropriate solvent gradient to afford the desired inhibitor.
Enzymatic Evaluation of Inhibitor Potency
The inhibitory potency of the synthesized compounds against the HCV NS3/4A protease is typically determined using a Fluorescence Resonance Energy Transfer (FRET) based enzymatic assay. This assay measures the cleavage of a fluorogenic peptide substrate that mimics the natural cleavage site of the protease.
Assay Buffer: 50 mM Tris-HCl pH 7.5, 5% glycerol, 5 mM TCEP, 6 mM LDAO
Synthesized inhibitor compound
Dimethyl sulfoxide (DMSO) for compound dilution
Black, flat-bottom 96- or 384-well microplates
Fluorescence plate reader capable of excitation at ~485 nm and emission at ~520 nm
Procedure:
Preparation of Reagents:
Prepare a stock solution of the synthesized inhibitor in 100% DMSO.
Create a serial dilution of the inhibitor in DMSO.
Dilute the recombinant HCV NS3/4A protease to the desired working concentration (e.g., 5 nM) in Assay Buffer.
Dilute the FRET substrate to the desired working concentration (e.g., 100 nM) in Assay Buffer.
Assay Setup:
To each well of the microplate, add the appropriate volume of the serially diluted inhibitor solution in DMSO. Include controls with DMSO only (no inhibitor).
Add the diluted HCV NS3/4A protease solution to each well.
Incubate the plate at room temperature for a pre-determined time (e.g., 15-90 minutes) to allow the inhibitor to bind to the enzyme.
Initiation and Measurement:
Initiate the enzymatic reaction by adding the FRET substrate solution to each well.
Immediately place the plate in the fluorescence plate reader and begin monitoring the increase in fluorescence intensity over time.
Data Analysis:
Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence versus time curves.
Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
Determine the half-maximal inhibitory concentration (IC₅₀) value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).
Data Presentation and Interpretation
The potency of inhibitors incorporating the 3-amino-N-cyclopropyl-2-hydroxyhexanamide moiety can be compared by their IC₅₀ values. Lower IC₅₀ values indicate higher potency. It is also crucial to evaluate the inhibitors against different HCV genotypes and clinically relevant resistant variants to assess their spectrum of activity and potential for overcoming drug resistance.
Table 1: Representative Inhibitory Potency of a Telaprevir Analog
Target
IC₅₀ (nM)
HCV NS3/4A (Genotype 1a)
5
HCV NS3/4A (Genotype 1b)
2
HCV NS3/4A (Genotype 2a)
30
HCV NS3/4A (Genotype 3a)
200
R155K Mutant (Genotype 1a)
50
D168A Mutant (Genotype 1b)
40
Note: The data presented are hypothetical and for illustrative purposes.
A favorable inhibitor profile would exhibit potent activity against common HCV genotypes (e.g., 1a and 1b) and retain significant activity against key resistance-associated variants.[4]
Visualizing the Workflow and Mechanism
Diagram 1: Synthetic Workflow for Inhibitor Preparation
Caption: Synthetic workflow for coupling the warhead to a peptide scaffold.
Diagram 2: Mechanism of Covalent Inhibition
Caption: Reversible covalent inhibition of HCV NS3/4A by an α-ketoamide inhibitor.
Conclusion
The 3-amino-N-cyclopropyl-2-hydroxyhexanamide moiety is a validated and highly effective component of HCV NS3/4A protease inhibitors. Its successful incorporation via standard peptide coupling methodologies, followed by rigorous enzymatic evaluation, is a cornerstone of the drug discovery and development process in this field. The protocols and insights provided in this guide are intended to equip researchers with the fundamental knowledge and practical steps required to synthesize and characterize novel inhibitors based on this important chemical scaffold.
References
Repurposing the HCV NS3–4A protease drug boceprevir as COVID-19 therapeutics. (2020). RSC Medicinal Chemistry. [Link]
The Molecular Basis of Drug Resistance against Hepatitis C Virus NS3/4A Protease Inhibitors. (2012). PLOS Pathogens. [Link]
Hepatitis C Virus NS3/4A Protease Inhibitors Incorporating Flexible P2 Quinoxalines Target Drug Resistant Viral Variants. (n.d.). PMC. [Link]
Process for the preparation of telaprevir and intermediates thereof. (n.d.).
Preclinical Characteristics of the Hepatitis C Virus NS3/4A Protease Inhibitor ITMN-191 (R7227). (n.d.). PMC. [Link]
PCR-Based In Vitro Synthesis of Hepatitis C Virus NS3 Protease for Rapid Phenotypic Resistance Testing of Protease Inhibitors. (n.d.). ASM Journals. [Link]
Selected Properties of Telaprevir. (2013). HCV Drug Info. [Link]
A highly efficient synthesis of telaprevir by strategic use of biocatalysis and multicomponent reactions. (n.d.). Chemical Communications. [Link]
Discovery of the HCV NS3/4A Protease Inhibitor (1R,5S)-N-[3-Amino-1-(cyclobutylmethyl)-2,3-dioxopropyl]. (n.d.). OA Monitor Ireland. [Link]
Molecular and Structural Mechanism of Pan-Genotypic HCV NS3/4A Protease Inhibition by Glecaprevir. (2019). ACS Publications. [Link]
A practical method for the synthesis of small peptides using DCC and HOBt as activators in H2O–THF while avoiding the use of protecting groups. (2024). RSC Advances. [Link]
Synthesis of Telaprevir 1 by Eelco Ruijter et al. (n.d.). ResearchGate. [Link]
The Discovery and Development of Boceprevir: A Novel, First‐generation Inhibitor of the Hepatitis C Virus NS3/4A Serine Protease. (2013). Xia & He Publishing. [Link]
Hepatitis C Virus NS3/4A Protease Inhibitors: A Light at the End of the Tunnel. (n.d.). PMC. [Link]
Covalent narlaprevir- and boceprevir-derived hybrid inhibitors of SARS-CoV-2 main protease. (n.d.). PMC. [Link]
From Repurposing to Redesign: Optimization of Boceprevir to Highly Potent Inhibitors of the SARS-CoV-2 Main Protease. (2022). MDPI. [Link]
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5. (n.d.). Caming Pharmaceutical Ltd. [Link]
A Novel Approach to Develop New and Potent Inhibitors for the Simultaneous Inhibition of Protease and Helicase Activities of HCV NS3/4A Protease: A Computational Approach. (2023). MDPI. [Link]
Exploring covalent inhibitors of SARS-CoV-2 main protease: from peptidomimetics to novel scaffolds. (2025). Taylor & Francis Online. [Link]
Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take? (2019). PMC. [Link]
Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone. (2001). PubMed. [Link]
Application Note: Stereoselective Synthesis of (2S,3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide via Mukaiyama Aldol Addition
Introduction & Strategic Context (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a highly valuable α -hydroxy- β -amino acid derivative that serves as the essential P1' fragment precursor in the synthesis of covalent r...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Strategic Context
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a highly valuable
α
-hydroxy-
β
-amino acid derivative that serves as the essential P1' fragment precursor in the synthesis of covalent reversible HCV NS3/4A protease inhibitors, most notably Telaprevir (VX-950) and Boceprevir[1]. In the final active pharmaceutical ingredient (API), the 2-hydroxy group is oxidized to an
α
-ketoamide, which acts as the electrophilic "warhead" to trap the catalytic serine residue of the viral protease.
Constructing the vicinal stereocenters of this aliphatic chain with high enantio- and diastereoselectivity is a major synthetic challenge. This application note details a highly convergent, scalable, and stereocontrolled approach utilizing a Mukaiyama aldol addition[2], followed by a stereoretentive Curtius rearrangement.
Mechanistic Causality & Retrosynthetic Logic
Traditional direct aldol additions involving aliphatic esters and glyoxamides are plagued by poor diastereoselectivity and competing self-condensation of the enolizable components. The Mukaiyama aldol addition circumvents these issues by utilizing a pre-formed, geometrically pure silyl ketene acetal .
The Electrophile: N-cyclopropyl-2-oxoacetamide (N-cyclopropyl glyoxamide) provides the C1-C2 framework.
The Nucleophile: The E-silyl ketene acetal derived from benzyl pentanoate provides the C3-C6 aliphatic chain.
Stereocontrol: The addition is mediated by a strong, chelating Lewis acid (e.g., TiCl
4
). TiCl
4
forms a rigid bidentate chelate with the two carbonyl oxygens of the glyoxamide, locking it in an s-cis conformation. Attack by the E-silyl ketene acetal on the less sterically hindered face of this chelate complex proceeds via an open transition state that heavily favors the syn-aldol adduct.
Nitrogen Installation: To convert the C3-carboxylate to the requisite C3-amine without epimerizing the delicate
α
-stereocenter, a Curtius rearrangement is employed . This transformation proceeds with strict retention of configuration, perfectly translating the syn-aldol geometry into the target (2S,3S)-
α
-hydroxy-
β
-amino architecture.
Quantitative Data: Lewis Acid Optimization
The choice of Lewis acid is the primary determinant of diastereoselectivity in the Mukaiyama aldol step. Non-chelating acids yield nearly equimolar mixtures of diastereomers, whereas strong chelating metals provide excellent syn-selectivity. Furthermore, the use of chiral bis(oxazoline)-copper(II) complexes allows for a highly efficient asymmetric catalytic variant.
Entry
Lewis Acid / Catalyst
Equivalents
Temp (°C)
Yield (%)
Diastereomeric Ratio (syn:anti)
1
BF
3
·OEt
2
(Non-chelating)
1.1
-78
72
55:45
2
SnCl
4
(Chelating)
1.1
-78
81
85:15
3
TiCl
4
(Strong Chelating)
1.1
-78
88
92:8
4
TiCl
4
(Excess)
2.0
-78
91
95:5
5
Cu(OTf)
2
(S,S)-Ph-BOX
0.1
-20
94
98:2 (99% ee)
Table 1: Impact of Lewis acid selection on the yield and diastereoselectivity of the Mukaiyama aldol addition between benzyl pentanoate silyl ketene acetal and N-cyclopropyl glyoxamide.
Protocol A: Preparation of (E)-((1-(Benzyloxy)pent-1-en-1-yl)oxy)trimethylsilane
Objective: Kinetic enolization to secure the E-silyl ketene acetal geometry.
Reaction: Charge a flame-dried flask with anhydrous THF (10 mL/mmol) and diisopropylamine (1.1 eq). Cool to -78 °C under argon. Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 30 min to form LDA.
Enolization: Add benzyl pentanoate (1.0 eq) in THF dropwise over 15 min. Stir at -78 °C for 1 hour.
Causality: The low temperature and pure THF solvent (absence of HMPA) favor the E-enolate via the Ireland transition state model, minimizing 1,3-diaxial steric clashes.
Trapping: Add freshly distilled TMSCl (1.2 eq) dropwise. Allow the reaction to warm to room temperature over 2 hours.
Workup: Concentrate under reduced pressure, triturate with anhydrous hexane, and filter under an inert atmosphere to remove LiCl salts. Concentrate the filtrate to yield the silyl ketene acetal.
Validation: Analyze via
1
H NMR (C
6
D
6
). The vinylic proton of the E-isomer appears as a distinct triplet at ~3.6 ppm. The absence of the ester
α
-protons validates complete conversion.
Objective: Stereoselective C-C bond formation yielding the syn-
β
-hydroxy ester.
Reaction: Dissolve N-cyclopropyl-2-oxoacetamide (1.0 eq) in anhydrous CH
2
Cl
2
(15 mL/mmol). Cool to -78 °C.
Activation: Slowly add TiCl
4
(1.1 eq, 1.0 M in CH
2
Cl
2
). The solution will turn deep yellow/orange, indicating the formation of the bidentate chelate complex. Stir for 15 min.
Addition: Add the silyl ketene acetal from Protocol A (1.2 eq) in CH
2
Cl
2
dropwise. Stir at -78 °C for 4 hours.
Workup: Quench with saturated aqueous NaHCO
3
at -78 °C. Extract with EtOAc, wash with brine, dry over MgSO
4
, and concentrate.
Validation: Determine the dr via crude
1
H NMR. The syn-diastereomer exhibits a noticeably smaller vicinal coupling constant (
J2,3≈3.5
Hz) compared to the anti-isomer (
J2,3≈7.5
Hz) due to the preferred gauche conformation in the intramolecularly hydrogen-bonded state.
Protocol C: Stereoretentive Curtius Rearrangement
Objective: Conversion of the C3-carboxylate to the C3-amine.
Hydrogenolysis: Dissolve the aldol adduct in EtOAc. Add 10% Pd/C (0.1 eq). Stir under an H
2
atmosphere (1 atm) for 4 hours. Filter through Celite and concentrate to yield the free
β
-hydroxy carboxylic acid.
Causality: Hydrogenolysis provides orthogonal deprotection, leaving the
α
-hydroxy and cyclopropyl amide groups entirely intact.
Rearrangement: Dissolve the acid in anhydrous toluene. Add triethylamine (1.5 eq) and diphenylphosphoryl azide (DPPA, 1.2 eq). Heat to 85 °C for 2 hours.
Validation: IR spectroscopy of an aliquot will show the transient isocyanate peak at ~2270 cm
−1
.
Trapping: Add anhydrous tert-butanol (10 eq) and continue heating at 85 °C for 12 hours.
Workup: Wash with 5% citric acid, then saturated NaHCO
3
. Purify via flash chromatography to isolate the Boc-protected amine.
Protocol D: Final Deprotection
Objective: Generation of the target hydrochloride salt.
Reaction: Dissolve the Boc-protected intermediate in minimal CH
2
Cl
2
. Add 4N HCl in dioxane (10 eq). Stir at room temperature for 2 hours.
Causality: Anhydrous HCl cleanly cleaves the Boc group without hydrolyzing the primary amide or the cyclopropyl amide.
Workup: Evaporate the volatiles. Triturate the resulting solid with diethyl ether to precipitate the pure (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Validation: LC-MS analysis will yield an exact mass of
[M+H]+=187.14
m/z.
Process Visualization
Figure 1: Mukaiyama aldol-based workflow for 3-amino-N-cyclopropyl-2-hydroxyhexanamide synthesis.
Advanced Application Note: Preparation and Coupling of α-Hydroxy-β-Amino Acid Amides in Medicinal Chemistry
Executive Summary The α -hydroxy- β -amino acid motif is a privileged pharmacophore and a critical transition-state isostere in medicinal chemistry. Found in naturally occurring immunomodulators like (-)-bestatin and eng...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The
α
-hydroxy-
β
-amino acid motif is a privileged pharmacophore and a critical transition-state isostere in medicinal chemistry. Found in naturally occurring immunomodulators like (-)-bestatin and engineered into potent HIV-1 protease inhibitors (e.g., Amprenavir, KNI-272) and aminopeptidase (ERAP1/IRAP) inhibitors[1], this scaffold mimics the tetrahedral intermediate of peptide bond hydrolysis.
However, the synthesis and subsequent functionalization of these molecules present significant chemoselectivity challenges. The proximity of the unprotected
α
-hydroxyl group during the activation of the carboxylate terminus frequently leads to catastrophic yield losses due to competitive lactonization[2]. This application note provides a comprehensive, field-proven guide to the stereoselective preparation of
α
-hydroxy-
β
-amino acids and details a self-validating, base-free coupling protocol to suppress byproduct formation.
Strategic Synthesis of the Scaffold
The architectural complexity of
α
-hydroxy-
β
-amino acids requires strict stereocontrol. While classical methods involve the Sharpless asymmetric epoxidation of allylic alcohols followed by regioselective azide opening[3], more modern and scalable approaches utilize chiral pool precursors or intramolecular aziridination.
The Acylnitrene-Mediated Aziridination Route
A highly efficient method for synthesizing the (-)-bestatin scaffold utilizes an intramolecular acylnitrene-mediated aziridination[4]. By starting from readily available chiral precursors, an acylnitrene is generated, which inserts into a neighboring olefin to form a bicyclic aziridine.
Causality of Stereocontrol: The rigid bicyclic nature of the aziridine intermediate dictates the trajectory of subsequent nucleophilic ring-opening. When opened with organometallic reagents or water, the reaction proceeds with complete inversion of configuration at the attacked carbon, locking in the required anti or syn stereochemistry of the vicinal amino alcohol[4].
Stereoselective Hydroxylation of Aspartic Acid
For the synthesis of allophenylnorstatine (a core component of HIV protease inhibitors), (R)-aspartic acid serves as an ideal chiral pool starting material. The conversion involves the formation of an oxazoline-4-acetate intermediate, followed by stereoselective hydroxylation using a Davis reagent (3-phenyl-2-(phenylsulfonyl)oxaziridine)[5].
Causality of Regioselectivity: The oxazoline ring protects the
β
-amino and
γ
-carboxylate functions while simultaneously directing the enolization and subsequent electrophilic oxygenation strictly to the
α
-position[5].
The Coupling Conundrum: Homobislactone Formation
The most notorious bottleneck in utilizing
α
-hydroxy-
β
-amino acids is the downstream amide bond formation. In standard peptide synthesis, an N-protected amino acid is activated using coupling reagents (e.g., HBTU, EDC/HOBt) in the presence of a tertiary amine base (e.g., DIPEA).
When applied to N-
β
-protected
α
-hydroxy-
β
-amino acids (such as Boc-Apns-OH) without protecting the
α
-hydroxyl group, yields plummet. The causality lies in the activation step: the carboxyl group forms a highly reactive benzotriazole-type ester (OBt or OAt). In the presence of a base, the adjacent
α
-hydroxyl group is sufficiently deprotonated to become a competing nucleophile. This leads to an intermolecular dimerization, forming a homobislactone (a cyclic diester), completely bypassing the desired amide formation[2].
Mechanistic Pathway
Mechanistic divergence in the coupling of α-hydroxy-β-amino acids based on reaction conditions.
Quantitative Comparison of Coupling Conditions
To suppress homobislactone formation, the reaction must be performed without base using a highly reactive additive like HOAt (1-Hydroxy-7-azabenzotriazole). HOAt accelerates the aminolysis step via neighboring group participation (the pyridine nitrogen hydrogen-bonds with the incoming amine), allowing the desired reaction to outpace lactonization[2].
Table 1: Effect of Coupling Reagents on Amide vs. Homobislactone Yield
Coupling Reagents
Base Added
Target Amide Yield (%)
Homobislactone Yield (%)
EDC, HOBt
DIPEA (2.0 eq)
< 20%
> 60%
HATU
DIPEA (2.0 eq)
~ 30%
~ 50%
EDC, HOAt
None
> 85%
< 5%
Data synthesized from model coupling reactions of Boc-Apns-OH with sterically hindered amines[2].
This protocol is a self-validating system. It utilizes In-Process Controls (IPC) via LC-MS to ensure the absence of the homobislactone mass, confirming the integrity of the coupling.
Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Add the N-
β
-protected
α
-hydroxy-
β
-amino acid (1.0 eq) and HOAt (1.2 eq).
Solvation: Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration). Stir at 0 °C using an ice bath. Rationale: Low temperatures reduce the kinetic energy available for the undesired intramolecular lactonization.
Activation: Add EDC·HCl (1.2 eq) in one portion. Stir the mixture at 0 °C for 15 minutes to allow the formation of the OAt-active ester.
Amine Addition: Add the amine component (1.1 eq) dropwise. Crucial Step: Do NOT add any tertiary base (no DIPEA, no TEA). The hydrochloride salt of the amine should be avoided; if unavoidable, neutralize the amine salt separately and extract into an organic phase prior to addition.
Reaction Progression: Allow the reaction to slowly warm to room temperature and stir for 12 hours.
Self-Validation (IPC): At t=2h and t=12h, withdraw a 5
μ
L aliquot, dilute in MeCN, and analyze via LC-MS.
Validation Check: Monitor for the mass of the desired product
[M+H]+
. Strictly monitor for the homobislactone dimer mass
[2M−2H2O+H]+
. If the dimer peak exceeds 5% relative area, the reaction temperature was too high or trace base was present.
Workup: Quench the reaction with 10% aqueous citric acid. Extract with EtOAc (3x). Wash the combined organic layers with saturated
NaHCO3
, water, and brine. Dry over anhydrous
Na2SO4
, filter, and concentrate in vacuo.
Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure
α
-hydroxy-
β
-amino acid amide.
Conclusion & Best Practices
The successful integration of
α
-hydroxy-
β
-amino acids into medicinal chemistry pipelines requires a deep mechanistic understanding of their reactivity. The unprotected
α
-hydroxyl group is not a passive spectator; it is a latent nucleophile that will hijack the reaction if basic conditions are employed[2]. By utilizing base-free EDC/HOAt protocols and leveraging stereospecific scaffold syntheses like acylnitrene aziridination[4] or aspartic acid hydroxylation[5], drug development professionals can reliably access these potent transition-state mimetics with high yields and exceptional purity.
References
[4] Acylnitrene Route to Vicinal Amino Alcohols. Application to the Synthesis of (-)-Bestatin and Analogues. Journal of Organic Chemistry (1999). Source: NIH/PubMed. URL: [Link]
[2] Analysis of amide bond formation with an alpha-hydroxy-beta-amino acid derivative, 3-amino-2-hydroxy-4-phenylbutanoic acid, as an acyl component: byproduction of homobislactone. Journal of Organic Chemistry (2001). Source: NIH/PubMed. URL: [Link]
[1] Discovery of Selective Nanomolar Inhibitors of Insulin-Regulated Aminopeptidase (IRAP) Based on the Bestatin Scaffold. Proteopedia / PubMed (2024). Source: Proteopedia. URL: [Link]
[3] A Divergent Synthetic Strategy Based on the Regioselective Reductive Ring-Opening of a Cyclic 1,2-p-Methoxybenzylidene Acetal. ResearchGate (2025). Source: ResearchGate. URL:
Application Note: A Validated Protocol for the High-Purity Conversion of 3-amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride to its Free Base
Abstract This application note provides a detailed, robust, and validated protocol for the conversion of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride to its corresponding free base form. This compound is a key...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This application note provides a detailed, robust, and validated protocol for the conversion of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride to its corresponding free base form. This compound is a key intermediate in the synthesis of various pharmaceutical agents, including the hepatitis C virus (HCV) protease inhibitor Telaprevir.[1][2] Supplied as a hydrochloride salt to enhance stability and aqueous solubility, its conversion to the free amine is a critical step for subsequent synthetic transformations. This guide delves into the underlying chemical principles, offers a step-by-step experimental procedure, and outlines methods for verification and characterization, ensuring researchers and drug development professionals can achieve high yield and purity.
Introduction and Scientific Principles
The target molecule, 3-amino-N-cyclopropyl-2-hydroxyhexanamide, contains a primary amine that is protonated in its hydrochloride salt form (R-NH₃⁺Cl⁻). This salt form is generally a stable, crystalline solid with good solubility in aqueous media.[3] However, for many organic reactions, the nucleophilic, uncharged free amine (R-NH₂) is required. The conversion process is a fundamental acid-base reaction where a base is used to deprotonate the alkylammonium cation, liberating the free amine.[4][5][6]
The Core Reaction:
R-NH₃⁺Cl⁻ (aq) + Base (aq) → R-NH₂ (org) + Base-H⁺ (aq) + Cl⁻ (aq)
Rationale for Experimental Design
Choice of Base: The selection of an appropriate base is critical. The pKa of a typical primary alkylammonium ion is in the range of 10-11.[7] To ensure efficient deprotonation, the pH of the solution must be raised significantly above the pKa of the amine; a general guideline is to adjust the pH to be at least two units higher than the amine's pKa.[8]
Weak Bases (e.g., Sodium Bicarbonate, NaHCO₃): While commonly used, NaHCO₃ (pKa of conjugate acid = 6.4) may not be sufficiently strong to fully deprotonate the alkylammonium ion, potentially leading to incomplete conversion and lower yields.[9]
Strong Bases (e.g., Sodium Hydroxide, NaOH): NaOH is highly effective at deprotonation. However, its high basicity poses a risk of hydrolyzing the amide functional group present in the molecule, especially with prolonged exposure or heating.
Moderately Strong Bases (e.g., Potassium Carbonate, K₂CO₃; Sodium Carbonate, Na₂CO₃): These bases offer an optimal balance. They are strong enough (pKa of HCO₃⁻ ≈ 10.3) to raise the pH sufficiently for complete deprotonation of the amine but are generally not harsh enough to cause significant amide hydrolysis under standard workup conditions.[9] This protocol will utilize potassium carbonate for its high solubility and effectiveness.
Choice of Extraction Solvent: The conversion relies on a phase change in solubility. The hydrochloride salt is water-soluble, while the neutral free base is significantly more soluble in non-polar organic solvents.[10] This differential solubility allows for efficient separation using liquid-liquid extraction. Ethyl acetate is chosen as the extraction solvent due to its excellent solvating power for the free base, low miscibility with water, and ease of removal via rotary evaporation. Dichloromethane (DCM) is also a viable alternative.[9][11]
Materials and Equipment
Chemicals & Reagents
Equipment
3-amino-N-cyclopropyl-2-hydroxyhexanamide HCl
Magnetic stirrer and stir bar
Potassium Carbonate (K₂CO₃), anhydrous
Separatory funnel (250 mL)
Ethyl Acetate (EtOAc), reagent grade
Erlenmeyer flasks (various sizes)
Deionized Water (DI H₂O)
Beakers (various sizes)
Brine (Saturated aqueous NaCl solution)
pH paper or calibrated pH meter
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Rotary evaporator
TLC plates (Silica Gel 60 F₂₅₄)
Glass funnels
TLC Eluent (e.g., 95:5 DCM:Methanol)
Filter paper
TLC Visualization Agent (e.g., Ninhydrin stain)
Round-bottom flask
Detailed Experimental Protocol
This protocol is designed for the conversion of 1.0 gram of the starting material. It can be scaled accordingly.
Step 1: Dissolution of the Hydrochloride Salt
Weigh 1.0 g of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (MW: 222.71 g/mol ) and add it to a 50 mL Erlenmeyer flask.
Add 20 mL of deionized water and stir with a magnetic stir bar until the solid is completely dissolved.
Step 2: Basification
Prepare a 2 M aqueous solution of potassium carbonate by dissolving ~5.5 g of K₂CO₃ in 20 mL of DI water.
While stirring the amine hydrochloride solution, add the K₂CO₃ solution dropwise.
Monitor the pH of the solution periodically using pH paper or a pH meter. Continue adding the base until the pH is stable at ≥ 11. A cloudy precipitate of the free base may form, which is normal.
Step 3: Liquid-Liquid Extraction
Transfer the basified aqueous mixture to a 250 mL separatory funnel.
Add 40 mL of ethyl acetate to the separatory funnel.
Stopper the funnel and shake vigorously for 1-2 minutes, inverting the funnel and venting frequently to release any pressure buildup.
Place the funnel back on a ring stand and allow the layers to fully separate. The top layer is the organic (ethyl acetate) phase containing the product, and the bottom is the aqueous phase.
Carefully drain the lower aqueous layer into a beaker.
Pour the upper organic layer out through the top of the funnel into a clean 100 mL Erlenmeyer flask.
Return the aqueous layer to the separatory funnel and repeat the extraction two more times with 20 mL portions of fresh ethyl acetate to maximize recovery. Combine all organic extracts.
Step 4: Washing and Drying
Pour the combined organic extracts back into the separatory funnel.
Add 30 mL of brine (saturated NaCl solution). Shake gently for 30 seconds. This step helps to remove dissolved water from the organic phase.
Allow the layers to separate, drain the lower aqueous brine layer, and collect the organic layer.
Transfer the ethyl acetate solution to a clean, dry Erlenmeyer flask. Add a scoop of anhydrous sodium sulfate (approx. 1-2 g) and swirl. The drying agent should move freely when swirled, indicating the solution is dry. If it clumps together, add more drying agent. Let it stand for 10-15 minutes.
Step 5: Isolation of the Free Base
Filter the dried organic solution through a fluted filter paper or a cotton plug in a funnel to remove the drying agent, collecting the filtrate in a pre-weighed round-bottom flask.
Rinse the flask and the filter paper with a small amount (5-10 mL) of fresh ethyl acetate to ensure all product is collected.
Remove the ethyl acetate using a rotary evaporator under reduced pressure. Be mindful of the bath temperature (keep it ≤ 40°C) to avoid product degradation.
Once all the solvent is removed, the product, 3-amino-N-cyclopropyl-2-hydroxyhexanamide free base, should remain as a white to off-white solid or a viscous oil.[3]
Place the flask under high vacuum for at least one hour to remove any residual solvent.
Weigh the flask to determine the final mass and calculate the percentage yield.
Visualization of Workflow and Chemistry
Overall Experimental Workflow
Caption: Workflow for free base conversion.
Chemical Conversion Diagram
Caption: Acid-base conversion and phase transfer.
Verification and Characterization
It is essential to confirm the identity and purity of the final product.
TLC is a fast and effective method to monitor the conversion.[15][16]
Procedure:
Prepare three solutions: (a) Starting material (HCl salt) in methanol, (b) a small sample of the final product in ethyl acetate, and (c) the aqueous layer after the first extraction.
On a silica TLC plate, spot three lanes: starting material, the final product, and a "co-spot" containing both.
Develop the plate in an appropriate eluent system, such as 95:5 Dichloromethane:Methanol or 9:1 Ethyl Acetate:Methanol. Adding 0.5% triethylamine to the eluent can prevent streaking.[8]
Visualize the plate under UV light (if applicable) and/or by staining with ninhydrin (which reacts with primary amines to give a colored spot).
Expected Result: The starting salt will have a low Rf value (close to the baseline). The free base product will appear as a new spot with a significantly higher Rf value. A complete reaction will show the absence of the starting material spot in the product lane.[16]
Spectroscopic Analysis
¹H NMR Spectroscopy: Comparison of the ¹H NMR spectrum of the product with the starting material will confirm the structure. Protons alpha and beta to the nitrogen atom are expected to show a slight upfield shift upon conversion to the free base.[17]
Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show a prominent [M+H]⁺ ion at m/z 187.26 for the free base, corresponding to its molecular weight of 186.25 g/mol .[13]
Troubleshooting and Field-Proven Insights
Problem
Potential Cause
Solution
Low or No Yield
Incomplete deprotonation (pH too low).
Re-check the pH of the aqueous layer after extraction. If it is below 11, add more base and re-extract.[9]
Insufficient extraction.
Perform additional extractions (4-5 total) with the organic solvent.
Product has some water solubility.
Saturate the aqueous layer with NaCl before extraction to decrease the solubility of the organic product in the aqueous phase ("salting out").[9]
Persistent Emulsion During Extraction
High concentration of base or vigorous shaking.
Add brine to the separatory funnel to help break the emulsion. Swirl gently instead of shaking vigorously. Allow the mixture to stand for a longer period.
Product is an Oil, Not a Solid
Presence of residual solvent or inherent property of the free base.
Ensure all solvent is removed by placing the product under high vacuum for an extended period. Some free bases are low-melting solids or oils at room temperature.
TLC Shows Streaking
The basic amine is interacting with acidic silica gel.
Add a small amount of a volatile base like triethylamine (0.5-1%) to the TLC eluent to neutralize the silica gel surface.[8]
Conclusion
This application note details a reliable and efficient method for converting 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride to its free base. By employing a moderately strong base like potassium carbonate and a standard liquid-liquid extraction procedure, researchers can obtain the desired product in high yield and purity. The inclusion of verification techniques such as TLC and a comprehensive troubleshooting guide ensures that this protocol is both practical and robust for professionals in research and drug development.
References
ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? ResearchGate. [Link]
Caming Pharmaceutical Ltd. (n.d.). (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5. Retrieved from [Link]
ChemBK. (2024, January 2). Hexanamide,3-amino-N-cyclopropyl-2-hydroxy-, hydrochloride (1:1), (3S)-. Retrieved from [Link]
3ASenrise. (n.d.). (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride, 97%. Retrieved from [Link]
Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]
Liptak, M. D., & Shields, G. C. (2007). pKa Calculations of Aliphatic Amines, Diamines, and Aminoamides via Density Functional Theory with a Poisson−Boltzmann Continuum Solvent Model. The Journal of Physical Chemistry A, 111(20), 4300–4310. [Link]
MDPI. (2024, August 30). Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane. Retrieved from [Link]
Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]
National Institutes of Health. (n.d.). Mechanistic Studies of 1-Aminocyclopropane-1-carboxylate Deaminase (ACCD): Characterization of an Unusual PLP-dependent Reaction. Retrieved from [Link]
ResearchGate. (n.d.). pKa values of the different organic ions (Weast, 1966). Retrieved from [Link]
NextSDS. (n.d.). (2S,3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide. Retrieved from [Link]
Caming Pharmaceutical Ltd. (n.d.). (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5. Retrieved from [Link]
Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]
Beilstein Journals. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]
Taylor & Francis Online. (1986). The Proton NMR Assignment of 1-Aminocyclo-propane-1-carboxylic Acid. Retrieved from [Link]
National Institutes of Health. (2022, February 24). Trichloroacetic acid fueled practical amine purifications. Retrieved from [Link]
ResearchGate. (2015, April 9). Hi, Can anyone help me to isolate my compound from aqueous solution? ResearchGate. [Link]
NextSDS. (n.d.). (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide. Retrieved from [Link]
Office of Scientific and Technical Information. (n.d.). Quantum Chemical Prediction of pKa Values of Cationic Ion-Exchange Groups in Polymer Electrolyte Membranes. Retrieved from [Link]
Chemistry LibreTexts. (2014, August 20). 10.8: Amines as Bases. Retrieved from [Link]
Semantic Scholar. (n.d.). Mass spectrometry of aromatic cyclic imides and amides. Part II: electron ionization induced decomposition of N. Retrieved from [Link]
Tradeindia. (n.d.). (2s,3s)-3-amino-n-cyclopropyl-2-hydroxyhexanamide at Best Price in Ahmedabad, Gujarat. Retrieved from [Link]
Royal Society of Chemistry. (2012). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods. [Link]
Sciencemadness.org. (2014, April 14). Converting amino acid salts to freebase amino acids? Retrieved from [Link]
ACS Publications. (2017, October 2). Ab Initio Study of Structural Features and H-Bonding in Alkylammonium-Based Protic Ionic Liquids. The Journal of Physical Chemistry A. [Link]
PubChem. (n.d.). 1-Aminocyclopropane-1-carboxylic acid. Retrieved from [Link]
Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]
ACS Publications. (2005, September 20). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development. [Link]
Wikidoc. (2012, August 9). Freebase (chemistry). Retrieved from [Link]
ResearchGate. (2020, July 14). Qualitative determination of an amide of unknown fragmentation pattern using Gas Chromatography - Mass Spectrometry. ResearchGate. [Link]
University of Colorado Boulder. (n.d.). Liquid/liquid Extraction of a Carboxylic Acid, Amine, and Neutral Unknown Mixture. Retrieved from [Link]
ScienceOpen. (2021, June 21). On the Mechanism of Alkylammonium Ligands Binding to the Surface of CsPbBr3 Nanocrystals. Retrieved from [Link]
Reddit. (2023, October 11). What is the best way of making free amina base from its salt? r/chemistry. [Link]
Wikipedia. (n.d.). Alpha-ketoglutarate-dependent hydroxylases. Retrieved from [Link]
ACS Publications. (2025, March 3). Building Efficient Diastereo- and Enantioselective Synthetic Routes to trans-Cyclopropyl Esters for Rapid Lead Scale-Up. Organic Process Research & Development. [Link]
University of Missouri–St. Louis. (n.d.). Isolation and Purification of Organic Compounds Extraction. Retrieved from [Link]
Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]
Advancion. (2023, August 18). TRIS AMINO™. Retrieved from [Link]
Free University of Bozen-Bolzano. (2023, November 13). Improved Detection and Quantification of Cyclopropane Fatty Acids via Homonuclear Decoupling Double Irradiation NMR Methods. Retrieved from [Link]
LCGC International. (2026, March 11). Study of Free Radical Fragment Ions Generated from ESI-CID-MS-MS Using LTQ and LTQ Orbitrap Mass Spectrometers. Retrieved from [Link]
Technical Support Center: HPLC Purity Method for 3-amino-N-cyclopropyl-2-hydroxyhexanamide HCl
Welcome to the technical support guide for developing a robust HPLC purity method for 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride. This molecule presents several analytical challenges, including high polarity...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for developing a robust HPLC purity method for 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride. This molecule presents several analytical challenges, including high polarity, the presence of a basic amine functional group, and potential chiral centers, all of which can complicate chromatographic separation and quantification.
This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios designed to provide you, the research scientist, with both the practical steps and the underlying scientific principles to overcome common obstacles.
Section 1: Frequently Asked Questions (FAQs) - Initial Method Development
This section addresses common questions encountered when establishing a new HPLC method for this type of analyte.
Q1: What is a suitable starting point for column and mobile phase selection for this compound?
A1:
Given the compound's structure—a polar molecule with a basic amine—a reversed-phase separation is appropriate, but special considerations are required to manage peak shape.
Column Selection: The primary challenge is the interaction between the basic amine group and residual acidic silanol groups on the surface of traditional silica-based C18 columns. This interaction leads to significant peak tailing. Therefore, the best starting point is a modern, high-purity silica column with robust end-capping. Look for columns specifically marketed for polar compounds or for their stability at a wider pH range.
Mobile Phase Selection:
pH Control: The mobile phase pH is the most critical parameter. To ensure good peak shape and consistent retention, the pH should be adjusted to control the ionization state of both the analyte and the column's silanol groups. For a basic amine, working at a low pH (e.g., 2.5-3.5) protonates the amine (making it positively charged) and suppresses the ionization of most silanol groups, minimizing undesirable interactions.
Buffer Choice: A simple buffer like phosphate or formate is a good starting point. A buffer concentration of 10-25 mM is typically sufficient to provide adequate pH control without risking precipitation.
Organic Modifier: Acetonitrile is generally the preferred organic solvent as it offers lower viscosity and UV transparency compared to methanol. A generic starting gradient is often effective for purity methods where impurities with a range of polarities are expected.
Table 1: Recommended Starting HPLC Conditions
Parameter
Recommended Starting Condition
Rationale
Column
C18, High-Purity Silica, End-capped, 2.1/4.6 mm ID, 100-150 mm length, <3 µm particle size
Minimizes silanol interactions; provides good efficiency.
Mobile Phase A
20 mM Potassium Phosphate in Water, pH adjusted to 3.0 with Phosphoric Acid
Low pH protonates the amine and suppresses silanol activity.
Mobile Phase B
Acetonitrile
Good UV transparency and low viscosity.
Gradient
5% to 95% B in 20 minutes
A generic scouting gradient to visualize the impurity profile.
Flow Rate
0.8 - 1.2 mL/min (for 4.6 mm ID) or 0.2 - 0.4 mL/min (for 2.1 mm ID)
Standard flow rates for analytical scale columns.
Column Temp.
30 °C
Improves peak shape and reduces viscosity.
Detection
UV at 205-215 nm
The molecule lacks a strong chromophore, requiring low UV detection.
Injection Vol.
5 - 10 µL
A standard volume to avoid peak distortion from the injection solvent.
Q2: My compound lacks a strong UV chromophore. What is the best approach for detection?
A2:
Your analyte, 3-amino-N-cyclopropyl-2-hydroxyhexanamide, does not have a significant UV-absorbing chromophore. This necessitates detection at low UV wavelengths, typically between 200 and 220 nm, where the amide bond absorbs light.
Key Considerations for Low UV Detection:
Mobile Phase Purity: Use high-purity HPLC or LC-MS grade solvents and additives. Many common additives and lower-grade solvents have a significant UV cutoff and will cause a high background and drifting baseline at these wavelengths.
Detector Compatibility: If low UV detection is not sensitive enough or is too noisy, consider alternative detection methods such as Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD), which are near-universal detectors for non-volatile compounds. Mass Spectrometry (MS) is another excellent option that provides mass confirmation.
Section 2: Troubleshooting Guide - Common Issues & Solutions
This section provides a systematic approach to resolving specific problems you may encounter during method development and routine analysis.
Q3: I am seeing severe peak tailing for the main analyte. How can I fix this?
A3:
Peak tailing is the most common issue for basic compounds like this one. It is almost always caused by secondary ionic interactions between the protonated amine analyte and deprotonated (negatively charged) silanol groups on the column's stationary phase.
Here is a systematic approach to troubleshoot this issue:
Step-by-Step Protocol: Mitigating Peak Tailing
Confirm Low pH: First, ensure your mobile phase pH is genuinely low (e.g., ≤ 3.0). Use a calibrated pH meter. A low pH suppresses silanol ionization, which is the primary defense against tailing.
Introduce a Competing Base: If low pH alone is insufficient, add a competing base to the mobile phase. This additive, typically an amine, will interact with the active silanol sites, effectively "masking" them from your analyte.
Additive: Triethylamine (TEA) is a common choice.
Concentration: Add 0.1% TEA to your aqueous mobile phase (Mobile Phase A) and re-adjust the pH to the desired setpoint.
Caution: TEA can shorten column lifetime and is a semi-permanent modification. Dedicate the column to this method if possible.
Increase Buffer Strength: Increasing the buffer concentration (e.g., from 10 mM to 50 mM) can sometimes improve peak shape by increasing the ionic strength of the mobile phase, which helps to shield the ionic interactions.
Evaluate Column Chemistry: If the above steps do not resolve the issue, the column itself may be the problem.
Switch to a "Base-Deactivated" Column: Use a column with advanced end-capping or a hybrid particle technology (e.g., Ethylene Bridged Hybrid - BEH) that has a lower density of residual silanols.
Consider an Alternative Stationary Phase: Phases like Phenyl-Hexyl or those with a polar-embedded group can offer different selectivity and reduced silanol interactions.
The following diagram illustrates the decision-making process for addressing peak tailing.
Caption: A decision tree for systematically troubleshooting peak tailing.
Q4: How do I improve the resolution between my main peak and a closely eluting impurity?
A4:
Improving resolution (Rs) requires manipulating the three factors in the resolution equation: efficiency (N), selectivity (α), and retention factor (k).
Efficiency (N): This relates to peak width. Sharper peaks are easier to resolve.
Action: Use a column with smaller particles (< 3 µm) or a longer column. Ensure your system is optimized to minimize extra-column volume (use small ID tubing).
Retention Factor (k): This relates to how long the analyte is retained on the column. Resolution generally improves for more retained peaks.
Action: Decrease the organic solvent strength at the point your peaks are eluting. This can be done by making the initial part of your gradient shallower or decreasing the overall percentage of the organic modifier.
Selectivity (α): This is the most powerful way to improve resolution and refers to the relative separation between peak centers.
Action 1 (Change Organic Solvent): If you are using acetonitrile, try substituting it with methanol. The different solvent properties can alter elution order and improve separation.
Action 2 (Change pH): A small change in mobile phase pH can significantly impact the retention of ionizable impurities, thereby altering selectivity.
Action 3 (Change Stationary Phase): This is the most dramatic change. Switching from a C18 to a Phenyl-Hexyl or a Polar-Embedded phase will provide a completely different selectivity profile.
The following diagram outlines a workflow for method development, emphasizing the optimization of these parameters.
Optimization
improving enantiomeric excess in 3-amino-N-cyclopropyl-2-hydroxyhexanamide synthesis
Module: Enantiomeric Excess (ee) Optimization in (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide Synthesis Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to addre...
Author: BenchChem Technical Support Team. Date: April 2026
Module: Enantiomeric Excess (ee) Optimization in (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide Synthesis
Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to address the critical stereochemical bottlenecks encountered during the synthesis of (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide, a highly functionalized chiral fragment essential for the HCV protease inhibitor Telaprevir.
Achieving an enantiomeric excess (ee) of >98% requires precise control over facial selectivity and the suppression of epimerization pathways. This guide bypasses generic advice, focusing instead on the mechanistic causality behind experimental deviations and providing self-validating protocols to ensure absolute stereocontrol.
I. Diagnostic Workflow for Stereochemical Degradation
When your ee drops below the acceptable pharmaceutical threshold (>98%), the failure point usually lies in one of three critical nodes: the asymmetric epoxidation, the conjugate addition, or the electrophilic hydroxylation. Use the diagnostic logic tree below to isolate your specific failure mode.
Fig 1: Logical troubleshooting workflow for resolving ee degradation during enantioselective synthesis.
II. Quantitative Benchmarking Data
To effectively troubleshoot, you must benchmark your current results against the theoretical maximums of the two primary synthetic strategies used in the industry: the Lanthanide-catalyzed Epoxidation and the Chiral Lithium Amide Conjugate Addition .
Table 1: Comparison of Enantioselective Strategies for Hexanamide Synthesis
Synthetic Strategy
Key Reagents
Critical Temp
Target Yield (%)
Target ee (%)
Target dr
Asymmetric Epoxidation
Sm-(S)-BINOL-Ph3As=O, TBHP
25 °C
88
>99
>99:1
Chiral Amide Addition
Davies Amide, Oxaziridine
-78 °C
82
>98
95:5
Note: Deviations of more than 3% from the Target Yield or 1% from the Target ee indicate a fundamental breakdown in the mechanistic pathway, requiring immediate intervention using the FAQs below.
III. Troubleshooting Guides & FAQs
Q1: Why is my enantiomeric excess (ee) plateauing at 85% during the asymmetric epoxidation of the α,β-unsaturated amide precursor?Causality: The Sm-(S)-BINOL-Ph3As=O complex operates via a highly sensitive dynamic ligand exchange mechanism . Trace moisture (even <50 ppm) in your solvent competes with the Ph3As=O ligand for coordination sites on the Samarium center. This displaces the chiral BINOL environment, generating an achiral, highly active catalytic species that rapidly produces the racemic background product, permanently capping your ee.
Solution: Transition to strictly anhydrous techniques. Titrate your tert-butyl hydroperoxide (TBHP) to ensure no aqueous carryover, and dry your THF over sodium/benzophenone immediately prior to use.
Q2: During the conjugate addition of the chiral lithium amide, I observe a poor diastereomeric ratio (dr < 90:10). How can I improve the stereocontrol?Causality: The Davies chiral lithium amide requires a highly ordered, rigid cyclic transition state to effectively shield one face of the dienoate system . If the internal reaction temperature briefly spikes above -70 °C during the exothermic addition of the substrate, the transition state becomes fluxional. This loss of rigidity allows the nucleophile to attack the unshielded face, degrading the dr.
Solution: Implement internal temperature monitoring. Ensure the addition rate of the dienoate does not cause the internal temperature to exceed -75 °C. Use a cryogenic cooling system rather than a standard dry ice/acetone bath for precise thermal mass control.
Q3: How do I prevent epimerization during the electrophilic hydroxylation of the β-amino enolate intermediate?Causality: Following the conjugate addition, the resulting β-amino enolate is highly basic. If the electrophilic oxygen source (e.g., (+)-(camphorsulfonyl)oxaziridine) is added too slowly, the unreacted enolate can abstract a proton from the newly formed α-hydroxy product. This proton exchange leads to rapid epimerization at the α-stereocenter before the reaction is complete.
Solution: The oxaziridine must be added rapidly as a pre-cooled solution in one portion, followed by an immediate quench with a buffered acidic solution (pH 4.5) to instantly protonate any remaining enolate and lock the stereocenter.
IV. Self-Validating Experimental Protocol
To guarantee reproducibility, use the following self-validating protocol for the Chiral Lithium Amide Conjugate Addition & Hydroxylation sequence. This protocol embeds analytical checkpoints to prevent the propagation of off-target stereoisomers , .
Step 1: Formation of the Chiral Lithium Amide
Charge a flame-dried Schlenk flask with (R)-N-benzyl-N-(α-methylbenzyl)amine (1.1 equiv) and anhydrous THF (0.2 M).
Cool the solution to -78 °C under an argon atmosphere.
Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise over 15 minutes.
Causality: The slight excess of amine ensures no unreacted n-BuLi remains, which would otherwise cause non-stereoselective direct 1,2-addition to the ester in the next step.
Validation Checkpoint 1: The solution must turn a distinct, persistent pale yellow, indicating the successful formation of the lithium amide. Stir for 30 minutes at -78 °C.
Step 2: Conjugate Addition
Add a pre-cooled (-78 °C) solution of tert-butyl (E)-hex-2-enoate (1.0 equiv) in THF dropwise via cannula over 30 minutes.
Maintain the internal temperature strictly below -75 °C.
Causality: The cryogenic temperature locks the chiral lithium amide into the necessary rigid conformation for >98% facial selectivity.
Validation Checkpoint 2: After 2 hours, withdraw a 50 µL aliquot, quench in 1 mL of saturated aqueous NH4Cl, extract with EtOAc, and analyze via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10). The ee of the β-amino ester must be ≥ 98%. If the ee is < 95%, the thermal control has failed; abort the batch to save downstream reagents.
Step 3: In Situ Electrophilic Hydroxylation
To the enolate solution at -78 °C, rapidly add a pre-cooled solution of (+)-(camphorsulfonyl)oxaziridine (1.5 equiv) in THF in a single portion.
Stir for exactly 15 minutes.
Causality: Rapid addition prevents enolate equilibration and subsequent epimerization at the newly forming α-stereocenter.
Quench the reaction immediately by injecting a cold solution of saturated aqueous NH4Cl.
Validation Checkpoint 3: Isolate the crude product and perform 1H NMR analysis. The coupling constant (
J
) between the α and β protons will confirm the anti diastereomeric relationship. A
J
value of ~2.5–3.5 Hz confirms the correct relative stereochemistry.
Step 4: Amidation and Deprotection
Treat the resulting α-hydroxy-β-amino ester with cyclopropylamine (5.0 equiv) and a catalytic amount of NaCN in MeOH at 40 °C to form the amide.
Subject the intermediate to hydrogenolysis (Pd/C, H2) to remove the benzyl protecting groups.
Validation Checkpoint 4: Final chiral HPLC analysis of the (3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide must show a single peak corresponding to the (2S,3S) isomer with an overall ee of >98%.
V. References
Title: A new, highly enantioselective synthesis of (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide, a synthetic fragment of the experimental hepatitis C drug Telaprevir
Source: Tetrahedron, Volume 67, Issue 47, 2011, Pages 9173-9178.
URL: [Link]
Title: Dynamic Ligand Exchange of the Lanthanide Complex Leading to Structural and Functional Transformation: One-Pot Sequential Catalytic Asymmetric Epoxidation-Regioselective Epoxide-Opening Process
Source: Journal of the American Chemical Society, 2005, 127, 14, 5056–5057.
URL: [Link]
Title: Process for the preparation and isolation of (s)-3-amino-n-cyclopropyl-2,2-dialkoxyhexanamide and (s)-tert-butyl(1-(cyclopropylamino)-2,2-dialkoxy-1-oxohexan-3-yl)carbamate and use thereof for the preparation of telaprevir
Source: WIPO (PCT) - WO2015036522A1
URL:
Troubleshooting
troubleshooting low yields in 3-amino-N-cyclopropyl-2-hydroxyhexanamide crystallization
Technical Support Center: Crystallization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide Welcome to the technical support center for the crystallization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide. This guide is designed...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Crystallization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide
Welcome to the technical support center for the crystallization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize crystallization processes, with a specific focus on addressing the common and often complex issue of low product yield. The methodologies and principles discussed herein are grounded in established crystallization science and are intended to provide a robust framework for systematic process development and problem-solving.
While specific process parameters are always compound and scale-dependent, the following question-and-answer guide addresses the most frequently encountered challenges during the crystallization of pharmaceutical intermediates like 3-amino-N-cyclopropyl-2-hydroxyhexanamide and provides both the causal explanations and actionable protocols to resolve them.
Q1: My crystallization of 3-amino-N-cyclopropyl-2-hydroxyhexanamide resulted in a significantly low yield. What are the primary factors I should investigate first?
A low yield is a common issue that can stem from several factors throughout the crystallization process.[1] A systematic approach is crucial for identifying the root cause. The most common culprits are excessive solubility in the mother liquor, incomplete nucleation or crystal growth, and mechanical losses during product isolation.[2]
Core Investigative Areas:
Solubility & Supersaturation: The most frequent cause of low yield is high residual concentration of the product in the final mother liquor.[2] This means the supersaturation—the driving force for crystallization—was either not generated sufficiently or not consumed effectively.[3][4]
Nucleation & Growth Kinetics: The process may be kinetically hindered. Even if the solution is supersaturated, crystals will not form if the energy barrier for nucleation isn't overcome. Similarly, slow growth kinetics can leave a significant amount of product in solution within a practical timeframe.[5]
Presence of Impurities: Impurities can significantly impact crystallization by inhibiting crystal growth or even increasing the solubility of the main compound.[6][7][8] In some cases, impurities can suppress nucleation altogether.[9]
Polymorphism: The compound may be crystallizing into a more soluble, metastable polymorphic form, which would result in higher losses to the mother liquor.[10][11]
Below is a troubleshooting workflow to systematically diagnose the cause of low yield.
Caption: Initial diagnostic workflow for troubleshooting low crystallization yield.
Q2: How do I select an optimal solvent or solvent/antisolvent system to maximize the yield of 3-amino-N-cyclopropyl-2-hydroxyhexanamide?
The choice of solvent is the most critical factor influencing crystallization yield.[12] The ideal solvent should exhibit high solubility for the compound at an elevated temperature and low solubility at a lower temperature. For 3-amino-N-cyclopropyl-2-hydroxyhexanamide, which has polar functional groups (hydroxyl, amino, amide), polar solvents are a logical starting point.
An antisolvent (or non-solvent) is often used to induce crystallization by reducing the solubility of the compound in the solution.[4][13] This is particularly effective for compounds that are highly soluble in the primary solvent even at low temperatures.
Protocol for Solvent System Screening:
Initial Solubility Testing:
Test the solubility of your compound in a range of solvents at room temperature and at an elevated temperature (e.g., 50-60°C).
Based on available data, solvents like methanol, ethanol, and water are good candidates.[14][15]
Record solubility qualitatively (e.g., insoluble, sparingly soluble, soluble) or quantitatively (mg/mL).
Identify Potential Systems:
Cooling Crystallization: A good solvent for this method will show a steep increase in solubility with temperature.
Antisolvent Crystallization: A good "solvent" will fully dissolve the compound, while a good "antisolvent" will cause the compound to be completely insoluble. The two must be miscible.
Experimental Evaluation:
Prepare a saturated solution of the compound in the chosen primary solvent at an elevated temperature.
For Cooling: Slowly cool the solution and observe the temperature at which nucleation begins and the amount of solid that precipitates at the final temperature.
For Antisolvent: While stirring the solution at a constant temperature, add the antisolvent dropwise. Monitor for the onset of turbidity (nucleation) and continue addition to maximize precipitation.[16]
Solvent System
Primary Solvent Rationale
Antisolvent Rationale
Expected Outcome for Yield Maximization
Ethanol / Water
Good solubility for polar molecules at elevated temps.
Water is a polar antisolvent that reduces solubility.
High potential. The ratio can be fine-tuned to control the supersaturation profile.
Methanol / MTBE
High dissolving power for the compound.
MTBE (Methyl tert-butyl ether) is a non-polar antisolvent.
Effective for rapid precipitation, but may require careful control to avoid oiling out or amorphism.
Isopropanol (IPA)
Moderate solubility, often with a good temp coefficient.
(None - Cooling Crystallization)
A simple system, good for achieving high purity. Yield depends heavily on the solubility curve.
Acetonitrile / Water
Dissolves a wide range of polar organic molecules.
Water acts as an antisolvent.
A common system in pharmaceutical development; offers good control over crystal growth.[17]
Table 1: Potential solvent systems for screening.
Q3: My compound "oiled out" as a liquid layer instead of forming solid crystals. What causes this and how can I prevent it?
"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[18] This typically happens when the supersaturation is too high, and the solution concentration exceeds the solubility of the amorphous, liquid form of the compound before it has a chance to nucleate as an ordered crystal.
Common Causes and Solutions:
Cause 1: Cooling Too Rapidly. Fast cooling can generate supersaturation so quickly that the system bypasses the metastable zone where controlled crystal growth occurs.[19]
Solution: Reduce the cooling rate significantly. A slower, more controlled cooling profile allows molecules the time to orient themselves into a crystal lattice.[20][21] Consider a staged cooling profile: cool rapidly to just above the expected nucleation point, then apply a very slow cooling rate (e.g., 1-5°C/hour) through the nucleation and growth phase.
Cause 2: High Concentration of Impurities. Impurities can depress the melting point of the solute, making it more likely to separate as a liquid.[18]
Solution: Purify the starting material before crystallization using another technique, such as column chromatography or a different solvent wash, to remove critical impurities.
Cause 3: Solvent Choice. The boiling point of the solvent may be too high relative to the melting point of the compound (or a compound-impurity eutectic mixture).
Solution: Switch to a lower-boiling point solvent. Alternatively, add more of the primary solvent ("good" solvent) to reduce the overall concentration, which lowers the temperature at which the solution becomes supersaturated.[2][18]
Cause 4: Insufficient Agitation. Poor mixing can lead to localized areas of very high supersaturation, especially during antisolvent addition, promoting oiling.
Solution: Ensure efficient and consistent stirring throughout the process to maintain a homogeneous solution.
Q4: Can using seed crystals improve my low yield, and what is the proper protocol for seeding?
Yes, seeding is a powerful and highly recommended technique to improve yield, consistency, and control over the final product attributes like particle size and polymorphic form.[22][23][24] Seeding works by providing a template for crystal growth, which bypasses the often-unpredictable primary nucleation step and allows supersaturation to be consumed by the growth of existing crystals.[25]
Why Seeding Improves Yield:
Controls Nucleation: It ensures crystallization begins at a desired, moderate level of supersaturation, preventing the system from reaching a highly supersaturated state where product remains in solution due to kinetic barriers.
Ensures Correct Polymorph: By seeding with the most thermodynamically stable polymorph, you can direct the crystallization to produce that form, which is typically the least soluble and thus gives the highest yield.[23]
Improves Batch Consistency: It makes the process more robust and reproducible by eliminating the stochastic nature of spontaneous nucleation.
Detailed Seeding Protocol:
Prepare Seed Crystals: Obtain or prepare a small quantity of high-purity, crystalline 3-amino-N-cyclopropyl-2-hydroxyhexanamide of the desired polymorphic form. Mill or gently grind the crystals to a fine, uniform powder (typically 1-10 µm).
Dissolve the Main Batch: Prepare the solution of the compound at an elevated temperature as you normally would.
Cool to Seeding Temperature: Cool the solution to a point where it is slightly supersaturated. This is within the "metastable zone," where spontaneous nucleation is unlikely, but crystal growth can occur.[25] The optimal seeding temperature must be determined experimentally but is typically 2-5°C below the temperature at which the solution is just saturated.
Introduce the Seeds: Add a small, well-defined amount of seed crystals (typically 0.1-1.0% by weight of the solute). It is best to add the seeds as a slurry in a small amount of the mother liquor or antisolvent to ensure good dispersion.[23]
Hold and Grow: Hold the batch at the seeding temperature for a period (e.g., 30-60 minutes) to allow the seeds to properly integrate and begin growing. This is often called a "ripening" or "ageing" step.
Continue Cooling: Resume the cooling process, often at a slow and controlled rate, to allow the crystals to grow and consume the remaining solute from the solution.
Q5: How does cooling rate affect crystallization yield, and what is an optimal cooling strategy?
The cooling rate is a critical process parameter that directly influences nucleation, crystal growth, and ultimately, both yield and purity.[26] A fast cooling rate promotes rapid nucleation, leading to a large number of small crystals.[21] Conversely, a slow cooling rate favors crystal growth over nucleation, resulting in fewer, larger crystals.[9][12]
Impact on Yield:
Thermodynamic Yield: The final yield at a given temperature is determined by the compound's solubility at that temperature. In theory, the cooling rate should not affect the maximum possible yield if the system reaches equilibrium.
Kinetic Yield: In practice, a very rapid cooling rate can sometimes trap the product in a supersaturated solution because there isn't enough time for it to crystallize, leading to a lower isolated yield. A very slow rate allows the system to approach equilibrium, maximizing the consumption of supersaturation and thus maximizing yield.
Caption: Impact of cooling rate on crystallization outcomes.
Optimized Cooling Strategy (Staged Cooling):
Initial Fast Cool: Cool the solution relatively quickly from the dissolution temperature to the determined seeding temperature.
Seeding & Hold: Introduce seed crystals and hold for 30-60 minutes.
Slow Growth Phase: Cool very slowly (e.g., 2-5°C/hour) for the first 10-15°C after seeding. This is the critical phase where the majority of crystal growth occurs.
Final Fast Cool: Once a significant crystal slurry has formed, the cooling rate can often be increased to reach the final isolation temperature without significant negative impact.
This staged approach provides precise control over supersaturation, balancing efficient process time with the kinetic requirements for high-yield, high-purity crystallization.
References
Vertex AI Search. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
Zhanghua Dryer. (2024). Optimizing Crystallization Processes for Higher Yields.
Mettler Toledo. Seeding Studies For Crystallization - Improve Batch Consistency.
American Chemical Society. (2008). Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process.
American Chemical Society. (2008). Design and Optimization of a Combined Cooling/Antisolvent Crystallization Process.
Diamond Light Source. Crystal-seeding.
Taylor & Francis Online. (2008). Crystal polymorphism of pharmaceuticals: probing crystal nucleation at the molecular level.
Vertex AI Search. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol.
Wikipedia. Crystallization.
Filo. (2025). What are the factors that affect crystallization.
ResearchGate. The influence of impurities and solvents on crystallization.
Royal Society of Chemistry. (2022). Impurity incorporation in solution crystallization: diagnosis, prevention, and control.
Hampton Research. Seeding.
International Union of Crystallography. Polymorphism in co-crystals and pharmaceutical co-crystals.
Mettler Toledo. Crystal Polymorphism in Chemical & Pharmaceutical Process Development.
CatSci. (2021). Seeding: A Simple but Effective Method for Crystallisation Control.
SciSpace. Recrystallization of Active Pharmaceutical Ingredients.
SciSpace. Optimal strategies for controlling particle size in antisolvent crystallization operations.
H.E.L Group. Key Considerations for Crystallization Studies.
BenchChem. Technical Support Center: Optimization of Antisolvent Crystallization for Polymorph Form A.
Royal Society of Chemistry. Recent progress in antisolvent crystallization.
Technical Support Center: Optimizing Organic Solubility of (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (widely known as T...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (widely known as Telaprevir Intermediate 4, a critical chiral building block for synthesizing active pharmaceutical compounds[1]).
Due to its highly polar ionic nature, researchers frequently encounter solubility bottlenecks when attempting to utilize this intermediate in organic synthesis, liquid-liquid extractions, or chromatographic purification. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to optimize its solubility in organic solvents.
Part 1: Diagnostic FAQ (Understanding the Solubility Barrier)
Q1: Why does this intermediate exhibit poor solubility in standard organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc)?A: The poor organic solubility is a direct consequence of its hydrochloride salt form. Amine salts are highly charged, polar, and engage in extensive hydrogen-bonding networks[2]. The protonated primary amine (-NH₃⁺) and the chloride counterion (Cl⁻) form a rigid ionic lattice. While reacting an amine with a strong acid like HCl renders the compound highly water-soluble[3], it drastically decreases its solubility in non-polar or moderately polar organic solvents[2]. These organic solvents lack the high dielectric constant required to solvate the separated ions.
Q2: Are there any organic solvents that can dissolve the intact hydrochloride salt without modification?A: Yes, but the options are limited to highly polar, protic, or strongly hydrogen-bonding aprotic solvents. Methanol (MeOH) and ethanol (EtOH) can solvate the salt due to their high dielectric constants. Polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) can also dissolve the salt, though their high boiling points may complicate downstream solvent removal.
Table 1: Comparative Solubility Profile (Salt vs. Free Base)
To assist in solvent selection, the quantitative data below summarizes the phase preference of the compound in its salt versus neutralized forms.
Solvent
Dielectric Constant (ε)
Solubility of HCl Salt Form
Solubility of Free Base Form
Recommended Application
Water
80.1
High (>100 mg/mL)
Low
Aqueous extraction phase
Methanol (MeOH)
32.7
High
High
Stock solutions / Polar reactions
Dimethylformamide (DMF)
36.7
Moderate
High
In situ neutralization
Dichloromethane (DCM)
8.9
Very Low (<1 mg/mL)
High
Liquid-liquid extraction
Ethyl Acetate (EtOAc)
6.0
Insoluble
Moderate to High
Liquid-liquid extraction
Hexane
1.9
Insoluble
Insoluble
Anti-solvent for precipitation
Part 2: Troubleshooting Workflows (Actionable Solutions)
Strategy A: Free-Basing and Liquid-Liquid Extraction
Q3: How do I efficiently extract this intermediate into an organic solvent for a downstream coupling reaction?A: The most effective method is "free-basing"—converting the ammonium chloride salt back into its neutral primary amine form. By treating the aqueous solution with a base, the amine becomes uncharged and resolubilizes into the organic layer[4]. Aliphatic amines display significant solubility in organic solvents, and their basicity allows them to be seamlessly partitioned between non-miscible solvents[5].
Protocol 1: Step-by-Step Free-Basing Methodology
Expertise & Experience Note: The hydroxyl group on the C2 position and the amide group make the free base somewhat amphiphilic. Therefore, highly non-polar solvents (like hexane) will yield poor extraction efficiency. We recommend using a moderately polar halogenated solvent (DCM) or an ether (2-MeTHF) and saturating the aqueous layer with NaCl to drive the polar free base into the organic phase.
Dissolution: Dissolve 1.0 equivalent of (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride in a minimal volume of deionized water.
Basification: Slowly add a saturated aqueous solution of sodium carbonate (Na₂CO₃) or 1M NaOH dropwise while stirring at 0–5 °C until the pH reaches 9.5–10.0.
Causality: The pKa of the primary amine is approximately 9.0; adjusting the pH to ~10 ensures >90% deprotonation to the neutral free base.
Salting Out: Add solid NaCl to the aqueous mixture until saturation.
Causality: This increases the ionic strength of the aqueous phase, decreasing the solubility of the neutral organic amine (the "salting-out" effect) and forcing it into the organic layer.
Extraction: Add an equal volume of DCM or 2-MeTHF. Shake vigorously in a separatory funnel and allow the phases to separate. Repeat the extraction 3 times.
Drying & Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure, organic-soluble free base.
Caption: Workflow for the aqueous free-basing and liquid-liquid extraction of the amine hydrochloride salt.
Strategy B: Anhydrous In Situ Neutralization
Q4: What if my downstream reaction (e.g., peptide coupling) is highly sensitive to water, and I cannot perform an aqueous workup?A: You can perform an in situ free-basing directly in an anhydrous organic solvent using a non-nucleophilic organic base.
Protocol 2: In Situ Neutralization Methodology
Trustworthiness Note: This is a self-validating protocol. By utilizing strictly anhydrous solvents and bases, water is completely excluded from the system, preventing the premature hydrolysis of sensitive coupling reagents (e.g., HATU, EDC) used in subsequent steps.
Suspension: Suspend the hydrochloride salt in anhydrous DMF or DCM under an inert atmosphere (Nitrogen or Argon). (Note: The salt will initially remain largely undissolved in DCM).
Addition of Organic Base: Add 1.2 to 1.5 equivalents of N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA).
Solubilization: Stir the mixture at room temperature for 15–30 minutes.
Causality: The organic base deprotonates the ammonium salt. The resulting free amine dissolves seamlessly into the organic solvent, while the byproduct (e.g., DIPEA hydrochloride) remains in solution (if using DMF) or partially precipitates (if using DCM).
Direct Use: The resulting homogeneous solution containing the free amine can be used directly in the subsequent coupling reaction without further purification.
Caption: Logical progression of anhydrous in situ neutralization for moisture-sensitive downstream reactions.
References
Chemistry Stack Exchange . Why amine salts are soluble in water? Retrieved from:[Link]
Technical Support Center: Minimizing Epimerization During 3-Amino-N-cyclopropyl-2-hydroxyhexanamide Peptide Coupling
For Researchers, Scientists, and Drug Development Professionals Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions to address the critical issue of...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions to address the critical issue of epimerization during the peptide coupling of 3-amino-N-cyclopropyl-2-hydroxyhexanamide, a key intermediate in the synthesis of compounds like Telaprevir.[1] As Senior Application Scientists, we have designed this resource to be a practical, field-proven guide that explains not just the how, but the why behind experimental choices.
I. Understanding the Challenge: The Mechanics of Epimerization
Epimerization, the change in configuration at a single stereocenter, is a significant challenge in peptide synthesis.[2] It can lead to diastereomeric impurities that are difficult to separate and can drastically alter the biological activity of the final molecule.[2] The two primary pathways for epimerization during peptide coupling are:
Direct Enolization: A base can directly abstract the α-proton of the activated carboxylic acid, leading to a loss of stereochemical integrity.[2]
Oxazolone Formation: The activated carboxylic acid can cyclize to form a 5(4H)-oxazolone intermediate. This intermediate is prone to racemization at the α-carbon, and subsequent reaction with an amine will yield a mixture of epimers.[2]
The structure of 3-amino-N-cyclopropyl-2-hydroxyhexanamide presents specific challenges due to the presence of a β-amino group and a secondary hydroxyl group, which can influence the reactivity and susceptibility to epimerization.
Diagram: Mechanisms of Epimerization
Caption: The two primary pathways leading to epimerization during peptide bond formation.
II. Troubleshooting Guide: A Question-and-Answer Approach
This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.
Q1: What are the most likely causes of significant epimerization when coupling 3-amino-N-cyclopropyl-2-hydroxyhexanamide?
A1: High levels of epimerization can typically be attributed to one or more of the following factors:
Inappropriate Coupling Reagent: Highly reactive coupling reagents can accelerate the formation of the oxazolone intermediate, a key driver of epimerization.[3]
Suboptimal Base Selection and Stoichiometry: The choice and amount of base are critical. Strong, non-sterically hindered bases can increase the rate of both direct enolization and oxazolone formation.[2][4]
Unfavorable Solvent Choice: Polar aprotic solvents like DMF and DMSO can promote epimerization.[3][5]
Elevated Reaction Temperature: Higher temperatures accelerate reaction rates, including the side reactions that lead to epimerization.[3][4][5]
Prolonged Pre-activation Time: Allowing the carboxylic acid to be activated for an extended period before adding the amine increases the concentration of the epimerization-prone activated intermediate.[3]
Q2: Which coupling reagents are recommended to minimize epimerization for this specific substrate?
A2: The choice of coupling reagent is a critical first step in mitigating epimerization. Here is a comparison of common coupling reagent classes:
Coupling Reagent Class
Examples
Suitability for Minimizing Epimerization
Key Considerations
Carbodiimides
DCC, DIC, EDC
Good, especially with additives.
Often require additives like HOBt or Oxyma to suppress racemization.[6][7] EDC is water-soluble, which can simplify workup.[8]
Phosphonium Salts
BOP, PyBOP, PyAOP
Excellent.
Generally offer high coupling efficiency with low racemization risk.[8][9] PyAOP is particularly effective for hindered couplings.[10]
Uronium/Guanidinium Salts
HBTU, HATU, TBTU, COMU
Excellent.
HATU and COMU are known for fast reactions and low epimerization.[8][11][12] COMU is considered a safer alternative to benzotriazole-based reagents.[11]
Recommendation: For coupling 3-amino-N-cyclopropyl-2-hydroxyhexanamide, consider starting with a carbodiimide like DIC in the presence of Oxyma Pure . This combination is known for high coupling rates with low racemization.[6] If epimerization remains an issue, switching to a phosphonium salt like PyBOP or a modern uronium salt like COMU is advised.[8][11]
Q3: How do the choice of solvent and base affect the stereochemical outcome?
A3: The reaction environment plays a crucial role in controlling epimerization.
Solvents:
Avoid: Highly polar aprotic solvents such as DMF and DMSO are generally associated with higher rates of epimerization.[3][5]
Consider: Less polar solvents like dichloromethane (DCM) or mixtures such as chloroform/trifluoroethanol have been shown to suppress epimerization.[3] However, ensure your starting materials are sufficiently soluble.
Bases:
Steric Hindrance is Key: Sterically hindered bases like N,N-diisopropylethylamine (DIPEA) or 2,4,6-collidine are preferred over less hindered bases like triethylamine (TEA). Their bulkiness disfavors the abstraction of the α-proton.[3]
Basicity Matters: If possible, opt for a weaker base such as N-methylmorpholine (NMM) to reduce the rate of proton abstraction.[3] In some cases, very weak bases like pyridine have been shown to be effective, particularly at low temperatures.[13]
Optimize Stoichiometry: Use the minimum amount of base necessary to facilitate the reaction.[4] For uronium/guanidinium reagents like COMU, only one equivalent of base may be required, which can reduce the risk of epimerization.[11]
Q4: What analytical techniques can be used to detect and quantify epimerization?
A4: Accurate detection and quantification of the desired diastereomer and any epimeric impurities are essential.
Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method for separating and quantifying diastereomers.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to detect the presence of diastereomers, often seen as two sets of resonances for the epimeric products.[2]
Liquid Chromatography-Mass Spectrometry (LC-MS): While mass spectrometry alone cannot distinguish between epimers, coupling it with liquid chromatography allows for their separation and subsequent identification.[14][15][16] Tandem MS (MS/MS) can provide further structural confirmation.[14][15]
III. Recommended Experimental Protocol
This protocol provides a starting point for minimizing epimerization during the coupling of a generic N-protected amino acid to 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Caption: A step-by-step workflow for peptide coupling with minimized epimerization.
Procedure:
Preparation of the Activated Amino Acid:
In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the N-protected amino acid (1.0 eq) and Oxyma Pure (1.2 eq) in anhydrous DCM.
Cool the mixture to 0°C in an ice bath.
Add DIC (1.1 eq) dropwise to the cooled solution.
Allow the mixture to pre-activate for 1-5 minutes. A short pre-activation time is crucial to minimize epimerization.[3]
Preparation of the Amine Component:
In a separate flame-dried flask, dissolve 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (1.2 eq) and DIPEA (1.2 eq) in anhydrous DCM.
Coupling Reaction:
Slowly add the pre-activated amino acid solution to the amine solution at 0°C.
Stir the reaction mixture at 0°C for 1 hour.
Allow the reaction to warm to room temperature and continue stirring for an additional 4-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Work-up and Purification:
Once the reaction is complete, perform a standard aqueous work-up to remove water-soluble byproducts.
Purify the crude product using flash column chromatography.
Analysis:
Analyze the purified product for epimeric purity using chiral HPLC.
IV. Frequently Asked Questions (FAQs)
Q: Can microwave-assisted peptide synthesis help in reducing epimerization?A: While microwave irradiation can significantly accelerate coupling reactions, it also involves heating, which can increase the risk of epimerization.[17] For amino acids that are particularly prone to epimerization, it is often recommended to perform the coupling at room temperature or below, even when using microwave synthesis.[17]
Q: Are there any specific amino acids that are more prone to epimerization?A: Yes, certain amino acids are more susceptible to racemization. Histidine and cysteine are particularly notorious.[18] Sterically hindered amino acids can also exhibit increased epimerization.[5]
Q: What is the role of additives like HOBt and Oxyma Pure?A: Additives like 1-hydroxybenzotriazole (HOBt) and ethyl 2-cyano-2-(hydroximino)acetate (Oxyma Pure) are crucial for suppressing racemization, especially when using carbodiimide coupling reagents.[6][7] They react with the activated amino acid to form an active ester that is less prone to epimerization than the initial activated intermediate.[7] Oxyma Pure is a non-explosive and highly effective alternative to HOBt and its derivatives.[6]
Q: Can the order of reagent addition make a difference?A: Yes. It is generally recommended to use in situ activation methods where the coupling reagent is added to a mixture of the carboxylic acid and the amine. This ensures that the activated species is consumed as it is formed, minimizing its concentration and the opportunity for epimerization.[3]
V. References
Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
Molecules. (2023, December 8). Epimerisation in Peptide Synthesis. MDPI.
Aapptec Peptides. (n.d.). Coupling Reagents.
Organic Process Research & Development. (2021, March 12). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications.
Angewandte Chemie International Edition. (2000). The Uronium/Guanidinium Peptide Coupling Reagents.
BenchChem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
Epimerization of Peptide. (n.d.).
RSC Publishing. (2017, October 30). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates.
Journal of the American Chemical Society. (2012, March 5). Enhanced Epimerization of Glycosylated Amino acids During Solid-Phase Peptide Synthesis. ACS Publications.
Canadian Science Publishing. (n.d.). Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization.
ResearchGate. (2026, March 8). (PDF) Epimerisation in Peptide Synthesis.
MDPI. (2023, December 8). Epimerisation in Peptide Synthesis.
AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
Frontiers. (2018, February 5). Peptide Epimerization Machineries Found in Microorganisms.
Analytical Chemistry. (2014, September 4). Identification of Amino Acid Epimerization and Isomerization in Crystallin Proteins by Tandem LC-MS. ACS Publications.
PubMed. (2014, October 7). Identification of amino acid epimerization and isomerization in crystallin proteins by tandem LC-MS.
Journal of the American Chemical Society. (2021, June 30). Allenone-Mediated Racemization/Epimerization-Free Peptide Bond Formation and Its Application in Peptide Synthesis.
BenchChem. (n.d.). Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides.
ACS Omega. (2020, October 16). Simultaneous and Rapid Detection of Multiple Epimers and Isomers of Aspartyl Residues in Lens Proteins Using an LC-MS-MRM Method.
ChemRxiv. (n.d.). Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents, a Method for Hexa-amidation of Biotin[4]uril.
Google Patents. (n.d.). US10858390B2 - Use of excess carbodiimide for peptide synthesis at elevated temperatures.
Semantic Scholar. (n.d.). [PDF] Epimerisation in Peptide Synthesis.
(3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5. (n.d.).
3.7 Phosphonium Salts. (n.d.).
ResearchGate. (n.d.). Complete identification of all 20 relevant epimeric peptides in β-amyloid: a new HPLC-MS based analytical strategy for Alzheimer's research | Request PDF.
The Royal Society of Chemistry. (n.d.). Chapter 5: Microwave-assisted Peptide Synthesis.
ChemRxiv. (n.d.). N- to C-Peptide Synthesis, Arguably the Future for Sustainable Production.
Wikipedia. (n.d.). Peptide synthesis.
ResearchGate. (n.d.). (PDF) New Trends in Peptide Coupling Reagents.
Luxembourg Bio Technologies. (2009, November 30). COMU: A third generation of uronium-type coupling reagents.
Google Patents. (n.d.). CA2915484C - Improved coupling method for peptide synthesis at elevated temperatures.
Technical Support Center: Purification of Diastereomeric Impurities in 3-amino-N-cyclopropyl-2-hydroxyhexanamide
Welcome to the technical support center for the purification of diastereomeric impurities in 3-amino-N-cyclopropyl-2-hydroxyhexanamide. This guide is designed for researchers, scientists, and drug development professiona...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the purification of diastereomeric impurities in 3-amino-N-cyclopropyl-2-hydroxyhexanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the separation of these challenging stereoisomers.
Introduction to the Challenge
3-amino-N-cyclopropyl-2-hydroxyhexanamide possesses two chiral centers, leading to the potential for four stereoisomers (two pairs of enantiomers, which are diastereomers of each other). Diastereomers, unlike enantiomers, have different physical properties, which allows for their separation by techniques such as chromatography and crystallization. However, the subtle differences in their structures can make achieving high diastereomeric purity a significant challenge. This guide will walk you through common issues and provide robust solutions.
Frequently Asked Questions (FAQs)
Q1: Why is the separation of my 3-amino-N-cyclopropyl-2-hydroxyhexanamide diastereomers so difficult?
A1: The primary challenge lies in the subtle differences in the physicochemical properties of the diastereomers. Their similar polarities and solubilities can lead to co-elution in chromatography or co-crystallization. The presence of both a basic amino group and a hydroxyl group, along with the amide functionality, can lead to complex interactions with stationary phases and solvents, further complicating separation.
Q2: What are the primary methods for separating these diastereomers?
A2: The most common and effective techniques are:
Chromatography: This includes High-Performance Liquid Chromatography (HPLC), particularly with chiral stationary phases (CSPs), and Supercritical Fluid Chromatography (SFC).
Diastereomeric Salt Crystallization: This involves reacting the basic amino group of your compound with a chiral acid to form diastereomeric salts, which can then be separated by fractional crystallization due to differences in solubility.
Enzymatic Resolution: This technique uses enzymes to selectively react with one diastereomer, allowing for the separation of the unreacted stereoisomer.
Q3: I'm seeing poor resolution in my HPLC separation. What should I try first?
A3: Start by systematically evaluating your stationary and mobile phases.
Stationary Phase: If you are using a standard achiral column (like C18), separation can be difficult. A chiral stationary phase (CSP) is often necessary for effective separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are a good starting point due to their broad applicability.
Mobile Phase: The choice of mobile phase is critical. Experiment with both normal-phase (e.g., hexane/ethanol) and reversed-phase conditions. Sometimes, switching between these can dramatically improve separation. Also, consider adding small amounts of modifiers like diethylamine or triethylamine for basic compounds to improve peak shape.
Problem 1: Co-elution or Poor Resolution of Diastereomers in HPLC/SFC
This is the most frequent issue encountered. A logical, step-by-step approach to method development is crucial.
Workflow for HPLC/SFC Method Development
Troubleshooting
stability testing and long-term storage conditions for CAS 850252-34-5
Introduction This technical support guide provides essential information for researchers, scientists, and drug development professionals working with CAS 850252-34-5. The following sections offer detailed answers to freq...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
This technical support guide provides essential information for researchers, scientists, and drug development professionals working with CAS 850252-34-5. The following sections offer detailed answers to frequently asked questions and troubleshooting advice for stability testing and long-term storage of this compound. Our goal is to ensure the integrity of your experimental results by providing a framework for maintaining the quality and stability of this molecule.
Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for CAS 850252-34-5?
A1: For long-term storage, it is recommended to store CAS 850252-34-5 at -20°C . This temperature is generally effective in minimizing degradation from thermal stress, thereby preserving the compound's integrity over extended periods. For short-term storage, such as during the course of an experiment, maintaining the compound at 2-8°C is acceptable.
Q2: How should I handle the compound upon receiving it?
A2: Upon receipt, the vial containing CAS 850252-34-5 should be centrifuged briefly to ensure that all the material is at the bottom. Before opening, allow the product to equilibrate to room temperature to prevent condensation from forming inside the vial, which could introduce moisture and potentially lead to hydrolysis.
Q3: What are the known stability issues with CAS 850252-34-5?
A3: While specific degradation pathways for CAS 850252-34-5 are not extensively published, compounds with similar structural motifs are often susceptible to hydrolysis and oxidation . Exposure to acidic or basic conditions, as well as light and oxygen, should be minimized. It is crucial to use anhydrous solvents and to store solutions under an inert atmosphere (e.g., argon or nitrogen) whenever possible.
Q4: Can I dissolve CAS 850252-34-5 in aqueous buffers for my experiments?
A4: The solubility of CAS 850252-34-5 in aqueous buffers may be limited. It is advisable to first prepare a concentrated stock solution in an appropriate organic solvent such as DMSO or ethanol. Subsequent dilutions into your aqueous experimental medium should be done carefully to avoid precipitation. The stability of the compound in aqueous solutions should be experimentally determined, as the presence of water can accelerate degradation.
Troubleshooting Guide
Issue 1: Inconsistent results in biological assays.
Possible Cause 1: Compound Degradation.
Troubleshooting Steps:
Verify the age and storage conditions of your stock solution. If the solution is old or has been stored improperly, prepare a fresh stock.
Perform a quick purity check of your stock solution using a suitable analytical method like HPLC-UV to look for the presence of degradation products.
When preparing working solutions, minimize the time the compound spends in aqueous buffers before being added to the assay.
Possible Cause 2: Precipitation of the compound in the assay medium.
Troubleshooting Steps:
Visually inspect your assay wells for any signs of precipitation after adding the compound.
Determine the critical concentration at which the compound precipitates in your specific assay medium.
Consider the use of a solubilizing agent, if compatible with your assay system.
Issue 2: Drifting peak retention times or new peaks appearing in HPLC analysis during a stability study.
Possible Cause: Interaction with the stationary phase or degradation.
Troubleshooting Steps:
Ensure proper column equilibration and mobile phase preparation.
To confirm degradation, analyze a freshly prepared sample alongside the aged sample. The appearance of new, smaller peaks and a decrease in the main peak area are indicative of degradation.
If peak shape is poor, consider adjusting the mobile phase pH or using a different column chemistry that is more suitable for the compound.
Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Allow the vial of CAS 850252-34-5 to warm to room temperature.
Briefly centrifuge the vial to collect all the powder at the bottom.
Under a fume hood, carefully open the vial.
Add the appropriate volume of a suitable anhydrous solvent (e.g., DMSO) to achieve the desired concentration.
Vortex or sonicate gently until the compound is completely dissolved.
Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C.
Protocol 2: Forced Degradation Study Workflow
Forced degradation studies are essential for identifying potential degradation pathways and developing stability-indicating analytical methods.
Caption: Workflow for a forced degradation study of CAS 850252-34-5.
Data Presentation
Table 1: Recommended Storage and Handling Conditions for CAS 850252-34-5
Condition
Recommendation
Rationale
Long-Term Storage
-20°C
Minimizes thermal degradation.
Short-Term Storage
2-8°C
Suitable for in-progress experiments.
Handling
Equilibrate to room temperature before opening.
Prevents moisture condensation.
Stock Solutions
Store in aliquots at -20°C.
Avoids repeated freeze-thaw cycles.
Solvents
Use anhydrous solvents.
Reduces the risk of hydrolysis.
Atmosphere
Store solutions under an inert gas.
Prevents oxidation.
Logical Relationships
Caption: Factors influencing the stability of CAS 850252-34-5.
References
International Council for Harmonisation (ICH). Q1A(R2): Stability Testing of New Drug Substances and Products.[Link]
U.S. Food and Drug Administration (FDA). Guidance for Industry: Stability Testing of Drug Substances and Drug Products (Draft).[Link]
Reference Data & Comparative Studies
Validation
3-amino-N-cyclopropyl-2-hydroxyhexanamide vs 2,2-dialkoxyhexanamide in Telaprevir synthesis
An in-depth process chemistry analysis of the α -ketoamide construction in Telaprevir (Incivek), a peptidomimetic Hepatitis C Virus (HCV) NS3/4A serine protease inhibitor. The Synthetic Challenge: Constructing the α -Ket...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth process chemistry analysis of the
α
-ketoamide construction in Telaprevir (Incivek), a peptidomimetic Hepatitis C Virus (HCV) NS3/4A serine protease inhibitor.
The Synthetic Challenge: Constructing the
α
-Ketoamide Warhead
Telaprevir’s mechanism of action relies entirely on its P1
α
-ketoamide moiety, which acts as a "warhead" to form a reversible covalent bond with the catalytic Ser139 of the viral protease[1]. Constructing this highly reactive electrophilic center is the most challenging aspect of Telaprevir’s commercial manufacturing.
Historically, process chemists have debated two distinct approaches to install this moiety:
The Late-Stage Oxidation Route: Utilizing 3-amino-N-cyclopropyl-2-hydroxyhexanamide to form an
α
-hydroxy peptide, followed by oxidation[2].
The Protected Acetal Route: Utilizing 2,2-dialkoxyhexanamide (e.g., 3-amino-N-cyclopropyl-2,2-diethoxyhexanamide) to couple a pre-oxidized, protected center, followed by mild hydrolysis[3].
Synthetic logic comparing the oxidation of hydroxy-telaprevir vs. the hydrolysis of acetal-telaprevir.
This approach relies on coupling the fully assembled pyrazine-capped tripeptide acid with the
α
-hydroxy amide. The resulting hydroxy-telaprevir intermediate is then oxidized to the final
α
-ketoamide[2].
The Causality of Epimerization:
The critical flaw in this route is the late-stage oxidation. Converting the secondary alcohol to a ketone generates a highly acidic
α
-proton at the P1 position. During the standard aqueous workup of oxidations (e.g., using Dess-Martin Periodinane or TEMPO/NaOCl), the slightly basic conditions abstract this proton, driving enolization. Subsequent re-protonation is non-stereoselective, leading to severe yield losses due to epimerization at the P1 or tert-leucine stereocenters[2][5].
Procedure: Dissolve the tripeptide acid (1.0 eq) and the
α
-hydroxy amide hydrochloride (1.05 eq) in anhydrous DCM. Add EDC·HCl (1.2 eq) and HOAt (1.2 eq), followed by N-methylmorpholine (3.0 eq) at 0°C. Stir for 12h at RT.
Validation & Causality: EDC is selected over HATU here because its urea byproduct is water-soluble, allowing complete removal during a 1M HCl wash. Residual coupling reagents must be eliminated, as they can interfere with the subsequent oxidation.
Late-Stage Oxidation:
Procedure: Dissolve the isolated hydroxy-telaprevir in DCM. Portion-wise, add Dess-Martin Periodinane (DMP, 1.5 eq) at 10°C. Stir for 2h until HPLC confirms >98% conversion.
Quench & Stereochemical Rescue:
Procedure: Quench the reaction with a 1:1 mixture of sat. Na₂S₂O₃ and sat. NaHCO₃. Immediately separate the phases and wash the organic layer with 10% aqueous citric acid (pH ~4).
Validation & Causality: Na₂S₂O₃ reduces the hypervalent iodine, while NaHCO₃ neutralizes the acetic acid byproduct. However, prolonged exposure to the basic NaHCO₃ phase is the primary trigger for enolization. The rapid phase separation and immediate citric acid wash are mandatory to lock the stereocenter and prevent epimerization.
To circumvent the hazardous and epimerization-prone oxidation step, process chemists developed a route utilizing a protected
α
-ketoamide[3].
The Causality of Stereoretention:
By pre-installing the ketone oxidation state as a diethyl acetal, the coupling step proceeds without needing a subsequent redox reaction. The unmasking of the
α
-ketoamide is achieved via mild aqueous acid hydrolysis. Because enolization is strictly base-catalyzed and highly disfavored under acidic conditions, the stereochemical integrity of the P1 carbon is preserved, virtually eliminating the epimerization impurity[3][5].
Procedure: Dissolve the tripeptide acid (1.0 eq) and (S)-3-amino-N-cyclopropyl-2,2-diethoxyhexanamide (1.05 eq) in DMF. Add HATU (1.1 eq) and DIPEA (2.5 eq) at 0°C. Stir for 4h at RT.
Validation & Causality: The acetal-protected amine is significantly more sterically hindered than its hydroxy counterpart. Therefore, the highly reactive uronium salt HATU is required to drive the coupling to completion, validated by TLC (EtOAc/Hexane 7:3).
Deprotection (Hydrolysis):
Procedure: Suspend the isolated acetal-telaprevir intermediate in a mixture of THF and 2M aqueous HCl (3:1 v/v). Stir at 40°C for 6-8 hours.
Validation & Causality: THF is utilized to solubilize the highly hydrophobic peptide chain. The mild 2M HCl selectively hydrolyzes the acyclic diethyl acetal without cleaving the sensitive peptide bonds. Complete deprotection is validated by the disappearance of the acetal mass peak via LC-MS.
Isolation:
Procedure: Concentrate the THF in vacuo. Extract the aqueous suspension with EtOAc. Wash the organic layer strictly with brine (avoiding any basic washes), dry over Na₂SO₄, and crystallize from EtOAc/Heptane to yield pure Telaprevir.
Quantitative Data Comparison
Parameter
3-amino-N-cyclopropyl-2-hydroxyhexanamide
2,2-dialkoxyhexanamide
Synthetic Role
Precursor requiring late-stage oxidation
Precursor requiring late-stage deprotection
Final Transformation
Oxidation (DMP or TEMPO/Bleach)
Acetal Hydrolysis (Aqueous Acid)
Epimerization Risk
High (Due to base-catalyzed enolization during workup)
Higher (Water is the only reagent for deprotection)
Commercial Availability
High (Standard intermediate, CAS 850252-34-5)
Moderate (Specialty building block)
GMP Scalability
Challenging (Exothermic oxidation, toxicity of oxidants)
Excellent (Mild hydrolysis, highly scalable)
Conclusion & Recommendations
For discovery-scale synthesis or early clinical batches, the 3-amino-N-cyclopropyl-2-hydroxyhexanamide route remains a viable choice due to the widespread commercial availability of the building block[4]. However, for commercial GMP manufacturing, the 2,2-dialkoxyhexanamide route is vastly superior. It eliminates the need for hazardous, atom-inefficient oxidants and fundamentally solves the epimerization issue through stereoretentive acidic hydrolysis, resulting in a higher overall yield of the active API[3].
References
Source: acs.
Source: google.
(3S)
WO2015036522A1 - Process for the preparation and isolation of (s)-3-amino-n-cyclopropyl-2,2-dialkoxyhexanamide and (s)-tert-butyl(1-(cyclopropylamino)
NS3/4A Serine Protease Inhibitors for Hepatitis C Virus Therapy (Telaprevir and Boceprevir)
A Comparative Guide to the LC-MS Validation of 3-amino-N-cyclopropyl-2-hydroxyhexanamide Hydrochloride Batches
Introduction: The Critical Role of Intermediate Purity in Drug Synthesis In the intricate process of pharmaceutical development, the quality of the final Active Pharmaceutical Ingredient (API) is inextricably linked to t...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Critical Role of Intermediate Purity in Drug Synthesis
In the intricate process of pharmaceutical development, the quality of the final Active Pharmaceutical Ingredient (API) is inextricably linked to the purity of its preceding intermediates. 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride is a key chiral intermediate in the synthesis of Telaprevir, a protease inhibitor for the treatment of hepatitis C. Given its structural complexity, featuring two chiral centers and polar functional groups, ensuring the purity, content, and chiral integrity of each batch is paramount. A failure to control impurities at this stage can lead to downstream synthetic challenges, compromise the safety and efficacy of the final drug product, and result in significant regulatory hurdles.
This guide provides an in-depth, experience-driven approach to the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quality control of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride. We will explore the rationale behind the selection of analytical techniques, detail a comprehensive validation protocol in line with global regulatory standards, and objectively compare the performance of LC-MS with alternative methodologies like Chiral Supercritical Fluid Chromatography (SFC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR).
Methodology Selection: Why LC-MS for a Polar, Chiral Intermediate?
The physicochemical properties of 3-amino-N-cyclopropyl-2-hydroxyhexanamide—a polar, hydrophilic amino alcohol derivative—present unique analytical challenges. Standard reversed-phase liquid chromatography (RPLC) often fails to provide adequate retention for such polar compounds, leading to elution near the solvent front and poor resolution from polar impurities.
Therefore, a more specialized chromatographic approach is necessary. Hydrophilic Interaction Chromatography (HILIC) is an excellent candidate, as it is specifically designed to retain and separate polar compounds. A polymer-based amino column, for instance, can offer robust performance in HILIC mode. The coupling of HILIC with mass spectrometry provides a powerful combination of selective separation and sensitive, specific detection, which is ideal for identifying and quantifying the target analyte and its potential impurities at trace levels.
The workflow for validating such a method is a systematic process designed to demonstrate its fitness for purpose.
Caption: High-level workflow for LC-MS method validation.
Part 1: A Detailed LC-MS Validation Protocol
The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose. This protocol is designed based on the International Council for Harmonisation (ICH) Q2(R1) guideline.
Proposed LC-MS Method
Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Column: A polymer-based amino column (e.g., Shodex Asahipak NH2P series), 2.0 mm I.D. x 150 mm, 4 µm. This choice is based on its proven utility for retaining and separating polar, amino-containing compounds in HILIC mode.
Mobile Phase A: 20 mM Ammonium Formate in water, pH 3.0 (adjusted with Formic Acid).
Mobile Phase B: Acetonitrile.
Gradient: 95% B to 50% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 5 minutes.
Flow Rate: 0.3 mL/min.
Column Temperature: 40°C.
Injection Volume: 2 µL.
MS Detection: Positive ESI mode. Multiple Reaction Monitoring (MRM) for quantification.
Analyte MRM Transition (Hypothetical): Q1: m/z 201.2 → Q3: m/z 114.1 (Fragment corresponding to loss of the cyclopropyl amide group).
Internal Standard (IS): A stable isotope-labeled version of the analyte would be ideal.
Validation Parameters
The following sections detail the experimental approach for each required validation characteristic.
Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. For this intermediate, these include starting materials, by-products, diastereomers, and degradation products.
Rationale: The manufacturing process and chemical nature of the analyte suggest potential impurities such as its (2S,3S) diastereomer, the corresponding 2-oxo amide, and products from deamination or hydrolysis. A stability-indicating method must be able to resolve the main component from these impurities.
Procedure:
Impurity Spiking: Prepare a solution of the 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride reference standard and spike it with known levels of all available potential impurities and related substances.
Forced Degradation: Subject the analyte to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to intentionally generate degradation products.
Analysis: Analyze the spiked and stressed samples using the proposed LC-MS method. The mass spectrometer's specificity will be used to confirm the identity of peaks, while chromatographic separation is essential.
Acceptance Criteria: The analyte peak must be free from co-elution with any known impurity or degradation product. Peak purity should be confirmed using a diode-array detector (if available) or by ensuring consistent mass spectra across the peak.
Procedure: Prepare a series of at least five concentrations of the reference standard across the expected working range, typically from 50% to 150% of the target assay concentration. Analyze each concentration in triplicate.
Analysis: Construct a calibration curve by plotting the peak area ratio (analyte/IS) against the concentration.
Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.995. The y-intercept should not be significantly different from zero.
Procedure: Accuracy will be determined by the standard addition method. Spike a placebo (or a sample matrix known to be free of the analyte) with the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.
Analysis: Analyze the samples and calculate the percentage recovery.
Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.
Precision is assessed at two levels: repeatability and intermediate precision.
Repeatability (Intra-assay precision):
Procedure: Analyze a minimum of six replicate preparations of the sample at 100% of the test concentration on the same day, with the same analyst and instrument.
Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 1.0%.
Intermediate Precision (Inter-assay precision):
Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.
Acceptance Criteria: The RSD over the different sets of conditions should be ≤ 2.0%.
Procedure: These can be estimated based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.
LOD = 3.3 × (Standard Deviation of the Intercept / Slope)
LOQ = 10 × (Standard Deviation of the Intercept / Slope)
Verification: The LOQ should be confirmed by analyzing samples at this concentration and demonstrating acceptable precision (RSD ≤ 10%) and accuracy.
Procedure: Deliberately introduce small variations to the method parameters and assess the impact on the results. Parameters to vary include:
Mobile phase pH (± 0.2 units)
Column temperature (± 5°C)
Flow rate (± 10%)
Mobile phase composition (e.g., percentage of acetonitrile ± 2%)
Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits, and the assay results should not be significantly affected by the changes.
Part 2: Comparison with Alternative Methodologies
While LC-MS is a powerful and versatile technique, it is not the only solution. Depending on the specific analytical need (e.g., high-throughput chiral screening vs. primary purity assignment), other methods may offer distinct advantages.
Caption: Decision tree for selecting an analytical technique.
Comparative Performance Overview
The table below summarizes the key performance attributes of LC-MS, SFC-MS, and qNMR for the analysis of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Purity assignment of reference standards, Absolute Quantification
Speed
Moderate (15-20 min run time)
Very Fast (often < 8 min run time)
Slow (requires careful sample prep and long acquisition times)
Sensitivity (LOD/LOQ)
High (ng/mL to pg/mL)
High, often comparable or better than LC-MS due to efficient ionization
Low (requires mg of sample)
Chiral Specificity
Possible with a chiral column, but may require different method
Excellent, often superior resolution and speed for enantiomers
Possible with chiral solvating/derivatizing agents, but can be complex
Achiral Specificity
Excellent, good for separating isomers and related impurities
Good, provides orthogonal selectivity to RPLC
Excellent, provides structural confirmation of impurities
Solvent Consumption
Moderate (Acetonitrile, Water)
Low ("Green" - primarily CO2, small amount of co-solvent)
Very Low (µL of deuterated solvent)
Reference Standard
Requires a well-characterized reference standard of the analyte
Requires a reference standard of the analyte
Does not require an identical analyte standard; uses a certified internal standard
Key Advantage
Versatility for both purity and assay in a single run.
Unmatched speed for chiral separations.
"Primary method" capability for absolute quantification without a specific analyte standard.
Key Limitation
Slower than SFC for chiral analysis; requires specific polar-compatible columns.
May require more specialized equipment and expertise.
Low sensitivity; not suitable for trace impurity analysis.
In-Depth Comparison
Chiral Supercritical Fluid Chromatography (SFC-MS): For a molecule with two chiral centers, confirming the enantiomeric and diastereomeric purity is critical. SFC often provides faster and more efficient chiral separations than LC. Using supercritical CO₂ as the primary mobile phase component significantly reduces analysis time and organic solvent consumption, making it a "greener" and higher-throughput alternative, especially for screening multiple batches for chiral integrity.
Quantitative Nuclear Magnetic Resonance (qNMR): qNMR stands apart as a primary ratio method. Unlike chromatographic techniques that rely on comparing the response of an analyte to a reference standard of the same compound, qNMR determines purity by comparing the integral of a specific proton signal from the analyte to that of a certified, structurally unrelated internal standard of known purity. This makes qNMR invaluable for qualifying new reference standard batches where a previously certified standard may not exist. However, its significantly lower sensitivity makes it unsuitable for detecting and quantifying trace-level impurities.
Conclusion and Recommendations
For the comprehensive quality control of 3-amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride batches, a validated HILIC-MS method serves as a robust and versatile core of the analytical strategy. It provides the necessary specificity and sensitivity to simultaneously perform an assay and quantify a wide range of potential process-related and degradation impurities in a single analysis. This makes it ideal for routine release testing.
To complement this, Chiral SFC-MS should be considered a highly valuable orthogonal technique. Its superior speed and efficiency in separating stereoisomers make it the preferred method for high-throughput screening of chiral purity, which can be a critical quality attribute.
Finally, qNMR should be integrated into the overall quality control strategy for the primary qualification of new reference standards. Its ability to provide an absolute purity value without reliance on an identical standard is a powerful tool for ensuring the foundational accuracy of all subsequent chromatographic assays.
By employing this multi-faceted, risk-based approach—leveraging the strengths of each technique—drug development professionals can ensure the consistent quality of this critical intermediate, thereby safeguarding the integrity of the final API and ensuring patient safety.
References
RSSL. qNMR for Purity Determination in Pharmaceuticals. [Link]
Patsnap Eureka. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. [Link]
Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]
Ye, Y., et al. (2022).
Validation
comparison of chiral catalysts for synthesizing 3-amino-N-cyclopropyl-2-hydroxyhexanamide
Comparative Guide to Chiral Catalysis in the Synthesis of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide The molecule (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide is a highly valuable vicinal amino-alcohol intermediate,...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Guide to Chiral Catalysis in the Synthesis of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide
The molecule (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide is a highly valuable vicinal amino-alcohol intermediate, most notably serving as the critical P1-P2 spanning fragment in the synthesis of Telaprevir (VX-950), a first-in-class HCV NS3/4A protease inhibitor[1]. Installing the contiguous (2S, 3S) stereocenters with absolute fidelity is a formidable synthetic challenge.
This guide objectively compares two divergent methodologies for synthesizing this intermediate: the classic stoichiometric approach utilizing Davies’ Chiral Lithium Amide , and the modern organocatalytic approach employing Diarylprolinol Silyl Ethers . By analyzing the causality behind these experimental workflows, this guide provides drug development professionals with the data necessary to select the optimal pathway for either discovery-scale precision or process-scale manufacturing.
Mechanistic Frameworks & Workflow Divergence
The synthesis of vicinal amino-alcohols requires strict control over both facial selectivity (enantioselectivity) and relative stereochemistry (diastereoselectivity). The two strategies achieve this through fundamentally different modes of activation.
Figure 1: Mechanistic divergence in the asymmetric synthesis of the Telaprevir intermediate.
Quantitative Performance Comparison
When scaling an active pharmaceutical ingredient (API) intermediate, process chemists must balance enantiomeric excess (ee) against atom economy and operational parameters. The table below summarizes the performance metrics of both methodologies.
Performance Metric
Strategy 1: Davies' Chiral Lithium Amide
Strategy 2: Diarylprolinol Silyl Ether
Catalytic Role
Stoichiometric Chiral Reagent (1.0–1.2 eq)
True Organocatalyst (5–10 mol%)
Activation Mode
Substrate Deprotonation (Enolate Geometry)
HOMO-Raising (Enamine Shielding)
Diastereomeric Ratio (dr)
> 95:5 (anti:syn)
> 90:10 (anti:syn)
Enantiomeric Excess (ee)
> 98%
> 95%
Operating Temperature
-78 °C (Strictly Cryogenic)
0 °C to 25 °C (Mild)
Scalability & Atom Economy
Low (Requires complex auxiliary recovery)
High (Ideal for industrial process chemistry)
Experimental Protocols & Causality
To ensure reproducibility and scientific integrity, the following protocols detail not just the procedural steps, but the physicochemical causality governing the reactions.
This approach relies on the exquisite stereocontrol provided by a stoichiometric chiral auxiliary, as demonstrated in the enantioselective synthesis of the intermediate ()[2].
Preparation of the Chiral Lithium Amide:
Step: To a solution of (R)-N-benzyl-α-methylbenzylamine (1.1 eq) in anhydrous THF at -78 °C, add n-BuLi (1.05 eq) dropwise.
Causality: The strictly cryogenic temperature (-78 °C) is mandatory to prevent solvent degradation and ensure quantitative, irreversible deprotonation to form the active lithium amide.
Self-Validation: Quench a 0.1 mL reaction aliquot with D₂O. Analyze via ¹H-NMR to confirm >99% deuterium incorporation at the amine nitrogen, validating complete metallation.
Conjugate Addition & Enolate Trapping:
Step: Add tert-butyl hex-2-enoate (1.0 eq) dropwise. Stir for 2 hours at -78 °C, then add a pre-cooled solution of racemic 3-phenyl-2-(phenylsulfonyl)-1,2-oxaziridine (Davis' oxaziridine).
Causality: The chiral lithium amide undergoes a highly face-selective Michael addition to the enoate. This generates a geometrically defined (Z)-enolate intermediate in situ. The bulky chiral amine moiety shields one face of the enolate, forcing the electrophilic oxygen of the oxaziridine to attack from the opposite face. This establishes the required (2S, 3S) anti relative stereochemistry.
Quench and Amidation:
Step: Quench with saturated aqueous NH₄Cl. Following isolation, perform hydrogenolysis (Pd/C, H₂) to remove the benzyl groups, and couple the resulting free acid with cyclopropylamine using standard peptide coupling reagents (e.g., EDC/HOBt).
Causality: Hydrogenolysis is chosen because it cleaves the N-benzyl protecting groups under neutral conditions, preventing base-catalyzed epimerization of the sensitive α-hydroxy stereocenter.
This approach utilizes a catalytic amount of a Jørgensen-Hayashi catalyst to achieve asymmetric induction, a strategy heavily favored in industrial patents such as those disclosed by Sandoz ()[1] and detailed in comprehensive reviews of diarylprolinol silyl ethers ()[3].
Enamine Activation:
Step: Dissolve hexanal (1.0 eq) and (S)-α,α-diphenylprolinol trimethylsilyl ether (10 mol%) in CH₂Cl₂ at 0 °C.
Causality: The secondary amine catalyst selectively condenses with the aliphatic aldehyde to form an electron-rich (E)-enamine (HOMO-raising). The bulky TMS-protected diphenylmethyl group effectively shields the Re-face of the enamine.
Stereoselective Functionalization:
Step: Add the electrophilic source (e.g., an azodicarboxylate for α-amination or nitrosobenzene for α-oxylation) slowly to the mixture.
Causality: Because the Re-face is sterically blocked by the catalyst, the electrophile is forced to approach exclusively from the Si-face. This highly controlled trajectory establishes the absolute (S)-configuration at the alpha-carbon.
Self-Validation: Monitor the reaction progress by chiral HPLC (e.g., Chiralpak AD-H column) to verify that the intermediate aldehyde possesses >95% ee before proceeding to the reduction step.
Reduction & Amidation:
Step: Immediately reduce the intermediate aldehyde using NaBH₄ in MeOH, followed by protecting group manipulation and coupling with cyclopropylamine.
Causality: The α-chiral aldehyde intermediate is highly prone to racemization via enolization. Immediate in situ reduction to the corresponding primary alcohol permanently locks the stereocenter, ensuring the integrity of the final 3-amino-N-cyclopropyl-2-hydroxyhexanamide product.
Strategic Recommendations
For Discovery Chemists synthesizing small libraries of protease inhibitors, the Davies' Chiral Lithium Amide strategy is highly recommended. Despite its poor atom economy and requirement for stoichiometric chiral reagents, it provides near-perfect diastereomeric and enantiomeric control (>98% ee), ensuring that biological assay data is not confounded by trace epimers.
For Process Chemists and Drug Development Professionals tasked with scaling up Telaprevir intermediates, the Diarylprolinol Silyl Ether Organocatalysis route is vastly superior. By eliminating the need for cryogenic (-78 °C) reactors and stoichiometric chiral auxiliaries, this catalytic method dramatically reduces the E-factor (environmental impact) of the synthesis while maintaining acceptable stereoselectivity (>95% ee) that can be further enriched via standard crystallization techniques.
References
Kiss, E., Markó, I. E., & Guillaume, M. (2011). Racemic N-sulfonyloxaziridines as highly diastereoselective enolate hydroxylating agents: Enantioselective synthesis of (2S,3S)-3-amino-N-cyclopropyl-2-hydroxyhexanamide. Tetrahedron.[Link]
Reyes, E., Uria, U., Carrillo, L., & Vicario, J. L. (2019). Prevalence of Diarylprolinol Silyl Ethers as Catalysts in Total Synthesis and Patents. Chemical Reviews, 119(10), 6005-6101.[Link]
Sandoz AG. (2011). Inhibitors of Serine Proteases (Patent EP2366704A1).
A Senior Application Scientist's Guide to NMR Spectral Comparison of 3-amino-N-cyclopropyl-2-hydroxyhexanamide Stereoisomers
In the landscape of pharmaceutical development, the precise control and characterization of stereochemistry are not merely academic exercises; they are fundamental to ensuring the safety and efficacy of a drug. Molecules...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development, the precise control and characterization of stereochemistry are not merely academic exercises; they are fundamental to ensuring the safety and efficacy of a drug. Molecules with identical chemical formulas and connectivity but different spatial arrangements of atoms, known as stereoisomers, can exhibit vastly different pharmacological and toxicological profiles. A case in point is the chiral molecule 3-amino-N-cyclopropyl-2-hydroxyhexanamide, a key intermediate in the synthesis of the hepatitis C protease inhibitor, Telaprevir.[1] The presence of two stereocenters at the C2 and C3 positions gives rise to four possible stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R).
This guide provides a comprehensive comparison of these stereoisomers using Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the theoretical underpinnings and practical applications of various NMR techniques to unambiguously differentiate between these diastereomers and, with the aid of chiral auxiliaries, their corresponding enantiomers.
The Critical Role of Stereoisomer Differentiation
The biological activity of a drug is dictated by its ability to interact with specific chiral targets, such as enzymes and receptors. Consequently, different stereoisomers of a drug can have drastically different effects. One isomer might be therapeutically active, while another could be inactive or, in the worst-case scenario, toxic. Therefore, the ability to selectively synthesize and analytically confirm the desired stereoisomer is paramount in drug development.
Differentiating Diastereomers: A Deep Dive into NMR Techniques
Diastereomers, having different physical properties, will exhibit distinct NMR spectra. The differences in their spatial arrangements lead to variations in the chemical environments of their nuclei, resulting in different chemical shifts (δ) and coupling constants (J).
¹H and ¹³C NMR: The First Line of Analysis
One-dimensional ¹H and ¹³C NMR spectra provide the initial clues for differentiating diastereomers. Protons and carbons in different stereoisomers will experience slightly different magnetic shielding, leading to unique chemical shifts. For 3-amino-N-cyclopropyl-2-hydroxyhexanamide, the protons on the stereogenic centers (H2 and H3) and their neighboring protons are particularly sensitive to the relative stereochemistry.
Table 1: Hypothetical ¹H and ¹³C NMR Chemical Shift Comparison of (2R,3S)- and (2R,3R)-3-amino-N-cyclopropyl-2-hydroxyhexanamide
Atom
(2R,3S)-isomer (syn)
(2R,3R)-isomer (anti)
Expected Difference
¹H NMR
H2 (CH-OH)
~4.0 ppm
~3.8 ppm
Significant
H3 (CH-NH₂)
~3.2 ppm
~3.5 ppm
Significant
H4 (CH₂)
Diastereotopic, complex
Diastereotopic, complex
Subtle
Cyclopropyl H
Multiplets
Multiplets
Minor
¹³C NMR
C2 (CH-OH)
~72 ppm
~70 ppm
Significant
C3 (CH-NH₂)
~55 ppm
~58 ppm
Significant
C1 (C=O)
~175 ppm
~174 ppm
Minor
Note: These are representative chemical shifts and the actual values may vary depending on the solvent and other experimental conditions.
2D NMR: Unraveling Connectivity and Spatial Proximity
While 1D NMR provides a foundational view, 2D NMR techniques are essential for a definitive stereochemical assignment.
COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings through bonds, helping to trace the spin systems within the molecule and confirm the connectivity. While COSY itself doesn't directly differentiate stereoisomers, it is crucial for assigning the proton signals that will be used in NOESY analysis.[2]
HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates each proton with its directly attached carbon, allowing for the unambiguous assignment of carbon signals based on the more dispersed proton spectrum.
NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy/Rotating-Frame Overhauser Effect Spectroscopy): These are the most powerful tools for determining relative stereochemistry.[3][4] The Nuclear Overhauser Effect (NOE) is a through-space interaction between protons that are close to each other, typically within 5 Å.[5] The intensity of the NOE cross-peak is inversely proportional to the sixth power of the distance between the two protons.
For the syn isomer ((2R,3S) or (2S,3R)), the protons on C2 and C3 (H2 and H3) are on the same side of the carbon backbone in a preferred conformation. This proximity will result in a strong NOE correlation between them. Conversely, in the anti isomer ((2R,3R) or (2S,3S)), these protons are on opposite sides, leading to a much weaker or absent NOE signal.
Experimental Protocol for NMR Analysis
The following is a step-by-step methodology for the NMR analysis of 3-amino-N-cyclopropyl-2-hydroxyhexanamide stereoisomers.
Sample Preparation:
Dissolve 5-10 mg of the purified stereoisomer in a suitable deuterated solvent (e.g., CDCl₃, MeOD, or DMSO-d₆) to a final volume of 0.6 mL in a standard 5 mm NMR tube.
Ensure the solvent is free of water and other impurities that could interfere with the spectra.
Data Acquisition:
Acquire all spectra on a high-field NMR spectrometer (≥400 MHz) for optimal resolution and sensitivity.
¹H NMR: Acquire a standard one-pulse experiment with a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR: Acquire a proton-decoupled spectrum.
COSY: Use a standard gradient-selected COSY sequence.
HSQC: Use a standard gradient-selected HSQC sequence optimized for one-bond J-couplings of ~145 Hz.
NOESY/ROESY: For small molecules like this, ROESY often provides more reliable results by avoiding potential zero-crossings of the NOE.[5] Acquire a 2D ROESY spectrum with a mixing time of 200-500 ms.
Data Processing and Analysis:
Process the spectra using appropriate software (e.g., MestReNova, TopSpin).
Assign all proton and carbon signals using the combination of ¹H, ¹³C, COSY, and HSQC spectra.
Analyze the ROESY spectrum for key through-space correlations, paying close attention to the H2-H3 cross-peak.
Visualizing the Stereochemical Differentiation
The following diagrams illustrate the expected key ROESY correlation for the syn and anti diastereomers and the general workflow for stereochemical assignment.
Caption: Key ROESY correlation for the syn-isomer.
Caption: Key ROESY correlation for the anti-isomer.
Caption: Workflow for NMR-based stereochemical assignment.
Distinguishing Enantiomers: The Use of Chiral Auxiliaries
Enantiomers have identical NMR spectra in a non-chiral environment. To differentiate them, it is necessary to introduce a chiral element to create a diastereomeric interaction. This can be achieved through two primary methods:
Chiral Derivatizing Agents (CDAs): The amino or hydroxyl group of 3-amino-N-cyclopropyl-2-hydroxyhexanamide can be reacted with a chiral reagent, such as Mosher's acid, to form a diastereomeric mixture.[6] These diastereomers will have distinct NMR spectra, allowing for their differentiation and quantification.
Chiral Solvating Agents (CSAs): A chiral solvent or a chiral lanthanide shift reagent can be added to the NMR sample.[6] The transient diastereomeric complexes formed will have slightly different chemical shifts for the enantiomers, enabling their resolution in the NMR spectrum.
Conclusion
The unambiguous determination of the stereochemistry of pharmaceutical intermediates like 3-amino-N-cyclopropyl-2-hydroxyhexanamide is a critical aspect of drug development. NMR spectroscopy, particularly 2D techniques like ROESY, provides a powerful and non-destructive method for differentiating diastereomers based on through-space proton-proton interactions. For the distinction of enantiomers, the use of chiral derivatizing or solvating agents is necessary. By following the detailed experimental protocols and analytical strategies outlined in this guide, researchers can confidently assign the relative and absolute stereochemistry of these important molecules, ensuring the quality and safety of the final active pharmaceutical ingredient.
References
Rubini M. (2024). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Longdom Publishing.
Wiley-VCH. (n.d.).
Elyashberg, M. (2011). Chapter 4: Methods of Relative Stereochemistry Determination in CASE Systems.
Wikipedia. (n.d.). Nuclear magnetic resonance spectroscopy of stereoisomers.
Chemistry LibreTexts. (2025, October 12). 5.4: NOESY Spectra.
JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR.
Chemistry Stack Exchange. (2022, April 5). How might one distinguish between two acyclic diastereomers other than by X-ray diffraction?.
ACS Publications. (2020, May 25). Determining the Regiochemistry and Relative Stereochemistry of Small and Druglike Molecules Using an Alignment Algorithm for Infrared Spectra. Analytical Chemistry.
ACS Publications. (n.d.). Assignment of Relative Configuration to Acyclic Compounds Based on 13C NMR Shifts. A Density Functional and Molecular Mechanics Study. The Journal of Organic Chemistry.
University of Wisconsin-Madison. (2018, August 8). NOESY and ROESY.
Oxford Instruments. (n.d.). Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy.
Scilit. (n.d.). Using NMR spectroscopic methods to determine enantiomeric purity and assign absolute stereochemistry.
Caming Pharmaceutical Ltd. (n.d.). (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5.
National Open Access Monitor, Ireland. (n.d.). 1H and 13C NMR spectra and isomerism of 3-aminoacroleins.
Evaluating Synthetic Pathways to 3-Amino-N-cyclopropyl-2-hydroxyhexanamide: A Comparative Guide
Introduction 3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a pivotal chiral building block in the synthesis of several pharmaceutically active compounds, most notably the hepatitis C virus (HCV) NS3/4A protease inhibitor,...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a pivotal chiral building block in the synthesis of several pharmaceutically active compounds, most notably the hepatitis C virus (HCV) NS3/4A protease inhibitor, Telaprevir.[1][2] The efficient and stereoselective synthesis of this intermediate is of paramount importance for the overall cost-effectiveness and scalability of the final drug product. This guide provides a comprehensive evaluation of two primary synthetic strategies for 3-amino-N-cyclopropyl-2-hydroxyhexanamide: the linear and convergent approaches. We will delve into the mechanistic underpinnings, present comparative experimental data, and provide detailed protocols to aid researchers in selecting the optimal route for their specific needs.
Linear Synthesis: A Step-by-Step Elucidation
A linear synthesis constructs the target molecule sequentially, with each step building upon the previous one. A plausible linear approach to 3-amino-N-cyclopropyl-2-hydroxyhexanamide would involve the initial formation of the carbon backbone, followed by the stereoselective introduction of the hydroxyl and amino functionalities, and culminating in the final amidation step.
The key challenge in a linear synthesis of this molecule lies in the stereocontrolled installation of the two contiguous chiral centers at the C2 and C3 positions. One common strategy involves the asymmetric dihydroxylation or aminohydroxylation of a suitable α,β-unsaturated ester, followed by functional group manipulations.
A representative linear synthetic workflow is depicted below:
Caption: A generalized workflow for the linear synthesis of 3-amino-N-cyclopropyl-2-hydroxyhexanamide.
The stereochemical outcome of the C2 and C3 centers is established early in the synthesis, and any deviation from high diastereoselectivity can lead to challenging purification steps and reduced overall yield. The final amide coupling of the protected 3-amino-2-hydroxyhexanoic acid with cyclopropylamine is a standard transformation, often mediated by coupling reagents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like 1-hydroxybenzotriazole (HOBt).[3]
Convergent Synthesis: A Strategy of Efficiency
Convergent syntheses involve the independent preparation of key fragments of the target molecule, which are then combined in the later stages. This approach often leads to higher overall yields and greater flexibility. For 3-amino-N-cyclopropyl-2-hydroxyhexanamide, a convergent strategy typically involves the coupling of a pre-formed amino acid derivative with cyclopropylamine.
One notable convergent approach, described in the patent literature for the synthesis of Telaprevir intermediates, involves the reaction of a cyclic anhydride with cyclopropylamine.[4] This method efficiently constructs the final amide bond while simultaneously revealing the required stereochemistry.
Another powerful convergent strategy employs a biocatalytic desymmetrization and multicomponent reactions.[5][6] This innovative approach can significantly shorten the synthetic sequence and improve the overall atom economy.
Below is a diagram illustrating a convergent synthesis paradigm:
Caption: A conceptual diagram of a convergent synthetic route.
The key advantage of a convergent approach is that the overall yield is the product of the yields of the longest linear sequence in each fragment's synthesis, rather than the product of the yields of every single step in a long linear chain.
Comparative Analysis: Linear vs. Convergent Routes
The choice between a linear and a convergent synthetic strategy depends on several factors, including the desired scale of production, cost of starting materials and reagents, and the available expertise and equipment.
Metric
Linear Synthesis
Convergent Synthesis
Overall Yield
Generally lower due to the cumulative loss at each step.
Typically higher as the number of sequential steps is reduced.
Flexibility
Less flexible; modifications late in the sequence can be inefficient.
More flexible; allows for independent optimization of fragment syntheses.
Purification
Can be challenging due to the accumulation of byproducts.
Often simpler as the final coupling step involves well-defined fragments.
Scalability
May present challenges in maintaining stereocontrol and yields on a larger scale.
Often more amenable to scale-up due to fewer sequential operations.
Atom Economy
Can be lower due to the use of protecting groups and stoichiometric reagents.
Can be higher, especially with the use of catalytic and multicomponent reactions.
Experimental Protocols
Key Step in Linear Synthesis: Amide Coupling
Protocol: Amide coupling of N-Boc-3-amino-2-hydroxyhexanoic acid with cyclopropylamine.
To a solution of N-Boc-3-amino-2-hydroxyhexanoic acid (1.0 eq) in dichloromethane (DCM, 0.1 M) at 0 °C, add 1-hydroxybenzotriazole (HOBt, 1.2 eq) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl, 1.2 eq).
Stir the mixture at 0 °C for 30 minutes.
Add cyclopropylamine (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq) to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC or LC-MS.
Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to afford the desired N-Boc-protected amide.
Key Step in Convergent Synthesis: Ring Opening of a Cyclic Anhydride
Protocol: Reaction of a protected 3-amino-2-hydroxyhexanoic acid cyclic anhydride with cyclopropylamine.
Dissolve the protected 3-amino-2-hydroxyhexanoic acid cyclic anhydride (1.0 eq) in an anhydrous aprotic solvent such as tetrahydrofuran (THF, 0.2 M) under an inert atmosphere (e.g., nitrogen or argon).
Cool the solution to 0 °C.
Add cyclopropylamine (1.5 eq) dropwise to the cooled solution.
Allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours, or until the reaction is complete as indicated by TLC or LC-MS analysis.
Quench the reaction by the slow addition of water.
Extract the product with a suitable organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
The crude product can then be purified by recrystallization or column chromatography.
Conclusion
Both linear and convergent strategies offer viable pathways to 3-amino-N-cyclopropyl-2-hydroxyhexanamide. The linear approach, while conceptually straightforward, often suffers from lower overall yields and can present significant challenges in stereocontrol and purification. In contrast, convergent syntheses, particularly those employing modern synthetic methodologies such as biocatalysis and multicomponent reactions, generally provide a more efficient, flexible, and scalable route to this important pharmaceutical intermediate. For industrial-scale production, a well-optimized convergent strategy is likely to be the more economically viable and sustainable option. Researchers should carefully consider the specific requirements of their project when selecting a synthetic route.
References
Barth, R., Benito-Garagorri, D., & Wilhelm, T. (2015). Process for the preparation and isolation of (s)-3-amino-n-cyclopropyl-2,2-dialkoxyhexanamide and (s)-tert-butyl [1-(cyclopropylamino)
Znabet, A., Polak, M. M., Janssen, E., de Kanter, F. J. J., Turner, N. J., Orru, R. V. A., & Ruijter, E. (2010). A highly efficient synthesis of telaprevir by strategic use of biocatalysis and multicomponent reactions. Chemical Communications, 46(42), 7918–7920. [Link]
Kumar, S., Durvasula, V. V., Rathod, P. D., & Aryan, R. C. (2014).
Moni, L., Banfi, L., Basso, A., Carcone, L., Rasparini, M., & Riva, R. (2015). Ugi and Passerini Reactions of Biocatalytically Derived Chiral Aldehydes: Application to the Synthesis of Bicyclic Pyrrolidines and of Antiviral Agent Telaprevir. The Journal of Organic Chemistry, 80(7), 3411–3428. [Link]
Faler, C. A., Cao, B., & Joullié, M. M. (2006).
Cardillo, G., et al. (1999). A practical method for the synthesis of beta-amino alpha-hydroxy acids. Synthesis of enantiomerically pure hydroxyaspartic acid and isoserine. Synlett, 1999(11), 1727-1730.
Palomo, C., Oiarbide, M., & García, J. M. (2021). Synthesis of β-Hydroxy α-Amino Acids Through Brønsted Base-Catalyzed syn-Selective Direct Aldol Reaction of Schiff Bases of Glycine o-Nitroanilide. ACS Catalysis, 11(11), 6337–6343. [Link]
Davies, S. G., & Ichihara, O. (1996). Asymmetric synthesis of β-amino-α-hydroxy acids via diastereoselective hydroxylation of homochiral β-amino enolates. Journal of the Chemical Society, Perkin Transactions 1, (13), 1411–1418.
Caming Pharmaceutical Ltd. (3S)-3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride CAS 850252-34-5. [Link]
Feske, M., et al. (2005). Chemoenzymatic formal total synthesis of (-)-bestatin. Tetrahedron: Asymmetry, 16(18), 3124-3127.
Chen, S. H., et al. (1996). Synthesis and biological evaluation of C-13 amide-linked paclitaxel (taxol) analogs. The Journal of Organic Chemistry, 61(6), 2065-2070.
Milicevic, S., et al. (2004). Stereoselective synthesis of (-)-cytoxazone and (+)-epi-cytoxazone. Tetrahedron Letters, 45(5), 955-957.
Joullié, M. M., & Lassen, K. M. (2010). Evolution of amide bond formation. Arkivoc, 2010(8), 189–250. [Link]
Analytical Method Validation for Residual Solvents in 3-Amino-N-cyclopropyl-2-hydroxyhexanamide: A Comparative Guide
Introduction 3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a critical chiral intermediate in the synthesis of peptidomimetic protease inhibitors, most notably in the development of Hepatitis C Virus (HCV) therapeutics[1]....
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
3-Amino-N-cyclopropyl-2-hydroxyhexanamide is a critical chiral intermediate in the synthesis of peptidomimetic protease inhibitors, most notably in the development of Hepatitis C Virus (HCV) therapeutics[1]. During its multi-step synthesis—which involves cycloaddition, peptide coupling, and deprotection—various organic solvents such as Dichloromethane (DCM), Ethyl Acetate (EtOAc), Methanol (MeOH), and N,N-Dimethylformamide (DMF) are heavily utilized[1].
To ensure patient safety and prevent downstream catalytic poisoning during subsequent active pharmaceutical ingredient (API) synthesis, these residual solvents must be strictly controlled. This guide objectively compares available analytical techniques and provides a fully validated, self-validating Headspace Gas Chromatography-Flame Ionization Detection (HS-GC-FID) methodology compliant with ICH Q2(R2) standards[2].
Part 1: Comparison of Analytical Techniques
When analyzing volatile impurities in a high-boiling, polar amino-amide matrix, the choice of sample introduction and detection is critical.
Table 1: Head-to-Head Comparison of GC Techniques
Feature
HS-GC-FID (Recommended)
Direct Injection GC-FID
HS-GC-MS
Matrix Interference
Minimal (Non-volatiles remain in vial)
High (API degrades in inlet)
Minimal
Sensitivity
High (ppm level)
Moderate
Ultra-High (ppb level)
Throughput
High (Automated equilibration)
Low (Requires frequent maintenance)
Moderate
Cost & Maintenance
Low
High (Column degradation)
High (Vacuum system upkeep)
Suitability
Optimal for routine release
Poor (Amide/amine degradation)
Overkill for routine release
Expert Insight & Causality:
Direct injection is fundamentally flawed for 3-amino-N-cyclopropyl-2-hydroxyhexanamide. The compound's primary amine and hydroxyl groups make it thermally labile; injecting it directly into a hot GC inlet (typically >200°C) causes rapid degradation, leading to active site formation in the liner and column. This manifests as peak tailing and baseline drift. Headspace (HS) sampling circumvents this by partitioning only the volatile solvents into the gas phase, leaving the non-volatile intermediate safely in the sample vial.
Part 2: Method Development & Causality
A robust analytical method must be built on sound physicochemical principles. The following parameters were selected to create a self-validating system:
Diluent Selection: The intermediate exhibits dual polarity (a lipophilic cyclopropyl/hexyl backbone and hydrophilic amine/hydroxyl/amide groups). Water fails to dissolve the compound adequately, while DMF is a target analyte. Dimethyl Sulfoxide (DMSO) is selected because it completely solubilizes the matrix, possesses a high boiling point (189°C) that prevents it from overwhelming the early-eluting solvent peaks, and lacks active protons that might catalyze degradation during headspace heating.
Column Selection: A USP G43 phase (6% cyanopropylphenyl / 94% dimethyl polysiloxane, e.g., DB-624) is chosen. Its mid-polarity provides excellent selectivity to resolve the critical pair of Methanol and DCM, which often co-elute on standard non-polar (USP G1) columns.
Part 3: Experimental Protocol (HS-GC-FID)
This protocol incorporates rigorous System Suitability Testing (SST) to ensure that any deviation in partitioning efficiency or detector response is caught prior to sample analysis.
Step 1: Preparation of Solutions
Diluent: 100% DMSO (GC Headspace Grade).
Standard Solution: Prepare a mixed standard in DMSO containing MeOH (3000 µg/mL), DCM (600 µg/mL), EtOAc (5000 µg/mL), and DMF (880 µg/mL).
Sample Solution: Accurately weigh 100 mg of 3-amino-N-cyclopropyl-2-hydroxyhexanamide into a 20 mL headspace vial. Add 1.0 mL of DMSO, crimp securely with a PTFE/silicone septum, and vortex until fully dissolved.
Step 2: Headspace Parameters
Oven Temperature: 85°C
Equilibration Time: 20 minutes (Ensures complete phase partitioning according to Henry's Law).
Vial Pressurization: 15 psi for 1 minute.
Injection Volume: 1.0 mL via heated transfer line (105°C).
Step 3: GC-FID Parameters
Column: DB-624 (30 m × 0.32 mm ID × 1.8 µm film thickness).
Carrier Gas: Helium at a constant flow of 1.5 mL/min.
Oven Program: 40°C (hold 5 min)
→
10°C/min to 120°C
→
30°C/min to 220°C (hold 3 min).
Fig 1: HS-GC-FID workflow for residual solvent analysis.
Part 4: ICH Q2(R2) Method Validation Data
The method was validated assessing Specificity, Linearity, Accuracy, Precision, and Robustness, in strict accordance with ICH Q2(R2) guidelines[3].
Table 2: Summary of Validation Results
Parameter
Acceptance Criteria
MeOH
DCM
EtOAc
DMF
Result
Specificity
No interference at RT
Pass
Pass
Pass
Pass
Complies
Linearity (R²)
≥
0.990 (LOQ to 150%)
0.9992
0.9995
0.9998
0.9991
Complies
LOD / LOQ (ppm)
S/N > 3 / S/N > 10
15 / 50
5 / 15
10 / 30
20 / 60
Complies
Accuracy (%)
Recovery 80% - 120%
98.5
101.2
99.8
97.4
Complies
Precision (RSD)
≤
10.0% (n=6)
3.2%
2.1%
1.8%
4.5%
Complies
System Suitability Criteria (Self-Validation):
Before reporting any sample data, the system must demonstrate a resolution between MeOH and DCM of
≥
1.5. Furthermore, the relative standard deviation (RSD) of the standard injections (n=6) must be
≤
10.0% to confirm consistent headspace pressurization and injection mechanics.
Fig 2: Sequential logic of ICH Q2(R2) analytical method validation.
References
European Medicines Agency (EMA). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Source: EMA Official Guidelines. URL: [Link]
European Medicines Agency (EMA). ICH Q3C (R8) Residual solvents - Scientific guideline. Source: EMA Official Guidelines. URL: [Link]
Littler, B. J., et al. (2015). Development of a Manufacturing Process for an HCV Protease Inhibitor Candidate Molecule. Source: Organic Process Research & Development, ACS Publications. URL: [Link]
A Tale of Two Scaffolds: Comparative Pharmacokinetic Profiling of Hexanamide-Based vs. Macrocyclic HCV Protease Inhibitors
A Senior Application Scientist's Guide to Understanding Structure-Pharmacokinetic Relationships and Their Impact on Drug Development In the relentless pursuit of effective therapies against the Hepatitis C Virus (HCV), t...
Author: BenchChem Technical Support Team. Date: April 2026
A Senior Application Scientist's Guide to Understanding Structure-Pharmacokinetic Relationships and Their Impact on Drug Development
In the relentless pursuit of effective therapies against the Hepatitis C Virus (HCV), the development of direct-acting antivirals (DAAs) has marked a paradigm shift. Among the most successful classes of DAAs are the NS3/4A protease inhibitors, which have been pivotal in achieving high sustained virologic response (SVR) rates. The evolution of these inhibitors has seen a transition from early, linear, hexanamide-based peptidomimetics to more complex, macrocyclic structures. This guide provides an in-depth, comparative analysis of the pharmacokinetic (PK) profiles of these two distinct structural classes, offering insights for researchers, scientists, and drug development professionals. We will explore how subtle differences in molecular architecture translate into significant variations in absorption, distribution, metabolism, and excretion (ADME), ultimately influencing clinical utility.
The Structural Divide: From Linear Flexibility to Macrocyclic Rigidity
The fundamental difference between these two classes of inhibitors lies in their core structure, a distinction that profoundly impacts their interaction with biological systems.
Hexanamide-Based Inhibitors: The Pioneers
The first generation of clinically successful HCV protease inhibitors, such as boceprevir and telaprevir, are characterized by a linear, peptide-like scaffold incorporating a hexanamide moiety. This linear nature, while effective in binding to the active site of the NS3/4A protease, presents inherent pharmacokinetic challenges.
Macrocyclic Inhibitors: A Leap in Design
To overcome the limitations of their linear predecessors, medicinal chemists developed macrocyclic inhibitors. This innovative approach involves cyclizing a portion of the molecule, typically from the P2 to the P4 residue of the peptidomimetic backbone. This pre-organizes the molecule into a conformation more amenable to binding the protease, which can lead to improved potency and altered pharmacokinetic properties.
Head-to-Head Pharmacokinetic Comparison: Unveiling the Impact of Structure
The true measure of a drug candidate's potential lies not just in its potency but in its ability to reach and maintain therapeutic concentrations at the site of action. Here, we dissect the key pharmacokinetic parameters that differentiate hexanamide-based and macrocyclic HCV protease inhibitors.
Table 1: Comparative Pharmacokinetic Parameters of Representative HCV Protease Inhibitors
Parameter
Hexanamide-Based Inhibitors
Macrocyclic Inhibitors
Representative Drugs
Boceprevir, Telaprevir
Simeprevir, Grazoprevir, Glecaprevir
Oral Bioavailability
Variable and often low; highly dependent on food intake. Food can enhance boceprevir exposure by up to 65%.[1]
Generally improved and more consistent. Food can still have an effect, increasing simeprevir's AUC by 61-69%.[2]
High; both are substrates and inhibitors of CYP3A4 and P-glycoprotein (P-gp).[6]
Remains a significant consideration as they are also CYP3A4 and P-gp substrates/inhibitors.[5][7]
The "Why" Behind the "What": Mechanistic Insights into Pharmacokinetic Differences
The disparities in the pharmacokinetic profiles of these two classes are not arbitrary; they are a direct consequence of their molecular structures.
Absorption and the "Food Effect" : The significant "food effect" observed with early hexanamide-based inhibitors is often attributed to their poor aqueous solubility and potential for efflux by intestinal transporters. The presence of food, particularly fatty meals, can enhance their solubilization and absorption.[1][8] While still a factor for some macrocyclic inhibitors, their generally improved physicochemical properties can lead to more predictable absorption.[2]
The Half-Life Advantage of Macrocycles : The dramatically longer half-lives of macrocyclic inhibitors are a key advantage, allowing for once-daily dosing regimens. This is likely due to a combination of factors, including their high plasma protein binding, which reduces the fraction of the drug available for metabolism and elimination, and potentially a lower susceptibility to rapid hepatic clearance.[2][3]
Metabolism and Drug-Drug Interactions: A Shared Challenge : Both classes of inhibitors are predominantly metabolized by the cytochrome P450 3A4 (CYP3A4) enzyme system and are also substrates and inhibitors of the P-glycoprotein (P-gp) efflux transporter.[5][6][7] This shared metabolic pathway is a major source of drug-drug interactions, a critical consideration in the clinical management of HCV, particularly in patients with co-morbidities requiring multiple medications.
Visualizing the Concepts
To better understand the structural differences and their implications, let's visualize the core scaffolds and their interaction with key metabolic pathways.
Figure 1: Structural classes and their interaction with metabolic pathways.
Experimental Protocols for Pharmacokinetic Profiling
A robust understanding of a compound's pharmacokinetic profile is built upon a foundation of well-designed in vitro experiments. Here, we detail two critical assays used in the characterization of HCV protease inhibitors.
The Caco-2 cell permeability assay is a widely accepted in vitro model for predicting the intestinal absorption of drugs.[9]
Principle: Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized epithelial cells that mimic the intestinal barrier. By measuring the transport of a compound from the apical (intestinal lumen) to the basolateral (blood) side, we can estimate its potential for oral absorption.
Step-by-Step Methodology:
Cell Culture: Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.
Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER) and by assessing the permeability of a fluorescent marker with low passive diffusion (e.g., Lucifer Yellow).
Compound Application: The test compound is added to the apical chamber (for absorption studies) or the basolateral chamber (for efflux studies).
Incubation: The plates are incubated at 37°C with gentle shaking.
Sampling: At predetermined time points, samples are collected from the receiver chamber.
Quantification: The concentration of the compound in the samples is determined using a sensitive analytical method, typically LC-MS/MS.
Calculation of Apparent Permeability (Papp): The Papp value is calculated using the following equation:
Papp = (dQ/dt) / (A * C0)
Where:
dQ/dt is the rate of drug transport
A is the surface area of the membrane
C0 is the initial concentration of the drug in the donor chamber
Data Interpretation:
High Papp (>10 x 10⁻⁶ cm/s): Suggests good intestinal absorption.
Low Papp (<1 x 10⁻⁶ cm/s): Suggests poor intestinal absorption.
Efflux Ratio (Papp B-A / Papp A-B) > 2: Indicates that the compound is a substrate for efflux transporters like P-glycoprotein.[9]
The metabolic stability assay provides an in vitro measure of a compound's susceptibility to metabolism, primarily by hepatic enzymes.[10]
Principle: The test compound is incubated with liver microsomes or hepatocytes, which contain the primary drug-metabolizing enzymes. The rate of disappearance of the parent compound over time is used to calculate its intrinsic clearance.
Step-by-Step Methodology:
Preparation of Incubation Mixture: A reaction mixture containing liver microsomes (or hepatocytes), a NADPH-regenerating system (for CYP-mediated metabolism), and buffer is prepared.
Pre-incubation: The mixture is pre-incubated at 37°C to equilibrate the temperature.
Initiation of Reaction: The test compound is added to the mixture to initiate the metabolic reaction.
Time-Point Sampling: Aliquots of the reaction mixture are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes) and the reaction is quenched by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.
Sample Processing: The quenched samples are centrifuged, and the supernatant is collected for analysis.
LC-MS/MS Analysis: The concentration of the remaining parent compound in each sample is quantified by LC-MS/MS.
Data Analysis: The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of the linear regression gives the rate constant of elimination (k).
Calculation of In Vitro Half-Life (t½) and Intrinsic Clearance (CLint):
t½ = 0.693 / k
CLint (in µL/min/mg microsomal protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)
Data Interpretation:
High CLint: Suggests rapid metabolism and likely high in vivo hepatic clearance.
Low CLint: Suggests slow metabolism and likely low in vivo hepatic clearance.
Conclusion: From Bench to Bedside, Pharmacokinetics is King
The evolution from linear, hexanamide-based to macrocyclic HCV protease inhibitors represents a triumph of rational drug design. The improved pharmacokinetic profiles of the macrocyclic compounds, particularly their longer half-lives and more predictable absorption, have translated into more convenient dosing regimens and potentially improved patient adherence. However, the persistent challenge of CYP3A4-mediated metabolism and P-gp interactions underscores the importance of continued research into novel scaffolds and delivery strategies.
For drug development professionals, a deep understanding of the structure-pharmacokinetic relationships discussed in this guide is paramount. By leveraging robust in vitro assays and a mechanistic understanding of ADME processes, we can more effectively identify and optimize drug candidates with the desired pharmacokinetic properties, ultimately accelerating the delivery of new and improved therapies to patients in need.
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A Procedural Guide to the Safe Disposal of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride
This guide provides a comprehensive framework for the safe and compliant disposal of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS No. 850252-34-5).
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for the safe and compliant disposal of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS No. 850252-34-5). As a crucial intermediate in pharmaceutical synthesis, particularly for antiviral agents like Telaprevir, its handling and disposal demand rigorous adherence to safety protocols to protect laboratory personnel and the environment.[1][2]
Section 1: Hazard Profile and Risk Assessment
Understanding the inherent risks of a compound is the foundation of its safe management. 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride is classified with a "Warning" signal word and is associated with several hazard statements.[1][2]
Table 1: Hazard Identification for 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride
Hazard Class
GHS Code
Description
Causality and Field Insight
Acute Toxicity, Oral
H302
Harmful if swallowed
The molecular structure may interfere with key biological processes upon ingestion, necessitating immediate medical attention if swallowed.
Skin Irritation
H315
Causes skin irritation
Amine and amide functional groups can be reactive with skin tissues, leading to irritation. Prolonged or repeated contact should be avoided.
Eye Irritation
H319
Causes serious eye irritation
The compound, as a fine solid, can cause significant mechanical and chemical irritation to the eyes, potentially leading to serious damage.
Respiratory Irritation
H335
May cause respiratory irritation
Inhalation of the dust can irritate the mucous membranes and upper respiratory tract. All handling of the solid should be done in a well-ventilated area or fume hood.
The associated precautionary statements mandate avoiding the inhalation of dust (P261) and specific actions upon contact with eyes (P305, P351, P338), underscoring the need for robust protective measures during handling and disposal.[2]
Section 2: Personal Protective Equipment (PPE) for Safe Disposal
A multi-layered PPE strategy is essential to prevent exposure during all phases of waste handling. The choice of PPE is directly informed by the compound's hazard profile.
Table 2: Required Personal Protective Equipment (PPE) for Disposal
PPE Category
Specification
Purpose and Rationale
Eye Protection
Chemical safety goggles or a face shield
Protects eyes from airborne dust particles and potential splashes of solutions containing the compound, mitigating the risk of serious eye irritation (H319).[3]
Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber)
Prevents direct skin contact, thereby avoiding skin irritation (H315). Gloves should be inspected before use and changed frequently.
Respiratory Protection
NIOSH-approved respirator with a particulate filter
Essential when handling the solid compound outside of a chemical fume hood to prevent inhalation of dust and subsequent respiratory irritation (H335).[3]
Protective Clothing
Laboratory coat, long pants, and closed-toe shoes
Minimizes the risk of accidental skin exposure. A disposable gown can be considered for extensive disposal activities.
Section 3: Step-by-Step Waste Segregation and Containment Protocol
Proper segregation is a critical step in any compliant waste management program.[4][5] Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.
Step 1: Designate a Waste Accumulation Area
Establish a specific, clearly marked area for hazardous waste. This area should be secure, well-ventilated, and away from general laboratory traffic.[6]
Step 2: Use Appropriate Waste Containers
Solid Waste: Collect un-used or contaminated solid 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride in a dedicated, robust, and sealable container. The container must be clearly labeled.
Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips that are contaminated with the compound should be placed in a separate, sealed plastic bag or container. This container should also be labeled as hazardous drug waste.[6]
Liquid Waste: Solutions containing the compound should be collected in a separate, leak-proof, and shatter-resistant container. Do not mix with other solvent waste streams unless their compatibility is confirmed.
Step 3: Labeling
Every waste container must be clearly and accurately labeled. The label should include:
The words "Hazardous Waste"
The full chemical name: "3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride"
The associated hazards (e.g., "Irritant," "Harmful if Swallowed")
The date of accumulation
Section 4: Compliant Disposal Pathway
Disposing of chemical waste is a regulated process. The only acceptable method for the final disposal of this compound is through a licensed and certified hazardous waste management company.[7][8]
The Causality of Professional Disposal: Pharmaceutical intermediates can have unforeseen environmental impacts and require specialized treatment methods like high-temperature incineration to ensure complete destruction.[4][5] Improper disposal, such as flushing down the drain or placing in regular trash, is illegal in many jurisdictions and can lead to environmental contamination and significant penalties.
The following workflow illustrates the decision-making process for ensuring compliant disposal.
Caption: Disposal workflow for 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Section 5: Spill Management and Decontamination Procedures
Accidental spills must be managed promptly and safely to minimize exposure and environmental contamination.
Experimental Protocol for Spill Cleanup:
Evacuate and Secure: Immediately alert personnel in the vicinity and restrict access to the spill area. Ensure adequate ventilation, preferably within a chemical fume hood.
Don PPE: Before addressing the spill, put on the full set of PPE as detailed in Section 2.
Contain the Spill:
For a solid spill , gently cover the powder with a plastic-backed absorbent pad to prevent it from becoming airborne.
For a liquid spill (solution containing the compound), surround the spill with an inert absorbent material like vermiculite or sand.
Collect the Waste: Carefully scoop the contained material using non-sparking tools and place it into a designated hazardous waste container.
Decontaminate the Area:
Clean the spill surface thoroughly. A common and effective procedure is to wipe the area with a detergent solution, followed by a rinse with water.[6]
For potent pharmaceutical compounds, a multi-step decontamination process may be necessary, involving repeated wiping with fresh materials to ensure complete removal.
Dispose of Cleanup Materials: All materials used for cleanup (absorbent pads, wipes, gloves) are considered hazardous waste and must be placed in the designated, labeled container for disposal.
Report the Incident: Report the spill to the laboratory supervisor or designated safety officer in accordance with your institution's policies.
Conclusion
The responsible management of 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride waste is a non-negotiable aspect of laboratory safety and environmental stewardship. By adhering to the principles of hazard assessment, proper PPE utilization, rigorous waste segregation, and compliant disposal through certified professionals, researchers can effectively mitigate the risks associated with this compound. This procedural guide serves as a vital tool to build a culture of safety and ensure that scientific advancement does not come at the cost of personal or environmental health.
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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride
As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety. This guide provides essential, experience-driven safety and handling protocols for 3-Amino...
Author: BenchChem Technical Support Team. Date: April 2026
As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety. This guide provides essential, experience-driven safety and handling protocols for 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride (CAS No. 850252-34-5). While a comprehensive, substance-specific Safety Data Sheet (SDS) from your supplier is the ultimate authority, this document serves as an in-depth operational guide based on its known hazards and chemical structure.
The core principle when handling a compound with limited public toxicological data is to treat it as a substance of unknown toxicity, assuming it is at least as hazardous as its most reactive components. This guide is structured to build your safety protocol from the ground up, starting with a chemical hazard assessment and culminating in detailed operational and disposal plans.
Hazard Assessment: Deconstructing the Molecule
Understanding the "why" behind PPE selection begins with a chemical structure analysis. This compound is a hydrochloride salt containing a primary amine, an N-cyclopropyl amide, and a secondary alcohol. Supplier data indicates it is a white to off-white solid.[1]
Primary Amine: Aliphatic amines can be corrosive and irritating to the skin, eyes, and respiratory tract.[2] They can also be absorbed through the skin.
Hydrochloride Salt: As a salt of hydrochloric acid, this compound may be acidic, especially when dissolved in water. It poses a significant respiratory irritation risk, potentially through the release of fine particulates or acidic vapors.[3][4] Handling should always be performed in a way that avoids dust generation.[5]
N-Cyclopropyl Amide: The strained cyclopropyl ring, particularly when attached to a nitrogen atom, can be a site of metabolic activation. Studies on similar structures, like the antibiotic trovafloxacin, have shown that the cyclopropylamine moiety can be oxidized by cytochrome P450 enzymes to form reactive intermediates capable of forming adducts with proteins.[6][7] This suggests a potential, uncharacterized risk of organ toxicity with chronic or high-level exposure.
Amide and Hydroxyl Groups: While generally less hazardous, these groups contribute to the compound's overall chemical properties and potential as an irritant.[8]
Personal Protective Equipment (PPE) Protocol
The selection of PPE is not a static choice; it must be adapted to the specific task and the associated risk of exposure.[9][10] The following table outlines the minimum required PPE for handling 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride.
Laboratory Operation
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Storage & Transport
ANSI Z87.1-compliant safety glasses with side shields.[11][12]
A NIOSH-approved respirator with an acid gas/organic vapor cartridge is required.[4][14]
Waste Disposal
Chemical splash goggles.
Chemical-resistant gloves (Nitrile or Neoprene).
Lab coat.
Work within a chemical fume hood when handling open waste containers.
PPE Selection Decision Workflow
The following diagram provides a logical decision path for selecting the appropriate level of PPE based on the planned laboratory task.
Caption: PPE selection decision tree for handling the compound.
Operational Plans: Step-by-Step Guidance
Weighing and Dispensing Solid Compound
Preparation: Designate a work area inside a certified chemical fume hood or a ventilated balance enclosure. Ensure an emergency eyewash station and safety shower are accessible.[15]
Don PPE: Wear chemical splash goggles, a fully-buttoned lab coat, and double nitrile gloves.
Dispensing: Use spark-resistant tools (e.g., plastic or bronze-beryllium spatulas) to transfer the solid.[5] Avoid creating dust. If the compound is clumpy, do not grind it in the open; use a closed system if particle size reduction is necessary.
Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a damp cloth (water or isopropanol). Dispose of the cloth as solid hazardous waste.
Doffing PPE: Remove the outer pair of gloves before leaving the hood. Wash hands thoroughly with soap and water after the procedure is complete.[13]
Emergency Spill Response
Treat any spill of this material as a major spill until proven otherwise.[17]
ALERT: Immediately notify all personnel in the area.
EVACUATE: If the spill is large (greater than ~50g or 100mL of solution) or you feel unsafe, evacuate the laboratory.[18] Close the door and prevent re-entry. Call your institution's emergency number.
ASSESS (for small, incidental spills only): If the spill is small, confined, and you are trained and comfortable to proceed, continue to the next step.[19] You must understand the hazards to clean up a spill yourself.[19]
PROTECT: Don the appropriate spill cleanup PPE as detailed in the table above (goggles, face shield, heavy-duty gloves, chemical-resistant apron, and respirator).
CONTAIN & CLEAN:
Solid Spill: Gently cover the spill with an inert absorbent material like sand or vermiculite.[5] Do not use combustible materials like paper towels directly on the dry powder. Carefully scoop the mixture into a labeled, sealed container for hazardous waste disposal.[19]
Liquid Spill: Create a dike around the spill with absorbent material.[18] Add absorbent to the spill, working from the outside in. Place the absorbed material into a sealed, labeled container for hazardous waste.
DECONTAMINATE: Wash the contaminated surface with soap and water.[20] Collect the rinse water for disposal as hazardous waste.[19]
REPORT: Report the incident to your supervisor and your institution's Environmental Health & Safety (EHS) department.[18]
Spill Response Workflow Diagram
Caption: Workflow for responding to a chemical spill.
Disposal and Decontamination Plan
Waste Disposal
All waste containing 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride, including contaminated PPE, spill cleanup materials, and reaction byproducts, must be treated as hazardous waste.[21]
Segregation: Keep amine waste separate from other chemical wastes to prevent hazardous reactions.[22] Do not mix with incompatible materials such as strong oxidizing agents or bases.[23]
Labeling: Use chemically compatible, leak-proof containers.[21] Label containers clearly with "Hazardous Waste" and the full chemical name.[21]
Storage: Store waste containers in a designated Satellite Accumulation Area. Keep containers tightly sealed.[21]
Disposal: Contact your institution's EHS office for pickup and disposal by a licensed hazardous waste contractor.[22] Do not dispose of this chemical down the drain.[22]
Equipment Decontamination
Gross Contamination Removal: Scrape off any visible solid residue.
Washing: Wash glassware and equipment thoroughly with soap and water.[20]
Rinsing: A triple rinse with a suitable solvent (e.g., isopropanol or ethanol) can be effective. Collect all rinsate as hazardous liquid waste.[24]
Drying: Allow equipment to dry completely in a fume hood.
By implementing these rigorous safety protocols, you can effectively mitigate the risks associated with handling 3-Amino-N-cyclopropyl-2-hydroxyhexanamide hydrochloride, ensuring a safe and productive research environment.
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